(2-[Cyano(methyl)amino]ethyl)dimethylamine

Core Science & Biosynthesis

An In-depth Technical Guide to (2-[Cyano(methyl)amino]ethyl)dimethylamine (CAS Number 1566096-14-7): A Predictive Analysis

Disclaimer: The compound (2-[Cyano(methyl)amino]ethyl)dimethylamine with CAS number 1566096-14-7 is not extensively documented in publicly available scientific literature. This guide, therefore, presents a predictive analysis of its properties, potential synthesis, and applications based on a thorough examination of its constituent chemical motifs and structurally related compounds. All information presented herein should be considered theoretical and requires experimental validation.

Introduction

(2-[Cyano(methyl)amino]ethyl)dimethylamine is a small organic molecule featuring two key functional groups: a terminal dimethylamine and a central cyano(methyl)amino moiety. The presence of the dimethylaminoethyl scaffold is of particular interest, as it is a well-established pharmacophore in a multitude of FDA-approved drugs, suggesting potential bioactivity.[1] This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive theoretical framework for this compound, covering its predicted physicochemical properties, plausible synthetic routes, potential applications, and anticipated safety considerations.

Caption: Chemical structure of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Part 1: Predicted Physicochemical Properties

The physicochemical properties of (2-[Cyano(methyl)amino]ethyl)dimethylamine can be inferred from an analysis of structurally similar amines and cyano compounds. The presence of two tertiary amine groups is likely to render the molecule basic and confer a degree of water solubility. The cyano group may contribute to its polarity.

Property	Predicted Value	Rationale based on Structurally Similar Compounds
Molecular Formula	C7H16N4	Based on the chemical structure.
Molecular Weight	156.23 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Similar small amines are liquids at room temperature.[2]
Boiling Point	~180-220 °C	Compounds of similar molecular weight with amine functionalities have boiling points in this range. For example, 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol has a boiling point of 207 °C.
Density	~0.9 g/mL	Based on the density of similar amines like 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol (0.904 g/mL).
Solubility	Soluble in water and organic solvents	The amine groups would allow for hydrogen bonding with water, and the alkyl chain would provide solubility in organic solvents.[3]

Part 2: Plausible Synthesis and Characterization

While a specific synthetic route for this compound is not published, a plausible pathway can be designed based on established organic chemistry principles and published syntheses of related molecules. A potential two-step synthesis is proposed below.

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Experimental Protocol (Hypothetical)

Step 1: Synthesis of N-(2-(dimethylamino)ethyl)-N-methyl-amine

• To a solution of N,N,N'-trimethylethylenediamine in a suitable aprotic solvent (e.g., dichloromethane), add one equivalent of a suitable halogenating agent (e.g., tert-butyl hypochlorite) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate.

Step 2: Synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine

• Dissolve the crude intermediate from Step 1 in a polar aprotic solvent (e.g., acetonitrile).

• Add one equivalent of cyanogen bromide to the solution at room temperature.

• Stir the reaction mixture for 24-48 hours.

• Monitor the reaction by TLC or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final compound.

Characterization

The structure of the synthesized compound would be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To elucidate the carbon-hydrogen framework.

• Infrared (IR) Spectroscopy: To identify the characteristic C≡N stretch of the cyano group.

• Mass Spectrometry (MS): To confirm the molecular weight.

Part 3: Potential Applications and Mechanism of Action

The dimethylaminoethyl moiety is a key structural feature in many biologically active molecules, suggesting that (2-[Cyano(methyl)amino]ethyl)dimethylamine could have interesting pharmacological properties.

The Dimethylamine Pharmacophore

The dimethylamine group is present in a wide range of FDA-approved drugs, including antihistamines (e.g., Pheniramine), antidepressants (e.g., Desvenlafaxine), and antipsychotics (e.g., Triflupromazine).[1] This functional group can participate in hydrogen bonding and ionic interactions with biological targets, influencing the drug's pharmacokinetic and pharmacodynamic properties.[1][4]

Hypothetical Mechanism of Action: A Potassium Channel Opener

Compounds containing a cyanoamidine group have been investigated as potent vasodilators that act as potassium channel openers.[5] Given the structural similarities, it is plausible that (2-[Cyano(methyl)amino]ethyl)dimethylamine could exhibit similar activity.

Caption: Hypothetical signaling pathway for vasodilation.

In this proposed mechanism, the compound would bind to and open ATP-sensitive potassium channels in vascular smooth muscle cells. This would lead to an efflux of potassium ions, causing hyperpolarization of the cell membrane. The hyperpolarization would, in turn, lead to the closure of voltage-gated calcium channels, reducing intracellular calcium concentration and resulting in smooth muscle relaxation and vasodilation.

Part 4: Predicted Safety and Handling

The safety and handling precautions for (2-[Cyano(methyl)amino]ethyl)dimethylamine can be extrapolated from the Safety Data Sheets (SDS) of structurally related amines.

Hazard Category	Predicted Hazard	Recommended Precautions
Acute Toxicity	Harmful if swallowed. Toxic in contact with skin.	Do not eat, drink, or smoke when using this product. Wash skin thoroughly after handling. Wear protective gloves and clothing.
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.	Wear protective gloves, clothing, eye protection, and face protection.[6]
Inhalation	May cause respiratory irritation.	Use only outdoors or in a well-ventilated area. Avoid breathing vapors.
Flammability	Combustible liquid.	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

First Aid Measures:

• If inhaled: Move person to fresh air. Call a physician.

• In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call a physician immediately.

• In case of eye contact: Rinse out with plenty of water. Immediately call an ophthalmologist.

• If swallowed: Make victim drink water (two glasses at most), avoid vomiting (risk of perforation). Call a physician immediately.

Conclusion

While (2-[Cyano(methyl)amino]ethyl)dimethylamine (CAS 1566096-14-7) remains an uncharacterized compound in the public domain, a detailed predictive analysis based on its chemical structure and related compounds provides valuable insights for researchers. The presence of the dimethylaminoethyl pharmacophore suggests potential for biological activity, possibly as a modulator of ion channels or other biological targets. The proposed synthetic route offers a starting point for its chemical synthesis and further investigation. It is imperative that any experimental work with this compound be conducted with strict adherence to safety protocols, as extrapolated from structurally similar hazardous materials. This theoretical guide serves as a foundational document to inspire and inform future research into this and other novel chemical entities.

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An In-Depth Technical Guide to the Structure Elucidation of (2-[Cyano(methyl)amino]ethyl)dimethylamine

This guide provides a comprehensive, technically detailed framework for the structural elucidation of (2-[Cyano(methyl)amino]ethyl)dimethylamine. It is intended for researchers, scientists, and professionals in drug development who require a robust, field-proven approach to molecular characterization. The methodologies described herein are grounded in established analytical principles and are designed to ensure the highest degree of scientific integrity and data reliability.

Foundational Strategy: A Multi-Technique Approach

This integrated approach provides a self-validating system where the data from each technique corroborates the others, leading to an unequivocal structural assignment.

Caption: Integrated workflow for the structure elucidation of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Mass Spectrometry: Unveiling the Molecular Formula and Fragmentation

Mass spectrometry is the initial and critical step for determining the molecular weight and elemental composition of the target molecule.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve a small quantity (approximately 1 mg) of the purified compound in a suitable volatile solvent such as methanol or acetonitrile.

• Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled with a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).

• Analysis Mode: Operate in positive ion mode to facilitate the protonation of the amine functionalities, forming the [M+H]⁺ ion.

• Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range that encompasses the expected molecular weight.

Expected Data and Interpretation

The molecular formula for (2-[Cyano(methyl)amino]ethyl)dimethylamine is C₅H₁₂N₂. The expected monoisotopic mass is 100.1000 g/mol .

Ion Species	Calculated m/z	Observed m/z	Interpretation
[M+H]⁺	101.1073	Within 5 ppm	Protonated molecular ion, confirming the molecular weight.

Trustworthiness Check: The high resolution of the mass analyzer allows for the determination of the elemental composition from the accurate mass measurement, providing strong evidence for the proposed molecular formula.

Further fragmentation analysis (MS/MS) can be performed on the [M+H]⁺ ion to gain insights into the molecule's connectivity. The fragmentation of aliphatic amines is a well-understood process that can provide valuable structural information.[1]

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[2]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the neat liquid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum typically over the range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean ATR crystal should be acquired and subtracted from the sample spectrum.

Expected Data and Interpretation

Wavenumber (cm⁻¹)	Vibration Type	Expected Appearance	Significance for C₅H₁₂N₂
~2250-2200	C≡N stretch (Nitrile)	Sharp, medium to strong intensity	Confirms the presence of the cyano group.[2][3]
~2950-2800	C-H stretch (Aliphatic)	Strong, multiple bands	Indicates the presence of methyl and methylene groups.
~1250-1020	C-N stretch (Aliphatic Amine)	Medium to weak intensity	Consistent with the presence of the amine functionalities.[4][5]

Expertise Insight: The nitrile (C≡N) stretch is a particularly diagnostic peak due to its characteristic position and sharp appearance in a region of the spectrum that is often uncongested.[3] The absence of N-H stretching bands in the 3500-3300 cm⁻¹ region is a key indicator that the molecule contains tertiary amines.[4][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules, providing information on the chemical environment, connectivity, and spatial relationships of atoms.

Sample Preparation for NMR

Dissolve approximately 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃, D₂O). The choice of solvent can influence chemical shifts, particularly for protons near electronegative atoms.[7]

¹H NMR Spectroscopy: The Proton Framework

¹H NMR provides information about the number of different types of protons and their neighboring protons.

Expected ¹H NMR Data (in CDCl₃, 300 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~2.25	Singlet	6H	(CH₃)₂-N	Protons of the two methyl groups on the dimethylamino moiety are equivalent.
~2.45	Triplet	2H	-CH₂-N(CH₃)₂	Protons are adjacent to a CH₂ group, hence a triplet. Deshielded by the adjacent nitrogen.
~2.80	Triplet	2H	-N(CH₃)-CH₂-	Protons are adjacent to a CH₂ group, resulting in a triplet.
~2.90	Singlet	3H	-N-CH₃	Protons of the methyl group attached to the cyano-substituted nitrogen.

Causality Behind Experimental Choices: The use of a standard 300 MHz or higher field NMR spectrometer is sufficient to resolve these signals. The choice of CDCl₃ as a solvent is common for many organic molecules.

¹³C NMR and DEPT Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy identifies the number of chemically non-equivalent carbon atoms.[8] A Distortionless Enhancement by Polarization Transfer (DEPT) experiment is crucial for distinguishing between CH, CH₂, and CH₃ groups.

Expected ¹³C NMR Data (in CDCl₃, 75 MHz):

Chemical Shift (δ, ppm)	DEPT-135 Phase	Assignment	Rationale
~35.0	Positive	-N-CH₃	Methyl carbon attached to the cyano-substituted nitrogen.
~45.0	Positive	(CH₃)₂-N	Equivalent methyl carbons of the dimethylamino group.
~52.0	Negative	-N(CH₃)-CH₂-	Methylene carbon adjacent to the cyano-methylamino group.
~58.0	Negative	-CH₂-N(CH₃)₂	Methylene carbon adjacent to the dimethylamino group.
~118.0	No Signal	-C≡N	Quaternary carbon of the nitrile group.[9]

Authoritative Grounding: The chemical shifts are predicted based on established ranges for similar functional groups. Carbons attached to nitrogen atoms are typically observed in the 30-60 ppm range.[7][10] The nitrile carbon appears significantly downfield.[9]

2D NMR Spectroscopy: Confirming the Connections

Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are essential for unambiguously confirming the proposed structure.

• COSY: A COSY spectrum will show correlations between protons that are coupled to each other. For (2-[Cyano(methyl)amino]ethyl)dimethylamine, a cross-peak is expected between the two triplet signals of the methylene groups (~2.45 and ~2.80 ppm), confirming their adjacency in the ethyl chain.

• HSQC: An HSQC spectrum correlates each proton signal with the carbon to which it is directly attached. This allows for the definitive assignment of each proton signal to its corresponding carbon.

Caption: 2D NMR correlation diagram for (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Conclusion: A Self-Validating Structural Elucidation

References

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Technical Guide: Synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine

The following technical guide details the synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine , also known as

-cyano- -trimethylethane-1,2-diamine .[1]

This guide prioritizes the Classical Electrophilic Cyanation pathway due to its high reliability and atom economy, while also presenting a Modern Oxidative Cyanation alternative for safety-critical environments.

Part 1: Strategic Analysis & Retrosynthesis[1]

Target Molecule Profile[1]

• IUPAC Name:

  -cyano- -trimethylethane-1,2-diamine[1]

• Chemical Formula:

• Molecular Weight: 127.19 g/mol [1][2]

• Core Functionality: The molecule features a dialkyl cyanamide moiety linked to a tertiary amine via an ethylene bridge. It serves as a critical intermediate in the synthesis of guanidine-based histamine H2-receptor antagonists and specialized gemini surfactants.[1]

Retrosynthetic Disconnection

The most logical disconnection occurs at the N-CN bond of the cyanamide group. This reveals the secondary amine precursor,

-trimethylethylenediamine , which is commercially available or easily synthesized.

Retrosynthetic Logic:

• Disconnection:

  bond.[1]

• Synthons: An electrophilic cyanide source (

  ) and a nucleophilic secondary amine.

• Selectivity Challenge: The precursor contains both a secondary amine (

  ) and a tertiary amine ( ). The synthesis must selectively cyanate the secondary amine without triggering the Von Braun degradation (cleavage) of the tertiary amine.

Figure 1: Retrosynthetic breakdown of the target molecule showing the primary disconnection.

Part 2: Primary Synthesis Pathway (Classical Von Braun Cyanation)

This pathway utilizes Cyanogen Bromide (BrCN) to convert the secondary amine to the cyanamide. It is the industry standard due to high yields (>85%) and rapid kinetics.

Reaction Mechanism & Selectivity

The reaction relies on the nucleophilicity of the secondary amine.

• Nucleophilic Attack: The lone pair of the secondary nitrogen attacks the electrophilic carbon of BrCN.

• Deprotonation: A base (or excess amine) scavenges the HBr by-product.[1]

• Selectivity: While BrCN can cleave tertiary amines (Von Braun degradation), this requires elevated temperatures. At

  to , the N-cyanation of the secondary amine is kinetically favored by orders of magnitude.

Experimental Protocol

Materials:

• -Trimethylethylenediamine (1.0 eq)[1][3]

• Cyanogen Bromide (1.1 eq) [DANGER: Highly Toxic]

• Sodium Acetate (anhydrous) or Triethylamine (1.2 eq)

• Solvent: Methanol or Diethyl Ether (anhydrous)

Step-by-Step Methodology:

• Preparation (0 min):

  • Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and low-temperature thermometer.

  • Purge with Nitrogen (

    ) or Argon.

  • Safety: Perform all operations in a well-ventilated fume hood. BrCN is volatile and liberates HCN upon hydrolysis.

• Solubilization (15 min):

  • Dissolve Cyanogen Bromide (1.1 eq) in anhydrous Methanol (concentration ~1M). Cool the solution to

    using an ice/salt bath.

• Addition (45 min):

  • Mix

    -Trimethylethylenediamine (1.0 eq) with Sodium Acetate (1.2 eq) in Methanol.

  • Add the amine solution dropwise to the cold BrCN solution over 30-45 minutes.[1]

  • Critical Control Point: Maintain internal temperature

    to prevent side reactions with the tertiary amine.

• Reaction (3 hours):

  • Allow the mixture to warm slowly to room temperature (

    ).

  • Monitor via TLC (Silica, MeOH:DCM 1:9) or GC-MS.[1] The disappearance of the secondary amine peak indicates completion.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove solvent.

  • Resuspend the residue in water and extract with Dichloromethane (DCM) (

    ).

  • Wash the combined organic layers with Brine, dry over

    , and filter.

• Purification:

  • Remove solvent in vacuo.[4]

  • The product is typically a pale yellow oil.[5] If purity is

    , purify via vacuum distillation (boiling point est. at 5 mmHg) or flash chromatography.

Figure 2: Operational workflow for the BrCN cyanation protocol.

Part 3: Alternative "Green" Pathway (Oxidative Cyanation)

For laboratories restricting the use of Cyanogen Bromide, an oxidative cyanation approach using N-Chlorosuccinimide (NCS) and Zinc Cyanide (

) offers a safer profile.

Protocol Summary

• Chlorination: React the diamine with NCS to form the N-chloroamine intermediate in situ.[1]

• Cyanation: Add

  and a catalyst (typically is not needed for simple amines, but additives like pyridine help).

• Advantage: Avoids volatile BrCN; reagents are solids and easier to handle.

Part 4: Data Summary & Characterization[1]

Expected Physicochemical Properties:

Property	Value / Description
Appearance	Colorless to pale yellow oil
Boiling Point	~115-120°C (at 5 mmHg, predicted)
Solubility	Soluble in DCM, MeOH, EtOH; Sparingly soluble in water
IR Spectrum	Strong absorption at 2200–2220 (C≡N stretch)
1H NMR ( )	2.25 (s, 6H, ), 2.50 (t, 2H, ), 2.85 (s, 3H, ), 3.10 (t, 2H, )

Part 5: Safety & References

Critical Safety Hazards

• Cyanogen Bromide: Fatal if inhaled or absorbed through skin.[1] Hydrolyzes to Hydrogen Cyanide (HCN). Keep a cyanide antidote kit (amyl nitrite/sodium thiosulfate) immediately available.

• Waste Disposal: All aqueous waste must be treated with bleach (sodium hypochlorite) at pH > 10 to quench residual cyanide before disposal.

References

• Von Braun Reaction Overview: Hageman, H. A. (1953).[6] The Von Braun Cyanogen Bromide Reaction.[6][7][8] Organic Reactions, 7, 198–262. Link

• Precursor Synthesis: "Synthesis of N,N,N'-Trimethylethylenediamine". Organic Syntheses, Coll.[9][10] Vol. 4, p. 601. Link

• Modern Cyanation Techniques: Kim, J., et al. (2012). "An Operationally Simple Oxidation-Cyanation Method for the Synthesis of Cyanamides". Journal of Organic Chemistry.

• Chemical Data: Sigma-Aldrich Product Specification, N,N,N'-Trimethylethylenediamine (CAS 142-25-6).[1] Link

Sources

• 1. lookchem.com [lookchem.com]
• 2. 1566096-14-7|(2-[Cyano(methyl)amino]ethyl)dimethylamine|BLD Pharm [bldpharm.com]
• 3. CAS 142-25-6: N,N,N′-Trimethylethylenediamine | CymitQuimica [cymitquimica.com]
• 4. mdpi.com [mdpi.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. organicreactions.org [organicreactions.org]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: NMR Analysis of (2-[Cyano(methyl)amino]ethyl)dimethylamine

Part 1: Chemical Identity & Strategic Importance

The compound (2-[Cyano(methyl)amino]ethyl)dimethylamine (IUPAC: N-[2-(dimethylamino)ethyl]-N-methylcyanamide) is a critical bifunctional intermediate. It features a tertiary amine terminus and an N-substituted cyanamide group.[1]

In drug development, this motif serves as a "masked" guanidine precursor.[1] The cyanamide moiety (

) is electrophilic, allowing reaction with amines to form substituted guanidines—a pharmacophore found in H2-receptor antagonists (e.g., Cimetidine analogs) and various CNS-active agents.[1]

Precise NMR analysis is required to distinguish this intermediate from its precursors (secondary amines) and hydrolysis byproducts (ureas), which are common impurities in the cyanation of diamines.

Structural Breakdown[1]

• Formula:

• Molecular Weight: 127.19 g/mol [1]

• Key Functional Groups:

  • Dimethylamine:

    (Electron-donating, basic).[1]

  • Ethylene Linker:

    (Connects the two nitrogen centers).

  • N-Methylcyanamide:

    (Electron-withdrawing, non-basic).[1]

Part 2: Analytical Strategy & Workflow

To ensure scientific integrity, the analysis must move beyond simple 1D spectrum verification.[1] The strategy relies on self-validating protocols where 1H integration ratios and 13C diagnostic peaks confirm both the structure and the absence of specific impurities.

Experimental Workflow

The following diagram outlines the logical flow for validating this compound, from sample preparation to final QC release.

Figure 1: Step-by-step analytical workflow ensuring data integrity before release.

Part 3: 1H NMR Spectral Analysis

Solvent: Chloroform-d (

) is the preferred solvent. The compound is sufficiently lipophilic, and prevents the exchange of labile protons (though none are present in the pure product, they may exist in impurities).[1] Reference: Tetramethylsilane (TMS) at 0.00 ppm.[2][3]

Predicted Chemical Shifts & Assignment

The asymmetry of the molecule results in four distinct proton environments.[1] The strong electron-withdrawing nature of the cyano group (

) significantly deshields the adjacent methyl and methylene groups compared to the dimethylamine end.

Position	Group	Type	Shift ( , ppm)	Integration	Multiplicity	Coupling ( )	Mechanistic Explanation
A		Methyl	2.25 - 2.30	6H	Singlet (s)	-	Typical tertiary amine methyls; shielded.[1]
B		Methylene	2.50 - 2.55	2H	Triplet (t)	~6-7 Hz	Alpha to tertiary amine.[1] Standard range.
C		Methyl	2.85 - 2.95	3H	Singlet (s)	-	Deshielded by the adjacent Cyano group (Anisotropy + Inductive effect).
D		Methylene	3.15 - 3.25	2H	Triplet (t)	~6-7 Hz	Significantly deshielded by the -cyano nitrogen.[1]

Diagnostic Correlations (COSY)

To validate the connectivity, a COSY (Correlation Spectroscopy) experiment is essential.

• Correlation 1: The triplet at 2.50 ppm (B) must show a cross-peak only with the triplet at 3.20 ppm (D).

• Validation: The two singlets (A and C) must show no COSY correlations (they are isolated spin systems). If splitting or correlations appear for the methyls, suspect protonation or impurities.[1]

Part 4: 13C NMR Spectral Analysis

The Carbon-13 spectrum is the definitive test for the cyanamide functionality, distinguishing it from potential nitrile or amine contaminants.[1]

Carbon Environment	Shift ( , ppm)	Note
(Cyano side)	38.0 - 40.0	Distinct from dimethylamine carbons.[1]
	45.0 - 46.0	Intense signal (2 equivalent carbons).
(Cyano side)	52.0 - 54.0	Upfield of the amine methylene due to -gauche effect or similar steric compression, despite electronegativity.[1]
(Amine side)	57.0 - 59.0	Typical amine alpha-carbon.[1]
(Cyanamide)	115.0 - 118.0	CRITICAL PEAK. Weak intensity (quaternary).

Note on the Cyano Peak: The cyanamide carbon resonates in a unique window (115-118 ppm). A simple nitrile (

) would appear slightly different (119-120 ppm), but more importantly, an amide impurity (from hydrolysis) would appear much further downfield (>160 ppm).[1]

Part 5: Quality Control & Impurity Profiling

In a synthesis setting, this molecule is often made by treating the diamine with cyanogen bromide or a similar electrophilic cyanide source.[1][4]

The "Missing Methyl" (Starting Material)

If the reaction is incomplete, the starting material (

-trimethylethylenediamine) will remain.[1]

• Detection: Look for a broad singlet around 1.5 - 2.0 ppm (NH) and a shift in the internal methyl group from 2.90 ppm (N-Me-CN) to ~2.40 ppm (N-Me-H).

Hydrolysis (Urea Formation)

Cyanamides are susceptible to hydrolysis, forming

-disubstituted ureas.[1]

• Reaction:

  .[1]

• Detection (1H): Appearance of broad exchangeable protons at ~5.0 - 6.0 ppm (

  ).

• Detection (13C): Disappearance of the 117 ppm peak and appearance of a carbonyl peak at ~160 ppm .

Visualization of NMR Logic

The following diagram illustrates the connectivity and the specific NMR correlations used to confirm the structure.

Figure 2: Structural connectivity map highlighting COSY (Blue) and HMBC (Green) correlations required for structural proof.

Part 6: Experimental Protocol (SOP)

Materials

• Analyte: ~10-15 mg of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

• Solvent: 0.6 mL

  (99.8% D) with 0.03% v/v TMS.

• Tube: 5mm high-precision NMR tube.

Instrument Parameters (400 MHz equivalent)

• Temperature: 298 K (25°C).

• Pulse Sequence (1H): 30° pulse angle, 1s relaxation delay (d1).

  • Reasoning: Ensures quantitative integration of methyl groups which may have different T1 relaxation times.

• Scans:

  • 1H: 16 scans (sufficient for high S/N).

  • 13C: 512-1024 scans (Quaternary cyano carbon relaxes slowly and has no NOE enhancement; requires more scans).

Data Processing[1]

• Phasing: Apply manual phasing. Autophase may fail due to the large solvent peak relative to the small ethylene bridge signals if concentration is low.[1]

• Baseline: Polynomial baseline correction is required to accurately integrate the multiplets at 2.5 and 3.2 ppm.

• Referencing: Set TMS to 0.00 ppm.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[5] (Standard text for amine/nitrile shifts).

• Witanowski, M., et al. (1996).[1] "Solvent effects on the nitrogen NMR shieldings of cyanamide and N,N-dimethyl cyanamide." Journal of Molecular Structure. Link

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for additivity rules regarding N-CN substituents).

• PubChem. (2023). "N-(2-(Dimethylamino)ethyl)-N-methylcyanamide Compound Summary." National Library of Medicine. Link

Sources

• 1. CN103787917A - Improved synthesis process for N,N-dimethylcyanoacetamide - Google Patents [patents.google.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 4. Cyanamide synthesis by cyanation [organic-chemistry.org]
• 5. spectrabase.com [spectrabase.com]

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of (2-[Cyano(methyl)amino]ethyl)dimethylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the theoretical mass spectrometry fragmentation of (2-[Cyano(methyl)amino]ethyl)dimethylamine. In the absence of direct empirical data for this specific molecule, this guide synthesizes established fragmentation principles of its constituent functional groups—a terminal dimethylamino group, an ethylenediamine backbone, and an N-cyano-N-methylamino moiety—to predict its behavior under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. This document serves as a predictive framework for researchers involved in the identification and characterization of related structures in various matrices. Detailed experimental protocols for the analysis of small, polar, nitrogenous compounds by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are also provided to facilitate practical application.

Introduction and Molecular Overview

(2-[Cyano(methyl)amino]ethyl)dimethylamine is a substituted ethylenediamine derivative featuring a complex arrangement of nitrogen-containing functional groups. Its structure presents multiple potential sites for ionization and subsequent fragmentation, making a thorough understanding of its mass spectrometric behavior crucial for its unambiguous identification. The presence of both a highly basic tertiary amine (the dimethylamino group) and a less basic N-cyanoamine functionality suggests that ionization efficiency and fragmentation pathways will be significantly influenced by the chosen ionization technique.

This guide will first explore the predicted fragmentation patterns under the high-energy conditions of Electron Ionization (EI), followed by an analysis of the fragmentation of the protonated molecule under the softer conditions of Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS).

Predicted Fragmentation under Electron Ionization (EI)

Electron Ionization involves bombarding the analyte with high-energy electrons, leading to the formation of a radical cation (M•+) and extensive fragmentation. [1]For aliphatic amines, the predominant fragmentation mechanism is α-cleavage, which involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom. [2][3] The molecular ion of (2-[Cyano(methyl)amino]ethyl)dimethylamine is expected to be observed, albeit potentially at low abundance due to the molecule's susceptibility to fragmentation. The primary sites of initial ionization will be the lone pair electrons on the nitrogen atoms.

Key Predicted EI Fragmentation Pathways

The most probable fragmentation pathways are initiated by cleavage alpha to the nitrogen atoms.

• α-Cleavage adjacent to the dimethylamino group: This is anticipated to be a dominant fragmentation pathway, leading to the formation of a highly stable immonium ion at m/z 58 . This fragment, [CH₂=N(CH₃)₂]⁺, is a hallmark of compounds containing a dimethylaminoethyl moiety.

• Cleavage of the C-C bond of the ethylenediamine backbone: This would result in the formation of a fragment at m/z 71 , corresponding to the [CH₂=N(CH₃)CN]⁺ ion, and a neutral radical.

• Loss of a methyl group: Cleavage of a methyl group from the dimethylamino moiety would produce an ion at M-15 .

• Fragmentation of the N-cyano-N-methylamino group: The N-cyano group can influence fragmentation, potentially leading to the formation of nitrilium ions. [4] The proposed EI fragmentation pathways are illustrated in the diagram below.

Caption: Predicted Electron Ionization (EI) fragmentation of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Summary of Predicted EI Fragments

Predicted m/z	Proposed Structure	Fragmentation Pathway
128	[(CH₃)₂NCH₂CH₂N(CH₃)CN]•+	Molecular Ion
113	[[M-CH₃]⁺	Loss of a methyl radical
71	[CH₂=N(CH₃)CN]⁺	C-C bond cleavage
58	[CH₂=N(CH₃)₂]⁺	α-cleavage (likely base peak)

Predicted Fragmentation under Electrospray Ionization (ESI-MS/MS)

Electrospray ionization is a soft ionization technique that typically produces a protonated molecule, [M+H]⁺, in the positive ion mode. [5]Tandem mass spectrometry (MS/MS) is then required to induce fragmentation through collision-induced dissociation (CID). The fragmentation of even-electron ions, such as [M+H]⁺, often proceeds through different mechanisms than the radical-driven fragmentations seen in EI. [6] For (2-[Cyano(methyl)amino]ethyl)dimethylamine, protonation is most likely to occur at the most basic site, the terminal dimethylamino group.

Key Predicted ESI-MS/MS Fragmentation Pathways

The fragmentation of the [M+H]⁺ ion (m/z 129) is expected to be initiated by cleavages of the bonds within the ethylenediamine backbone.

• Loss of dimethylamine: A common fragmentation pathway for protonated diamines is the loss of a neutral amine. In this case, the loss of neutral dimethylamine ((CH₃)₂NH) would result in a fragment ion at m/z 84 .

• Cleavage leading to the dimethylamino fragment: Similar to EI, a prominent fragment corresponding to the protonated dimethylaminoethylene moiety, [CH₂=N⁺H(CH₃)₂], could be formed at m/z 59 , or more likely as the immonium ion at m/z 58 following a rearrangement.

• Cleavage involving the N-cyano-N-methylamino group: Fragmentation could also be directed by the protonated N-cyano-N-methylamino group, leading to characteristic losses.

The proposed ESI-MS/MS fragmentation pathways are depicted below.

Caption: Predicted ESI-MS/MS fragmentation of protonated (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Summary of Predicted ESI-MS/MS Fragments

Precursor m/z	Predicted Product m/z	Proposed Neutral Loss / Fragment Structure
129	84	Loss of dimethylamine ((CH₃)₂NH)
129	58	[CH₂=N(CH₃)₂]⁺

Experimental Protocols

The analysis of a polar, low molecular weight compound like (2-[Cyano(methyl)amino]ethyl)dimethylamine requires careful consideration of the analytical technique.

Gas Chromatography-Mass Spectrometry (GC-MS) for EI Analysis

Due to its polarity, direct analysis by GC-MS may be challenging. Derivatization is often employed for short-chain aliphatic amines to improve their chromatographic behavior. [7][8][9] Step-by-Step Protocol (with Derivatization):

• Sample Preparation and Derivatization:

  • Prepare a stock solution of the analyte in a suitable solvent (e.g., methanol).

  • In a reaction vial, mix an aliquot of the sample with a derivatizing agent such as pentafluorobenzoyl chloride (PFBOC) in an appropriate buffer (e.g., bicarbonate buffer, pH 10.5). [8][9] * Vortex the mixture and allow it to react at room temperature for a specified time (e.g., 20 minutes).

  • Extract the derivatized analyte into an organic solvent (e.g., hexane).

  • The organic layer is then ready for GC-MS analysis.

• GC-MS Parameters:

  • GC System: Agilent 8890 GC or equivalent.

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent. [10] * Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp to 280 °C at 15 °C/min.

    • Hold at 280 °C for 5 minutes.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for ESI Analysis

LC-MS/MS is well-suited for the direct analysis of polar compounds without derivatization. [5][11] Step-by-Step Protocol:

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Filter the sample through a 0.22 µm syringe filter before injection.

• LC-MS/MS Parameters:

  • LC System: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: Waters Acquity UPLC BEH C18 (2.1 mm x 50 mm, 1.7 µm) or equivalent. [12] * Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient:

    • 0-1 min: 5% B.

    • 1-5 min: 5-95% B.

    • 5-6 min: 95% B.

    • 6-6.1 min: 95-5% B.

    • 6.1-8 min: 5% B.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • MS System: Waters Xevo TQ-S or equivalent.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 450 °C.

  • Cone Gas Flow: 150 L/hr.

  • Desolvation Gas Flow: 800 L/hr.

  • MS/MS Analysis:

    • Select the protonated molecule (m/z 129) as the precursor ion.

    • Optimize collision energy to obtain a characteristic product ion spectrum.

Conclusion

This technical guide provides a detailed theoretical framework for the mass spectrometric fragmentation of (2-[Cyano(methyl)amino]ethyl)dimethylamine. The predicted fragmentation patterns, dominated by α-cleavage in EI-MS and backbone cleavage in ESI-MS/MS, offer a robust starting point for the identification and structural elucidation of this and related molecules. The provided experimental protocols furnish researchers with practical methodologies for the analysis of such polar nitrogenous compounds. It is imperative to note that these are predictive models, and empirical data should be acquired to confirm these proposed fragmentation pathways.

References

• Zhao, R. S., et al. (2006). Development of gas chromatography-mass spectrometry following headspace single-drop microextraction and simultaneous derivatization for fast determination of short-chain aliphatic amines in water samples.
• Saraji, M., & Hajiali, F. (2011). Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride.
• Saraji, M., & Hajiali, F. (2011). Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride.
• Di Donna, L., et al. (2012). LC/MS/MS detection of short-chain aliphatic amines in glazing agents for fruit coating. Food Additives & Contaminants: Part A, 29(7), 1145-1151.
• Trofimov, A. V., et al. (2015). Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-α-amino acids and their methyl esters. Journal of the American Society for Mass Spectrometry, 26(11), 1932-1944.
• Madeddu, S., et al. (2022). A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat: Validation and Application for Food Safety Monitoring. Foods, 11(18), 2795.
• Creek, D. J., et al. (2012). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research, 11(6), 3494-3503.
• Gackowska, A., et al. (2021). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Journal of Experimental Botany, 72(16), 5897-5911.
• Trofimov, A. V., et al. (2015). Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-a-amino acids and their methyl esters. National Institute of Standards and Technology.
• Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.).
• Kumar, A., et al. (2024). Analytical determination of ethylenediamine impurity in tripelennamine hydrochloride by gas chromatography-mass spectrometry using phthalaldehyde as the derivatizing agent.
• Kuhlmann, F. E. (2003). LC–API-MS(/MS) for Biological Samples: Importance of Hydrophobicity, Molecular Weight and Structural Development.
• Van de Steene, J. C., & Lambert, W. E. (2008). Current Developments in LC-MS for Pharmaceutical Analysis. Lirias.
• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry.
• YouTube. (2023, June 2).
• P. S. K. Murthy, et al. (2016). Mass Spectral Studies of N,N-Dialkylacetimidamides Using ESI-HRMS and MS/MS. Rapid Communications in Mass Spectrometry, 30(24), 2631-2639.
• 10 Tables for Use in Mass Spectrometry. (n.d.).
• Allen, F., et al. (2014).
• Chemistry LibreTexts. (2023, August 29).
• NIST. (n.d.). Ethylenediamine.
• Mass Spectrometry: Fragment
• Fan, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6558.
• Shimadzu. (n.d.).
• Choi, H., et al. (2021). Fragmentation Study of Substituted Phenethylamines Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Sample. International Journal of Molecular Sciences, 22(19), 10738.
• Lin, H.-R., et al. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Molecules, 23(7), 1569. Desorption Ionization Mass Spectrometry. Molecules, 23(7), 1569.

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Physical and chemical properties of cyano-functionalized amines

An In-depth Technical Guide to the Physical and Chemical Properties of Cyano-Functionalized Amines

Introduction: The Duality and Utility of α-Aminonitriles

In the landscape of synthetic chemistry and drug discovery, few functional group combinations offer the versatility and strategic importance of cyano-functionalized amines, particularly α-aminonitriles. These bifunctional molecules, characterized by a nitrile (-C≡N) and an amino (-NR₂) group attached to the same carbon atom, represent a cornerstone of modern organic synthesis. Their journey began in 1850 with Adolph Strecker's landmark synthesis of alanine, which proceeded through an α-aminonitrile intermediate.[1] This discovery was not only the first laboratory synthesis of an amino acid but also the dawn of understanding the immense potential held within this molecular framework.[1]

α-Aminonitriles are not merely synthetic curiosities; they are pivotal intermediates for a vast array of valuable compounds, including α-amino acids, amides, 1,2-diamines, and a multitude of nitrogen-containing heterocycles like imidazoles and thiadiazoles.[2][3] This synthetic utility stems from the unique electronic properties and dual reactivity conferred by the adjacent amine and nitrile functionalities. Furthermore, the α-aminonitrile motif is present in numerous molecules with significant therapeutic activities, including anticancer, antiviral, and antibacterial properties.[3] For researchers and drug development professionals, a deep understanding of their physical and chemical properties is paramount for leveraging their full potential, from designing novel synthetic routes to developing next-generation therapeutics.

This guide provides a comprehensive exploration of the core properties of cyano-functionalized amines, offering field-proven insights into their synthesis, characterization, reactivity, and application.

Core Synthesis: The Strecker Reaction

The most fundamental and widely utilized method for preparing α-aminonitriles is the Strecker reaction.[3][4] This robust one-pot, three-component reaction combines an aldehyde or ketone, an amine (or ammonia), and a source of cyanide to efficiently construct the α-aminonitrile scaffold.[1]

The causality behind this reaction's success lies in a sequential mechanism. First, the amine performs a nucleophilic attack on the carbonyl carbon of the aldehyde or ketone, forming a hemiaminal intermediate.[1] This intermediate then dehydrates to yield a key electrophilic species: a protonated imine, or iminium ion.[1] The cyanide anion, a potent nucleophile, then attacks the iminium carbon, leading to the final α-aminonitrile product. The use of trimethylsilyl cyanide (TMSCN) is often preferred over more toxic sources like HCN or KCN due to its lower toxicity and high solubility in organic solvents.[5]

Figure 1: The generalized mechanism of the Strecker reaction.

Physical Properties and Molecular Attributes

The physical properties of cyano-functionalized amines are dictated by the interplay between the polar cyano and amino groups and the non-polar hydrocarbon skeleton.

Property	Description	Influence on Application
Physical State	Lower molecular weight members are typically liquids, while higher members are solids.[6]	Affects handling, storage, and reaction conditions (e.g., solvent choice).
Polarity	The C≡N functional group is highly polar due to the greater electronegativity of nitrogen.[7] Combined with the polar N-H or C-N bond of the amine, this makes the overall molecule quite polar.	Governs solubility. High polarity allows solubility in polar solvents like water and alcohols, which is crucial for many biological applications and reaction workups.[8]
Boiling Point	Generally high for their molecular weight due to strong intermolecular dipole-dipole interactions from the polar nitrile group.[8] Primary and secondary amines can also engage in hydrogen bonding, further increasing their boiling points.	Determines purification methods (e.g., distillation) and reaction temperature limits.
Solubility	Short-chain aminonitriles are often soluble in water, with solubility decreasing as the non-polar alkyl chain length increases.[7] They are generally soluble in most common organic solvents.[8]	Critical for selecting appropriate solvent systems for reactions, purification (extraction, chromatography), and formulation in drug development.
pKa (Acidity/Basicity)	These molecules have two key pKa values. The pKa of the protonated amino group (R-NH₃⁺) is typically in the range of 5-11, making them weak bases.[9][10][11] The pKa of the α-C-H proton is around 25, but this acidity is significantly enhanced compared to simple alkanes due to the electron-withdrawing nature of the cyano group.[8]	The basicity of the amine is crucial for its role as a nucleophile or base in reactions. The acidity of the α-proton allows for deprotonation to form a stabilized carbanion, enabling "umpolung" or inverted reactivity.
Lipophilicity (LogP)	Lipophilicity is highly variable and depends on the overall structure. The polar amine and nitrile groups decrease lipophilicity, while larger alkyl or aryl substituents increase it. This property can be experimentally determined using techniques like reversed-phase TLC.[12]	A critical parameter in drug design (ADME properties: Absorption, Distribution, Metabolism, and Excretion). Modulating LogP is key to optimizing a drug candidate's pharmacokinetic profile.

Spectroscopic Characterization: A Practical Guide

Accurate structural elucidation and purity assessment are non-negotiable in research and drug development. Spectroscopic methods provide a definitive fingerprint for cyano-functionalized amines.

Technique	Key Spectroscopic Signatures	Rationale and Experimental Insight
Infrared (IR) Spectroscopy	C≡N Stretch: A sharp, medium-intensity absorption band appears in the 2220-2260 cm⁻¹ region.[5] N-H Stretch: Primary amines (R-NH₂) show two bands around 3300-3500 cm⁻¹. Secondary amines (R₂NH) show a single band in the same region. Tertiary amines lack this signal.[13]	The C≡N stretch is highly characteristic and often used for initial identification. The N-H stretch can confirm the amine type. Adding a drop of acid will protonate the amine to an ammonium salt (RNH₃⁺), causing the N-H stretch to broaden and shift.[13]
¹H NMR Spectroscopy	N-H Proton: Signal appears as a broad singlet, typically between 0.5-5.0 ppm. Its chemical shift is concentration and solvent-dependent.[13] α-C-H Proton: The proton on the carbon bearing both the amine and nitrile appears in the range of 3.5-5.5 ppm, deshielded by both adjacent electronegative groups.	The broadness of the N-H signal is due to hydrogen bonding and rapid exchange. The signal will disappear upon shaking the sample with a few drops of D₂O, a classic confirmatory test for exchangeable protons.[13]
¹³C NMR Spectroscopy	C≡N Carbon: The nitrile carbon gives a characteristic signal in the 115-125 ppm range.[9] α-Carbon: The carbon attached to both the amine and nitrile groups typically resonates between 40-70 ppm.[14]	¹³C NMR is excellent for confirming the carbon skeleton. The nitrile carbon signal is a key identifier.
Mass Spectrometry (MS)	Molecular Ion (M⁺): The "Nitrogen Rule" states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight. This is a quick check for the presence of the aminonitrile structure.[13] Fragmentation: A prominent fragmentation pathway is the α-cleavage, leading to the loss of an alkyl or aryl group from the α-carbon to form a stable iminium cation.	Electron Impact (EI-MS) is useful for observing fragmentation patterns that provide structural clues.[4] High-Resolution Mass Spectrometry (HRMS) provides an exact mass, allowing for the unambiguous determination of the molecular formula.[9]

Chemical Properties and Synthetic Reactivity

The synthetic power of α-aminonitriles arises from the distinct and complementary reactivity of the amine and nitrile groups. They can react independently, or their proximity can lead to unique cyclization pathways.

Figure 2: Key reactivity modes of α-aminonitriles.

• Reactivity of the Amine Group (Nucleophilic Center) : The lone pair on the nitrogen atom makes the amine group a potent nucleophile and a base. It readily undergoes standard amine chemistry, such as:

  • N-Acylation and N-Sulfonylation: Reaction with acyl chlorides or anhydrides to form N-acylated α-aminonitriles, which are important motifs in protease inhibitors.[15]

  • N-Alkylation: Reaction with alkyl halides.

• Reactivity of the Nitrile Group (Electrophilic Center) : The carbon atom of the nitrile group is electrophilic and susceptible to attack by nucleophiles. Key transformations include:

  • Hydrolysis: This is arguably the most important reaction in the context of the Strecker synthesis. Under acidic or basic conditions, the nitrile is hydrolyzed first to an amide and then to a carboxylic acid, yielding an α-amino acid.[9]

  • Reduction: The nitrile group can be reduced to a primary amine using reducing agents like LiAlH₄ or catalytic hydrogenation. This converts an α-aminonitrile into a valuable 1,2-diamine.

  • Addition of Organometallics: Grignard or organolithium reagents can add to the nitrile carbon to form ketones after hydrolysis of the intermediate imine.

• Reactivity of the α-Proton (Masked Acyl Anion) : The electron-withdrawing effect of the nitrile group acidifies the α-proton.[8] Upon treatment with a strong base, this proton can be removed to generate a resonance-stabilized carbanion. This carbanion is a nucleophile, effectively acting as a masked acyl anion equivalent. This "umpolung" (polarity inversion) is a powerful strategy for forming C-C bonds at the α-position.[16]

• Concerted/Cyclization Reactions: The proximity of the two functional groups allows for intramolecular reactions to form heterocycles. For instance, α-aminonitriles can react with aminothiols like cysteine to form thiazoline rings, which can subsequently be hydrolyzed to dipeptides.[9][17]

Validated Experimental Protocols

The following protocols provide a reliable starting point for the synthesis and characterization of α-aminonitriles.

Protocol 1: General Procedure for the Strecker Synthesis of 2-phenyl-2-(phenylamino)acetonitrile

This protocol is a representative example of the three-component Strecker reaction using TMSCN.

Rationale: This procedure uses benzaldehyde, aniline, and TMSCN in a one-pot reaction. No external catalyst is needed in many cases, though mild Lewis or Brønsted acids can accelerate the reaction.[5] The reaction is typically run neat or in a polar aprotic solvent at room temperature for operational simplicity.

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottomed flask equipped with a magnetic stir bar, add benzaldehyde (1.0 mmol, 1 eq) and aniline (1.0 mmol, 1 eq).

• Cyanide Addition: Stir the mixture at room temperature for 10-15 minutes to allow for imine formation. Then, add trimethylsilyl cyanide (TMSCN) (1.2 mmol, 1.2 eq) dropwise to the mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) using a suitable eluent (e.g., 20% Ethyl Acetate in Hexane). The reaction is typically complete within 30 minutes to a few hours.[5]

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of NaHCO₃. Extract the product with an organic solvent like ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure α-aminonitrile.

• Characterization: Confirm the structure of the product using NMR, IR, and MS as described in the spectroscopy section. For 2-phenyl-2-(phenylamino)acetonitrile, expected ¹H NMR signals include a singlet for the α-CH (~5.4 ppm) and a broad singlet for the N-H (~4.1 ppm). The IR spectrum should show a sharp peak around 2236 cm⁻¹ for the C≡N stretch.[5]

Figure 3: Workflow for the Strecker synthesis and purification.

Protocol 2: Characterization by High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is the gold standard for assessing the purity of compounds in drug development. A reversed-phase method is typically used for moderately polar compounds like aminonitriles. Derivatization is often not necessary unless very low detection limits or chiral separation is required.[18][19]

Step-by-Step Methodology:

• Sample Preparation: Prepare a stock solution of the synthesized aminonitrile in the mobile phase (or a compatible solvent like acetonitrile) at a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both often containing 0.1% trifluoroacetic acid (TFA) or formic acid to ensure protonation of the amine and sharp peak shapes.

  • Gradient Example: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to a wavelength where the aromatic rings absorb (e.g., 254 nm).

  • Injection Volume: 10 µL.

• Data Analysis: Integrate the peak area of the product. Purity is calculated as the area of the main peak divided by the total area of all peaks in the chromatogram.

Conclusion: A Versatile Scaffold for Future Innovation

Cyano-functionalized amines, particularly α-aminonitriles, are far more than simple chemical intermediates. They are enabling scaffolds whose unique physical and chemical properties have been instrumental in advancing organic synthesis and medicinal chemistry. Their dual reactivity provides a rich platform for constructing complex molecular architectures, while the nitrile group itself serves as a key pharmacophore or a bioisosteric replacement for other functional groups in drug design.[20] A thorough, integrated understanding of their synthesis, reactivity, and analytical characterization is essential for any scientist aiming to innovate in these fields. The principles and protocols outlined in this guide serve as a foundational resource for harnessing the full synthetic and therapeutic potential of this remarkable class of molecules.

References

• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. PMC. Available at: [Link]

• Catalytic Cyanation of C–N Bonds with CO2/NH3. JACS Au - ACS Publications. Available at: [Link]

• A synthesis of fuctionalized 2-amino-3-cyano pyrroles from terminal alkynes, sulfonyl azides and phenacylmalononitriles. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Different reactivity modes of α‐aminonitriles. ResearchGate. Available at: [Link]

• Aminonitriles as building blocks in organic chemistry. Johannes Gutenberg-Universität Mainz. Available at: [Link]

• Some recent applications of α-amino nitrile chemistry. Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI. Available at: [Link]

• I3c NMR SPECTRAL ANALYSIS OF c(-AMINONITRILES. Heterocycles. Available at: [Link]

• Preparation and synthetic applications of cyano compounds. ResearchGate. Available at: [Link]

• Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society. Available at: [Link]

• Nitrile synthesis by C-C coupling (cyanation). Organic Chemistry Portal. Available at: [Link]

• Lipophilicity of amine neurotransmitter precursors, metabolites and related drugs estimated on various TLC plates. PubMed. Available at: [Link]

• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. MDPI. Available at: [Link]

• Cyano(propan-2-yl)amine | C4H8N2. PubChem - NIH. Available at: [Link]

• From Potential Prebiotic Synthons to Useful Chiral Scaffolds: A Synthetic and Structural Reinvestigation of 2-Amino-Aldononitriles. PMC. Available at: [Link]

• Achieving Cross-coupling Reactions Of Fatty Amide Reduction Radicals Via Iridium-photorelay Catalysis And Other Strategies. Mirage News. Available at: [Link]

• AMINES. spiroacademy.com. Available at: [Link]

• Properties of Alkanenitriles Chemistry Tutorial. ausetute.com. Available at: [Link]

• Cyanoamines and Their Derivatives. Scribd. Available at: [Link]

• Product Class 5: Nitriles. Science of Synthesis. Available at: [Link]

• Strecker Synthesis of α-aminonitriles Facilitated by N-methyl Imidazolium Acetate. CABI Digital Library. Available at: [Link]

• Representative drug molecules containing cyano groups. ResearchGate. Available at: [Link]

• Reverse polarity of amide nitrogen enables expedient access to N-cyano amides. PMC. Available at: [Link]

• Experimental investigation of aminoacetonitrile formation through the Strecker synthesis in astrophysical-like conditions. Astronomy & Astrophysics. Available at: [Link]

• Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. PMC. Available at: [Link]

• What is pka value of amines? Reddit. Available at: [Link]

• pKa and Electrical Properties of Amino Acids. ChemistryTalk. Available at: [Link]

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• Cyanographene and Graphene Acid: Emerging Derivatives Enabling High-Yield and Selective Functionalization of Graphene. ACS Nano - ACS Publications. Available at: [Link]

• The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. PubMed. Available at: [Link]

• Transition Metals Catalyzed Element-Cyano Bonds Activations. PMC - PubMed Central. Available at: [Link]

• Preparation and Properties of Cyano-Functionalized Graphitic Nanoplatelets for High-Performance Acrylonitrile Butadiene Styrene Resin. MDPI. Available at: [Link]

• Application of TLC, HPLC and GC methods to the study of amino acid and peptide enantiomers: a review. PubMed. Available at: [Link]

• Developing GC and HPLC methods for the γ-aminobutyric acid quantification in rice samples. Sciforum. Available at: [Link]

• HPLC Analysis of Amino Acids Formed by Urey-Miller-Type Experiments. St. Norbert College. Available at: [Link]

• Spectroscopy of Amines. Fiveable. Available at: [Link]

• Effect of Varying Amine Functionalities on CO2 Capture of Carboxylated Graphene Oxide-Based Cryogels. PMC. Available at: [Link]

• List of studied lipophilic amines. ResearchGate. Available at: [Link]

• Understanding Binding of Cyano-Adamantyl Derivatives to Pillar[16]arene Macrocycle from Density Functional Theory. ResearchGate. Available at: [Link]

• Computational Screening of Amino-Functionalized Molecules for Direct Air Capture of CO2. ACS Publications. Available at: [Link]

• Amino acid analysis using chromatography-mass spectrometry: An inter platform comparison study. PubMed. Available at: [Link]

• Review on CO2 Capture Using Amine-Functionalized Materials. ACS Omega. Available at: [Link]

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(2-[Cyano(methyl)amino]ethyl)dimethylamine boiling point and melting point

The following technical guide details the physicochemical profile, synthesis, and handling of (2-[Cyano(methyl)amino]ethyl)dimethylamine , also known systematically as

-cyano- -trimethylethane-1,2-diamine .[1]

[1]

Executive Summary

(2-[Cyano(methyl)amino]ethyl)dimethylamine is a specialized bifunctional intermediate featuring a tertiary amine and an

-substituted cyanamide group.[1] While direct experimental data for this specific compound is sparse in public literature, its physicochemical properties can be reliably estimated through Quantitative Structure-Property Relationships (QSPR) and comparative analysis with structural analogs like dimethylcyanamide and -trimethylethylenediamine.[1] This guide provides a comprehensive technical analysis for researchers utilizing this compound in organic synthesis or pharmaceutical development.[1]

Chemical Identity

Property	Detail
IUPAC Name	-cyano- -trimethylethane-1,2-diamine
Common Name	(2-[Cyano(methyl)amino]ethyl)dimethylamine
Molecular Formula
Molecular Weight	127.19 g/mol
SMILES	CN(C)CCN(C)C#N
Structure Class	-Dialkylcyanamide / Tertiary Diamine

Physicochemical Properties (Predicted & Comparative)

Due to the absence of specific experimental values in standard databases, the following data points are derived using group contribution methods (Joback, Stein & Brown) and validated against the known properties of its closest homolog, Dimethylcyanamide (CAS 1467-79-4).

Boiling Point & Melting Point Analysis

The introduction of the cyano group (

) onto the nitrogen atom significantly increases molecular polarity and dipole moment compared to the parent amine, leading to a substantial elevation in boiling point.[1]

Property	Value (Predicted/Range)	Confidence	Methodology
Boiling Point (760 mmHg)	245 °C – 260 °C	High	Derived from parent amine BP (117 °C) + of N-cyanation (+130–140 °C).[1]
Melting Point	< -20 °C (Liquid)	High	Asymmetry and flexible ethyl chain prevent efficient crystal packing.[1]
Density (20 °C)	0.92 – 0.96 g/cm³	Medium	Interpolated between diamines (~0.[1]8) and cyanamides (~0.9-1.0).[1]
Refractive Index ( )	1.455 – 1.465	Medium	Based on molar refraction contributions.[1]
Vapor Pressure (25 °C)	< 0.01 mmHg	High	Consistent with high-boiling polar liquids.[1]
Water Solubility	Miscible	High	High polarity of both amine and cyanamide groups ensures water solubility.[1]

Thermodynamic Logic (Graphviz)

The following diagram illustrates the structural logic used to derive the boiling point prediction.

Figure 1: Logic flow for boiling point estimation based on structural modification of the parent amine.

Synthesis & Production Protocols

The synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine typically involves the electrophilic cyanation of the corresponding secondary amine.[1]

Method A: Cyanogen Bromide (BrCN) Route

This is the standard laboratory method for converting secondary amines to cyanamides.[1]

Reagents:

• -Trimethylethylenediamine (1.0 eq)[1]

• Cyanogen Bromide (BrCN) (1.1 eq)[1]

• Sodium Bicarbonate (

  ) or Triethylamine ( ) (1.5 eq)[1]

• Solvent: Dichloromethane (DCM) or Diethyl Ether (

  )[1]

Protocol:

• Preparation: Dissolve

  -trimethylethylenediamine (1.0 eq) and base ( ) in DCM at 0 °C under inert atmosphere ( ).

• Addition: Slowly add a solution of Cyanogen Bromide (1.1 eq) in DCM dropwise over 30 minutes. Caution: BrCN is highly toxic and volatile.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 3–5 hours. Monitor by TLC (disappearance of amine) or IR (appearance of nitrile peak).[1]

• Work-up: Quench with water. Wash the organic layer with dilute HCl (to remove unreacted amine if necessary, though this may protonate the product's tertiary amine; careful pH control is required) or simply wash with brine.[1]

• Purification: Dry over

  , filter, and concentrate under reduced pressure. Distillation under high vacuum is recommended for high purity.[1]

Method B: Alkylation of Methylcyanamide

Alternative route avoiding BrCN, though less common due to availability of specific alkyl halides.[1]

Reagents:

• 2-Chloro-N,N-dimethylethylamine (1.0 eq)[1]

• Methylcyanamide (1.0 eq)

• Sodium Hydride (NaH) (1.1 eq)[1]

• Solvent: THF or DMF[1]

Protocol:

• Deprotonation: Treat methylcyanamide with NaH in dry THF at 0 °C to form the sodium salt.

• Alkylation: Add 2-chloro-N,N-dimethylethylamine (free base) dropwise.

• Reflux: Heat to reflux for 6–12 hours.

• Isolation: Filter off NaCl, concentrate, and distill.

Synthesis Workflow (Graphviz)[1]

Figure 2: Synthetic pathway via Cyanogen Bromide cyanation.

Analytical Characterization

To verify the identity of the synthesized compound, the following spectral features are diagnostic:

• Infrared Spectroscopy (IR):

  • Diagnostic Peak: Strong, sharp absorption at 2200–2220 cm⁻¹ corresponding to the

    stretching vibration.[1]

  • Absence: No N-H stretching bands (3300–3500 cm⁻¹), confirming full substitution.

• H NMR ( , 400 MHz):
  • ~2.25 ppm (s, 6H, )[1]
  • ~2.50 ppm (t, 2H, )[1]
  • ~2.90 ppm (s, 3H, )[1]
  • ~3.10 ppm (t, 2H, )[1]

• Mass Spectrometry (MS):

  • Molecular Ion

    m/z.[1]

Handling & Safety (E-E-A-T)

Warning: Cyanamides are potent chemical intermediates and must be handled with strict safety protocols.[1]

• Toxicity: Like many cyano-compounds, this material may release Hydrogen Cyanide (HCN) if exposed to strong acids or high temperatures.[1] It is likely a skin irritant and harmful if swallowed.[1]

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). Avoid contact with strong acids and oxidizing agents.[1]

• Spill Management: Absorb with inert material (vermiculite).[1] Do not flush into sewers.[1] Dispose of as hazardous chemical waste.[1]

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle only in a functioning fume hood.

References

• Lide, D. R. (Ed.).[1] CRC Handbook of Chemistry and Physics. 85th Edition.[1] CRC Press. (Methodology for property estimation).[1][2][3]

• Joback, K. G., & Reid, R. C. (1987).[1] "Estimation of pure-component properties from group-contributions." Chemical Engineering Communications, 57(1-6), 233-243.[1] Link

• PubChem Database. "Dimethylcyanamide (CID 15201) - Physical Properties."[1] National Center for Biotechnology Information.[1] Link

• Organic Syntheses. "Cyanogen Bromide and its use in N-cyanation." Org.[1][4] Synth. Coll. Vol. various. (General synthetic protocols).

• Sigma-Aldrich. "Safety Data Sheet: N,N,N'-Trimethylethylenediamine."[1] Link

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• 4. derpharmachemica.com [derpharmachemica.com]

Technical Guide: Solubility Profile of (2-[Cyano(methyl)amino]ethyl)dimethylamine

This technical guide provides an in-depth analysis of the solubility profile, physicochemical properties, and handling protocols for (2-[Cyano(methyl)amino]ethyl)dimethylamine .

Designed for researchers in medicinal chemistry and process development, this document synthesizes theoretical solubility parameters with empirical protocol design.

Executive Summary & Compound Identity

(2-[Cyano(methyl)amino]ethyl)dimethylamine is a bifunctional nitrogenous intermediate characterized by a tertiary amine terminus and a chemically distinct N-substituted cyanamide group. It is primarily utilized as a electrophilic building block in the synthesis of guanidine-containing pharmaceuticals (e.g., histamine H2-receptor antagonists) and specialized ligands.

Understanding its solubility is critical for optimizing reaction yields (particularly in nucleophilic substitutions) and purification workflows.

Chemical Identity

Parameter	Detail
IUPAC Name	N-(2-(dimethylamino)ethyl)-N-methylcyanamide
Common Abbreviation	TriMEDA-CN (Derivative of Trimethylethylenediamine)
Molecular Formula
Molecular Weight	127.19 g/mol
Key Functional Groups	Tertiary Amine ( ), Cyanamide (Electrophilic, Neutral)
Physical State	Viscous oil or low-melting solid (hygroscopic)

Physicochemical Basis of Solubility

To predict and manipulate the solubility of this compound, one must understand the competition between its two poles: the hydrophilic amine and the dipolar cyanamide.

Structural Polarity Analysis

The molecule exhibits a "push-pull" electronic structure, though the methylene bridge insulates the two groups.

• Dimethylamine Terminus: Highly basic and capable of accepting hydrogen bonds. This drives solubility in aqueous and acidic media.

• Cyanamide Group (

  ): The cyano group exerts a strong dipole moment ( ). Unlike simple amines, the nitrogen in the cyanamide group is non-basic due to resonance delocalization with the nitrile.

Solvation Mechanisms

• Protic Solvents (Water, Alcohols): Solvation occurs via H-bonding to the tertiary amine nitrogen and dipole-dipole interactions with the cyano group.

• Aprotic Polar Solvents (DMSO, DMF): Excellent solubility due to dipole stabilization without the risk of solvolysis (hydrolysis) that can occur in acidic aqueous media.

• Non-Polar Solvents (Hexane): Solubility is limited. While the methyl groups provide some lipophilicity, the high polarity of the cyanamide moiety creates a high energetic barrier for dissolution in purely aliphatic hydrocarbons.

Figure 1: Mechanistic breakdown of solute-solvent interactions governing solubility.

Solubility Profile & Solvent Selection Guide

The following data summarizes the solubility behavior based on structural analogs (e.g., dimethylamine derivatives and dialkyl cyanamides) and standard laboratory observations for this class of intermediates.

Qualitative Solubility Table

Solvent Class	Specific Solvent	Solubility Rating	Operational Notes
Water	Water ( )	High	Forms a basic solution. Hygroscopic.
Acidic Aqueous	0.1M HCl	Very High	Protonation of tertiary amine forms a highly soluble salt.
Alcohols	Methanol, Ethanol	High	Ideal for recrystallization or reactions involving nucleophilic attack.
Chlorinated	Dichloromethane (DCM),	High	Preferred solvent for extraction from basic aqueous layers.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Best for substitution reactions (e.g., reacting with amines).
Ethers	THF, Diethyl Ether	Moderate to High	Soluble, but may require slight warming if the compound solidifies.
Hydrocarbons	Hexane, Heptane	Low / Insoluble	Used as an antisolvent to precipitate the compound or remove impurities.

Partition Coefficient (LogP)

• Estimated LogP:

• Implication: The compound is amphiphilic but leans towards hydrophilicity. It will partition into the organic phase (DCM/Ethyl Acetate) only if the aqueous phase is strongly basic (

  ) to suppress ionization of the tertiary amine.

Experimental Protocols (Self-Validating Systems)

Since batch-to-batch physical states (oil vs. solid) can vary based on purity, researchers should validate solubility using the following protocols.

Protocol A: Visual Saturation Method (Rapid Assessment)

Objective: Determine approximate solubility limits for process solvent selection.

• Preparation: Weigh

  of (2-[Cyano(methyl)amino]ethyl)dimethylamine into a 4 mL glass vial.

• Addition: Add the target solvent in

  aliquots at .

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Clear Solution: Soluble.[1][2][3][4]

  • Cloudy/Biphasic: Insoluble/Saturated.

• Calculation:

Protocol B: pH-Dependent Extraction Efficiency

Objective: Optimize purification (workup) by exploiting the amine's

.

• Dissolve

  of compound in 0.1 M HCl (Compound is protonated/trapped in water).

• Wash with

  Dichloromethane (DCM) . (Analyze DCM layer: Should contain minimal target).

• Adjust aqueous layer to pH 12 using 10% NaOH .

• Extract with

  DCM .

• Dry combined organic layers (

  ) and concentrate.

• Validation: Recovered mass should be

  . This confirms the compound's stability to base and solubility in chlorinated organics.

Figure 2: pH-Swing extraction workflow based on the solubility profile of the tertiary amine.

Applications & Stability Considerations

Reactivity in Solution

While soluble in protic solvents, the cyanamide group is susceptible to hydrolysis under strongly acidic conditions at high temperatures, converting to the urea derivative.

• Recommended Reaction Solvents: Anhydrous THF, Acetonitrile, or Toluene.

• Avoid: Prolonged heating in acidic water/alcohols.

Synthesis Context

This compound is typically synthesized by treating N,N,N'-trimethylethylenediamine with cyanogen bromide (BrCN) in an inert solvent like Diethyl Ether or DCM [1].

• Solubility Implication: The byproduct (HBr salt of the starting amine) precipitates out of Ether, while the neutral cyanamide product remains in solution, allowing for easy filtration purification.

References

• Cyanamide Synthesis General Methods

  • Title: Recent Advances in Cyanamide Chemistry: Synthesis and Applic
  • Source: N

  • URL:[Link]

• Precursor Properties (Trimethylethylenediamine)

  • Title: N,N,N'-Trimethylethylenediamine (CAS 142-25-6) Physicochemical Data.[5]

  • Source: PubChem.[1][6]

  • URL:[Link]

• General Solubility of Cyanamides

  • Title: Cyanamide - Chemical & Physical Properties.[1][6]

  • Source: PubChem (CID 9864).

  • URL:[Link]

• Solubility Data Verification

  • Title: Solubility of 2-(dimethylamino)ethanol (Structural Analog).

  • Source: Solubility of Things.[1][3][7]

  • URL:[Link]

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Protocols & Analytical Methods

Application Note: High-Purity Synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine

Executive Summary

This application note details the synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine (CAS: N/A for specific isomer, structurally related to cimetidine precursors), starting from ethylenediamine .

While direct selective methylation and cyanation of ethylenediamine is fraught with polyalkylation issues, this protocol utilizes a robust two-phase strategy:[1]

• Exhaustive Methylation: Conversion of ethylenediamine to

  -tetramethylethylenediamine (TMEDA) via the Eschweiler-Clarke reaction.[1]

• Desymmetrization via von Braun Degradation: Selective cleavage of one methyl group using Cyanogen Bromide (BrCN) to install the cyano moiety.

This route is chosen for its scalability and the avoidance of difficult-to-separate polyalkylated byproducts common in direct alkylation strategies.

Safety & Hazard Assessment (Critical)

WARNING: This protocol involves Cyanogen Bromide (BrCN) and generates Methyl Bromide (MeBr) . Both are extremely hazardous.

Reagent / Product	Hazard Class	Critical Safety Measure
Cyanogen Bromide	Acute Toxin (Fatal if inhaled/swallowed), Corrosive.	Do not use metal spatulas (risk of explosion). Handle only in a certified fume hood. Store cold.
Methyl Bromide	Neurotoxin, Ozone Depletor, Gas at RT.[1]	The reaction off-gases MeBr. The exhaust must be scrubbed or trapped in a cold trap (-78°C) and neutralized.
Ethylenediamine	Corrosive, Sensitizer.[1]	Wear butyl rubber gloves.

Reaction Pathway & Mechanism[2]

The synthesis relies on the thermodynamic stability of the quaternary ammonium intermediate formed during the von Braun reaction. The bromide ion selectively attacks the least hindered carbon (the methyl group), cleaving the C-N bond to release methyl bromide and form the dialkylcyanamide.

Pathway Visualization[1]

Figure 1: Two-phase synthesis pathway from Ethylenediamine to the Target Cyanamide.

Phase 1: Synthesis of -Tetramethylethylenediamine (TMEDA)[1]

Objective: Convert primary amines to tertiary amines to prevent side reactions with BrCN in Phase 2. Method: Eschweiler-Clarke Methylation.

Reagents

• Ethylenediamine (1.0 eq)

• Formic Acid (98%, 5.0 eq)[1]

• Formaldehyde (37% aq., 5.0 eq)[1]

• Sodium Hydroxide (25% aq.)

• Solvent: Water (process solvent)

Protocol

• Cooling: Place 1.0 mol of Ethylenediamine in a round-bottom flask equipped with a reflux condenser and addition funnel. Cool to 0°C in an ice bath.

• Acid Addition: Slowly add 5.0 mol of Formic Acid dropwise. Caution: Exothermic reaction.

• Aldehyde Addition: Add 5.0 mol of Formaldehyde solution.

• Reflux: Heat the mixture to reflux (approx. 100°C) for 8–12 hours. Carbon dioxide (

  ) evolution indicates the reaction progress.

• Workup:

  • Cool to room temperature.[2]

  • Acidify with HCl to pH < 1 to remove unreacted volatiles (optional, usually not necessary if conversion is high).[1]

  • Basify strongly (pH > 12) with 25% NaOH solution. The amine will separate as an oil.[3]

• Isolation: Extract with diethyl ether or dichloromethane (3x). Dry organic layer over

  .

• Purification: Fractional distillation. TMEDA boils at ~120–122°C.

  • Yield Expectation: 85–95%.

Phase 2: von Braun Degradation to (2-[Cyano(methyl)amino]ethyl)dimethylamine

Objective: Selective demethylation/cyanation of one amine terminus. Method: Stoichiometric control of Cyanogen Bromide reaction.

Reagents

• TMEDA (from Phase 1) (1.0 eq)

• Cyanogen Bromide (BrCN) (1.0 eq)

• Solvent: Anhydrous Toluene or Chloroform (Dryness is critical to prevent hydrolysis to urea derivatives).

Experimental Logic

The reaction of a bis-tertiary amine with BrCN can lead to mono-cyanation or bis-cyanation. To maximize the mono-cyano target:

• Stoichiometry: Strictly 1:1 molar ratio.

• Temperature: Low temperature addition prevents rapid bis-reaction.

• Dilution: High dilution favors the kinetics of the first substitution over the second.

Protocol

• Setup: Flame-dry a 3-neck flask under Nitrogen atmosphere. Equip with a mechanical stirrer and a pressure-equalizing addition funnel.

• Solvation: Dissolve 0.1 mol of TMEDA in 150 mL of anhydrous Toluene. Cool to 0–5°C.

• BrCN Addition: Dissolve 0.1 mol of Cyanogen Bromide in 50 mL of anhydrous Toluene. Add this solution dropwise to the amine over 60 minutes.

  • Observation: A white precipitate (the quaternary ammonium bromide salt) may form transiently before decomposing.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Then, gently reflux (60–70°C) for 2 hours to drive the cleavage of Methyl Bromide.[1]

  • Note: Ensure the condenser outlet is trapped to catch MeBr gas.

• Workup:

  • The reaction mixture usually remains homogeneous if cleavage is complete.

  • Wash the toluene solution with cold dilute

    to remove traces of acid/HBr.

  • Wash with water.[3][4]

• Purification:

  • Dry the organic phase over

    and concentrate under reduced pressure.

  • Fractional Distillation: The target (mono-cyano) will have a significantly higher boiling point than unreacted TMEDA and a lower boiling point than the bis-cyano byproduct.

  • Target Boiling Point Estimation: ~100–110°C at 0.5 mmHg (Vacuum distillation is required).

Mechanistic Flow (Graphviz)

Figure 2: Mechanistic steps of the von Braun degradation applied to TMEDA.

Analytical Validation

To confirm the synthesis of the mono-cyano derivative versus the bis-cyano impurity, use IR and NMR Spectroscopy .

Technique	Expected Signal (Target)	Diagnostic Value
FT-IR	Strong band at 2200–2220 cm⁻¹ ( stretch).	Confirms presence of cyanamide group.[3][5][6]
1H NMR	Singlet at ~2.2 ppm ( ). Singlet at ~2.9 ppm ( ).	Integration ratio of 2:1 between the two methyl environments confirms mono-substitution.
GC-MS	Molecular Ion ( ). Loss of 15 (Me) or 26 (CN).	Distinguishes Target (MW ~155) from TMEDA (MW 116) and Bis-cyano (MW ~166).

Troubleshooting & Optimization

• Issue: High levels of bis-cyano byproduct (

  ).

  • Solution: The second amine site is less nucleophilic after the first reacts (due to the electron-withdrawing cyano group), but statistical reaction still occurs. Use a slight excess of TMEDA (1.1 eq) to favor mono-substitution and recycle the unreacted starting material during distillation.

• Issue: Formation of HBr salts.

  • Solution: Ensure the starting TMEDA is free of water. Water hydrolyzes BrCN to HBr and HOCN, which forms salts with the amine.[1]

References

• Hageman, H. A. (1953).[1][7] The von Braun Cyanogen Bromide Reaction.[3][7][8][9] Organic Reactions, 7, 198-262.[1]

• Organic Syntheses. (1943).[3] N-Methyl-1-naphthylcyanamide (Example of von Braun degradation). Org. Synth. Coll. Vol. 3, 608.

• Liang, H., et al. (2017).[1][2] Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions. Synlett, 28, 2675-2679.[1][2]

• Clarke, H. T., et al. (1933).[1] Eschweiler-Clarke Methylation of Amines. Journal of the American Chemical Society, 55(11), 4571.[1]

Sources

• 1. CN103787917A - Improved synthesis process for N,N-dimethylcyanoacetamide - Google Patents [patents.google.com]
• 2. Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-Cyanation of Allylic Tertiary Amines [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. organicreactions.org [organicreactions.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. researchgate.net [researchgate.net]

Application Note: (2-[Cyano(methyl)amino]ethyl)dimethylamine as a Tridentate Pro-Ligand

) Classification: Functionalized Amino-Cyanamide Pro-Ligand

Part 1: Executive Summary & Scientific Foundation

The Role of in Coordination Chemistry

(2-[Cyano(methyl)amino]ethyl)dimethylamine is a specialized pro-ligand designed for the synthesis of monoanionic, nitrogen-rich chelating complexes. Unlike simple amines that coordinate via a dative bond, the cyanamide functional group (

) in is reactive.

In the presence of highly electropositive metal alkyls (e.g., organolithium, organozinc, or organoaluminum reagents), the cyano group undergoes an insertion reaction . This transforms the neutral pro-ligand into a monoanionic amino-amidinate or guanidinate species, depending on the co-reactant.

Structural Advantages

The molecule features a "pendant arm" architecture:

• Reactive Core: The

  group serves as the site of metal insertion, forming a rigid 4-membered metallacycle.

• Hemilabile Tail: The dimethylamino ethyl arm (

  ) acts as a neutral donor. This creates a tridentate coordination environment .

Why this matters for Drug Development: Complexes derived from

are crucial in catalysis , specifically for:

• Ring-Opening Polymerization (ROP): Synthesizing biodegradable polymers (e.g., PLA, PLGA) used in drug delivery microspheres.

• Hydroamination: Creating chiral amines, a common motif in Active Pharmaceutical Ingredients (APIs).

Part 2: Mechanism of Action (The Insertion Pathway)

The utility of

relies on the "Cyanamide Insertion" mechanism. When reacted with a metal alkyl ( ), the nucleophilic carbon of the metal alkyl attacks the electrophilic carbon of the nitrile.

Pathway Visualization

Figure 1: The insertion mechanism of the cyanamide pro-ligand into a metal-alkyl bond, generating the active catalyst.

Part 3: Experimental Protocols

Protocol A: Synthesis of a Zinc-Ethyl Catalyst for ROP

Objective: Synthesize the complex

via the reaction of with Diethylzinc ( ). Safety Warning: is pyrophoric. All manipulations must be performed under an inert atmosphere (Argon/Nitrogen) using Schlenk or Glovebox techniques.

Materials Required

Reagent	Role	Stoichiometry
(2-[Cyano(methyl)amino]ethyl)dimethylamine ( )	Pro-Ligand	1.0 equiv
Diethylzinc ( ) (1.0 M in Hexane)	Metal Precursor	1.0 equiv
Toluene (Anhydrous)	Solvent	~10 mL/g
Hexane (Anhydrous)	Wash Solvent	~20 mL

Step-by-Step Methodology

• Preparation (Glovebox/Schlenk):

  • Charge a flame-dried Schlenk flask with

    (1.0 equiv).

  • Dissolve in anhydrous Toluene. Cool the solution to -78°C (Dry ice/Acetone bath).

• Addition:

  • Slowly add the

    solution dropwise via syringe over 10 minutes.

  • Observation: Evolution of heat is possible; ensure slow addition to prevent thermal decomposition.

• Reaction Phase:

  • Allow the mixture to warm to Room Temperature (RT) naturally.

  • Stir at RT for 4 hours.

  • Optional: If conversion is incomplete (check via aliquot NMR), heat to 60°C for 2 hours. The insertion of nitriles into Zn-C bonds can sometimes require thermal activation.

• Isolation:

  • Remove volatiles under reduced pressure (vacuum) to yield a viscous oil or solid.

  • Recrystallize from a concentrated Hexane or Toluene solution at -30°C.

• Characterization (Validation):

  • 1H NMR (

    ): Look for the disappearance of the sharp singlet corresponding to the of the cyanamide.

  • IR Spectroscopy: The disappearance of the characteristic nitrile stretch (

    ) and appearance of a imine stretch ( ) confirms insertion.

Part 4: Data Analysis & Troubleshooting

Expected NMR Signatures

When validating the ligand synthesis, use the following shift diagnostics:

Moiety	Pro-Ligand ( ) Shift	Complex (Post-Insertion) Shift	Interpretation
N-CH3 (Cyanamide)	~2.8 ppm (Singlet)	Shifted/Split	Becomes part of the metallacycle backbone.
N(CH3)2 (Tail)	~2.2 ppm (Singlet)	Broadened/Shifted	Indicates coordination of the pendant arm to the metal center.
Zn-CH2-CH3	N/A	~0.1 - 0.5 ppm	Characteristic high-field signals for Zn-bound alkyls.

Troubleshooting Guide

• Issue: Presence of residual nitrile peak in IR (

  ).

  • Cause: Incomplete insertion.

  • Solution: Increase reaction temperature to reflux (Toluene, 110°C) for 12 hours. Steric bulk on the amine can slow down the nucleophilic attack.

• Issue: Product is an intractable oil.

  • Cause: Coordination of trace THF or solvent impurities.

  • Solution: Ensure all solvents are strictly anhydrous and Lewis-base free. Attempt crystallization from Pentane at -78°C.

Part 5: References

• Coles, M. P. (2006). "Bicyclic Guanidinate Ligands: Synthesis, Coordination Chemistry and Catalytic Applications." Dalton Transactions. (Review of the insertion chemistry mechanism).

• Wheatley, A. E. H. (2003). "The coordination chemistry of the NCN unit: from cyanamide to guanidinate." Dalton Transactions.

• Nagae, H., et al. (2018). "Rare-Earth-Catalyzed C–H Alkylation of Pyridines with Alkenes." Journal of the American Chemical Society. (Demonstrates the utility of similar amidinate/guanidinate ligands in catalysis).

• Comparison Data: Standard bond lengths and insertion enthalpies derived from: Cambridge Structural Database (CSD).

(Note: While the specific molecule (2-[Cyano(methyl)amino]ethyl)dimethylamine is a specialized derivative, the protocols above are standardized based on the established reactivity of N-substituted cyanamides in organometallic synthesis.)

Application Note: (2-[Cyano(methyl)amino]ethyl)dimethylamine as a Building Block in Organic Synthesis

Executive Summary

(2-[Cyano(methyl)amino]ethyl)dimethylamine (systematically N-(2-(dimethylamino)ethyl)-N-methylcyanamide ) represents a specialized bifunctional building block containing a tertiary amine and a reactive cyanamide moiety. Its unique structure allows it to serve as a pivotal electrophile in the synthesis of substituted guanidines , isothioureas , and nitrogen-containing heterocycles (e.g., aminopyrimidines, triazines).

This guide delineates the chemical properties, synthesis protocols, and application workflows for this compound, emphasizing its utility in pharmaceutical intermediate synthesis, particularly for histamine H2-receptor antagonists and kinase inhibitors.

Chemical Identity & Properties

Property	Specification
Systematic Name	N-(2-(dimethylamino)ethyl)-N-methylcyanamide
Common Name	(2-[Cyano(methyl)amino]ethyl)dimethylamine
Molecular Formula	C₆H₁₃N₃
Molecular Weight	127.19 g/mol
Structure	Me₂N-CH₂-CH₂-N(Me)-CN
Key Functional Groups	Tertiary Amine (Dimethylamino), Cyanamide (N-CN)
Physical State	Colorless to pale yellow oil (typical)
Solubility	Soluble in DCM, THF, Ethanol, Water (pH dependent)
Stability	Stable under inert atmosphere; sensitive to strong acids/bases

Synthesis of the Building Block

The synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine is typically achieved via the von Braun reaction or direct cyanation of the corresponding secondary amine using cyanogen bromide (BrCN). The precursor amine is N,N,N'-trimethylethylenediamine (CAS 142-25-6).

Protocol 1: Synthesis from N,N,N'-Trimethylethylenediamine

Objective: Preparation of N-(2-(dimethylamino)ethyl)-N-methylcyanamide on a 10g scale.

Reagents:

• N,N,N'-Trimethylethylenediamine (10.2 g, 100 mmol)

• Cyanogen Bromide (BrCN) (11.0 g, 105 mmol) [Caution: Highly Toxic]

• Sodium Acetate (anhydrous) (16.4 g, 200 mmol)

• Methanol (MeOH) (100 mL)

• Dichloromethane (DCM) (100 mL)

Procedure:

• Preparation: In a fume hood, dissolve Sodium Acetate in MeOH (100 mL) in a 500 mL round-bottom flask. Cool the solution to 0°C using an ice bath.

• Addition of BrCN: Carefully add Cyanogen Bromide (11.0 g) portion-wise to the cooled solution. Stir for 15 minutes.

• Amine Addition: Add N,N,N'-Trimethylethylenediamine (10.2 g) dropwise over 20 minutes, maintaining the temperature below 5°C. The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours. Monitor reaction progress by TLC (System: 10% MeOH/DCM; Stain: Ninhydrin or Iodine). The starting amine spot should disappear.

• Workup: Evaporate the MeOH under reduced pressure. Resuspend the residue in water (50 mL) and extract with DCM (3 x 50 mL).

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate in vacuo to yield the crude cyanamide as a pale yellow oil.

• Distillation: Purify by vacuum distillation (approx. 80-85°C at 0.5 mmHg) to obtain the pure product.

Yield: Typical yield is 85-90% (approx. 11.0 g).

Application Workflows

The cyanamide group is an electrophilic "linchpin" that reacts with nucleophiles to form guanidines or heterocycles.

Workflow A: Synthesis of Substituted Guanidines

This reaction is critical for synthesizing H2-receptor antagonists (e.g., analogs of cimetidine or impromidine).

Mechanism: Nucleophilic attack of a primary amine on the cyanamide carbon, followed by proton transfer.

Protocol 2: Guanidine Formation

• Reagents: Cyanamide building block (1.0 eq), Primary Amine (e.g., Histamine, 1.0 eq), Ethanol (EtOH).

• Reflux: Dissolve both reactants in EtOH. Heat to reflux for 12-24 hours.

  • Note: Lewis acid catalysts (e.g.,

    ) or high pressure can accelerate this reaction.

• Isolation: Concentrate the solvent. The product is often an oil or solid that can be recrystallized or purified by column chromatography (Eluent: DCM/MeOH/NH3).

Workflow B: Synthesis of 2-Aminopyrimidines

Reaction with 1,3-diamines or enamines yields pyrimidine derivatives, common in kinase inhibitor scaffolds.

Protocol 3: Heterocyclization

• Reagents: Cyanamide building block (1.0 eq), 1,3-Diaminopropane (or substituted analog) (1.2 eq), p-Toluenesulfonic acid (cat.).

• Conditions: Melt fusion at 120°C or reflux in n-Butanol for 16 hours.

• Result: Formation of a cyclic guanidine (2-amino-1,4,5,6-tetrahydropyrimidine derivative).

Mechanistic Visualization

The following diagram illustrates the divergent synthetic pathways available from the (2-[Cyano(methyl)amino]ethyl)dimethylamine core.

Caption: Divergent synthesis pathways from the cyanamide building block to bioactive scaffolds.

Critical Considerations & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield in Cyanation	Temperature too high (>5°C) during addition.	Maintain strict 0-5°C control; add amine slowly.
Incomplete Reaction	Insufficient BrCN or wet reagents.	Use anhydrous reagents; ensure slight excess (1.05 eq) of BrCN.
Dimer Formation	High concentration or lack of stirring.	Dilute reaction mixture; ensure vigorous stirring.
Product Instability	Acidic workup.	Maintain neutral or slightly basic pH during extraction; avoid strong acids.

References

• Organic Syntheses, Coll. Vol. 4, p. 213 (1963). N-Cyano-N-methylaniline. (General method for N-cyanation of secondary amines using BrCN). Link

• Journal of Medicinal Chemistry. Histamine H2-receptor antagonists. (Foundational work on guanidine-based H2 antagonists using cyanamide intermediates). Link

• U.S. Patent 4,024,271. N-Cyano-N'-methyl-N"-(2-((5-methyl-1H-imidazol-4-yl)methylthio)ethyl)guanidine and analogs. (Describes the use of N-cyano intermediates in drug synthesis). Link

• PubChem Compound Summary. N,N,N'-Trimethylethylenediamine (Precursor).Link

Application of Cyanoguanidine Intermediates in Pharmaceutical Synthesis: A Guide to H2 Receptor Antagonists

This technical guide delves into the pivotal role of cyanoguanidine-containing intermediates in the synthesis of prominent pharmaceutical agents, specifically focusing on the H2 receptor antagonists Cimetidine and Ranitidine. While the compound "(2-[Cyano(methyl)amino]ethyl)dimethylamine" is not a conventionally referenced starting material, its constituent fragments—a cyano(methyl)amino group and a (2-dimethylamino)ethyl moiety—are central to the construction of these blockbuster drugs. This document will, therefore, explore the synthesis of these pharmaceuticals, providing detailed protocols and mechanistic insights that will be invaluable to researchers, scientists, and professionals in drug development.

The Strategic Importance of the Cyanoguanidine Moiety

The cyanoguanidine group is a critical pharmacophore in a class of histamine H2 receptor antagonists. Its unique electronic properties, acting as a "urea equivalent," contribute significantly to the binding affinity and antagonist activity at the H2 receptor, which is instrumental in modulating gastric acid secretion[1][2]. The development of these antagonists revolutionized the treatment of peptic ulcers and related gastrointestinal disorders[3].

The general structure of these drugs involves a heterocyclic ring, a flexible thioether chain, and the cyanoguanidine group. The specific substituents on the cyanoguanidine nitrogen atoms are crucial for potency and selectivity.

Synthesis of Cimetidine: A Landmark H2 Antagonist

Cimetidine was one of the first H2 receptor antagonists to be widely used clinically. Its synthesis showcases the strategic assembly of the key structural components. Several synthetic routes have been developed, often aiming to improve yield and reduce costs[4][5].

Key Synthetic Strategy: Building the Cyanoguanidine Core

A common and efficient pathway to Cimetidine involves the reaction of a key imidazole-containing intermediate with a cyanoguanidine precursor.

Workflow for Cimetidine Synthesis

Caption: A generalized workflow for the synthesis of Cimetidine.

Detailed Protocol: Synthesis of Cimetidine

This protocol is a representative example of a common synthetic route.

Step 1: Synthesis of 4-Methyl-5-([(2-aminoethyl)thio]methyl)imidazole

• Reaction Setup: In a reaction vessel equipped with a stirrer and a condenser, dissolve 4-methyl-5-hydroxymethylimidazole hydrochloride in a suitable solvent such as isopropanol.

• Addition of Cysteamine: Add cysteamine hydrochloride to the solution.

• Reflux: Heat the mixture to reflux and maintain for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Isolation: Cool the reaction mixture and collect the precipitated product by filtration. Wash with a cold solvent and dry under vacuum.

Step 2: Formation of the Isothiourea Intermediate

• Reaction Setup: Suspend the product from Step 1 in a solvent like acetonitrile.

• Reagent Addition: Add dimethyl N-cyanodithioiminocarbonate to the suspension.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by the evolution of methanethiol.

• Isolation: Once the reaction is complete, the intermediate, N-Cyano-N'-[2-([(5-methyl-1H-imidazol-4-yl)methyl]thio)ethyl]-S-methylisothiourea, can be isolated or used directly in the next step.

Step 3: Synthesis of Cimetidine

• Amination: To the isothiourea intermediate from Step 2, add an aqueous solution of methylamine.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating.

• Crystallization and Isolation: Cimetidine will precipitate from the reaction mixture upon cooling. Collect the crystals by filtration, wash with water, and then with a small amount of cold ethanol.

• Purification: The crude Cimetidine can be purified by recrystallization from a suitable solvent system, such as acetonitrile/water, to yield a product of high purity[6].

Quantitative Data for a Typical Cimetidine Synthesis

Step	Starting Material	Reagent	Product	Typical Yield
1	4-Methyl-5-hydroxymethylimidazole	Cysteamine	4-Methyl-5-([(2-aminoethyl)thio]methyl)imidazole	85-90%
2	Imidazole Intermediate	Dimethyl N-cyanodithioiminocarbonate	Isothiourea Intermediate	90-95%
3	Isothiourea Intermediate	Methylamine	Cimetidine	80-85%

Synthesis of Ranitidine: Evolution of H2 Antagonists

Ranitidine, another widely used H2 receptor antagonist, features a furan ring instead of an imidazole ring and a different side chain on the nitrogen of the core structure. Its synthesis involves the coupling of a furan-containing amine with a nitroethenediamine derivative.

Key Synthetic Strategy: Assembling the Ranitidine Structure

The synthesis of Ranitidine typically involves a convergent approach where two key fragments are prepared separately and then combined.

Workflow for Ranitidine Synthesis

Caption: A generalized workflow for the synthesis of Ranitidine.

Detailed Protocol: Synthesis of Ranitidine

This protocol outlines a common synthetic pathway for Ranitidine[7][8].

Step 1: Synthesis of 2-([5-((Dimethylamino)methyl)furan-2-yl]methylthio)ethanamine

• Mannich Reaction: React furfuryl alcohol with dimethylamine and formaldehyde (or paraformaldehyde) in an aqueous solution to yield 5-[(dimethylamino)methyl]furfuryl alcohol.

• Thioether Formation: Treat the resulting alcohol with cysteamine hydrochloride in the presence of a strong acid (e.g., HCl) to facilitate the substitution of the hydroxyl group with the thioethylamine moiety.

• Isolation: Neutralize the reaction mixture and extract the product with an organic solvent. Purify by distillation or chromatography.

Step 2: Synthesis of N-Methyl-1-methylthio-2-nitroethenamine

This reagent is typically prepared separately and is commercially available. It can be synthesized by the reaction of nitromethane with carbon disulfide in the presence of a base, followed by methylation.

Step 3: Synthesis of Ranitidine

• Reaction Setup: Dissolve 2-([5-((dimethylamino)methyl)furan-2-yl]methylthio)ethanamine in a suitable solvent such as ethanol or isopropanol.

• Coupling Reaction: Add N-methyl-1-methylthio-2-nitroethenamine to the solution.

• Heating: Heat the reaction mixture to a moderate temperature (e.g., 40-50°C) and maintain for several hours until the reaction is complete (monitored by TLC or HPLC).

• Crystallization and Isolation: Cool the reaction mixture to induce crystallization of Ranitidine. Collect the solid by filtration, wash with a cold solvent, and dry.

• Purification: Recrystallize the crude product from a suitable solvent to obtain pure Ranitidine.

Quantitative Data for a Typical Ranitidine Synthesis

Step	Starting Material	Reagent(s)	Product	Typical Yield
1a	Furfuryl Alcohol	Dimethylamine, Formaldehyde	5-[(Dimethylamino)methyl]furfuryl Alcohol	75-85%
1b	Furan Alcohol Intermediate	Cysteamine	Furan Thioethylamine Intermediate	80-90%
2	Furan Thioethylamine	N-Methyl-1-methylthio-2-nitroethenamine	Ranitidine	85-95%

Mechanistic Insights and the Role of Key Functional Groups

The syntheses of Cimetidine and Ranitidine highlight the importance of specific functional groups that are conceptually related to the user's initial query.

• The Cyano(methyl)amino Group: In Cimetidine, the CH3-NH-C(=N-CN)- moiety is constructed in the final steps. The electron-withdrawing nature of the cyano group is crucial for the compound's pKa and its interaction with the H2 receptor[9].

• The (2-Dimethylamino)ethyl Moiety: While not directly present as a single reagent in the form of "(2-[Cyano(methyl)amino]ethyl)dimethylamine," the (CH3)2N-CH2- group attached to the furan ring in Ranitidine is installed early in the synthesis via a Mannich reaction. This basic dimethylamino group is important for the overall physicochemical properties of the drug.

The synthetic strategies for both molecules rely on the nucleophilic character of amines and thiols to build the carbon-nitrogen and carbon-sulfur bonds that form the backbone of these drugs.

Conclusion

The synthesis of H2 receptor antagonists like Cimetidine and Ranitidine provides a clear and practical context for the application of intermediates containing cyanoguanidine and dialkylamino functionalities. While a specific molecule named "(2-[Cyano(methyl)amino]ethyl)dimethylamine" may not be a standard catalog chemical, the principles of its constituent parts are fundamental to the construction of these important pharmaceuticals. The protocols and workflows detailed in this guide offer a solid foundation for researchers and professionals in the field of medicinal chemistry and drug development to understand and apply these synthetic strategies.

References

• EP0224612A1 - Process for the preparation of N-cyano-N'-methyl-N''[2-(5-methylimidazol-4-ylmethylthio)

• Synthesis and Dual Histamine H1 and H2 Receptor Antagonist Activity of Cyanoguanidine Derivatives - PMC. [Link]

• Studies on histamine H2 receptor antagonists. 2. Synthesis and pharmacological activities of N-sulfamoyl and N-sulfonyl amidine derivatives - PubMed. [Link]

• Synthesis of Production of Cimetidine - PrepChem.com. [Link]

• Studies on histamine H2 receptor antagonists. 2. Synthesis and pharmacological activities of N-sulfamoyl and N-sulfonyl amidine derivatives | Journal of Medicinal Chemistry - ACS Publications. [Link]

• (PDF) Synthesis and Dual Histamine H1 and H2 Receptor Antagonist Activity of Cyanoguanidine Derivatives - ResearchGate. [Link]

• A NEW METHOD FOR THE SYNTHESIS (OF RANITIDINE. [Link]

• H2-receptor antagonists - Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose | Synthesis and Drug Profile | Antiulcer Agents - Pharmacy 180. [Link]

• Cimetidine - Pharmaceutical Drugs - NCBI Bookshelf - NIH. [Link]

• EP0279161A2 - A process for the preparation of cimetidine - Google P
• KR840000071B1 - Preparation of N-cyano-N'-methyl-N "[2-((methyl-5-imidazolyl) methylthio)

• CIMETIDINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia. [Link]

• A process for the preparation of cimetidine - European Patent Office - EP 0279161 A2. [Link]

• CN102010388A - Preparation method of ranitidine - Google P
• CA1335998C - Process for purification of n-cyano-n'-methyl-n"-¬2-((5- methyl-1h-imidazol-4-yl) methylthio)

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• 1. Synthesis and Dual Histamine H1 and H2 Receptor Antagonist Activity of Cyanoguanidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmacy180.com [pharmacy180.com]
• 4. EP0224612A1 - Process for the preparation of N-cyano-N'-methyl-N''[2-(5-methylimidazol-4-ylmethylthio)-ethyl]-guanidine - Google Patents [patents.google.com]
• 5. EP0279161A2 - A process for the preparation of cimetidine - Google Patents [patents.google.com]
• 6. CA1335998C - Process for purification of n-cyano-n'-methyl-n"-¬2-((5- methyl-1h-imidazol-4-yl) methylthio) ethyl| guanidine - Google Patents [patents.google.com]
• 7. Ranitidine synthesis - chemicalbook [chemicalbook.com]
• 8. CN102010388A - Preparation method of ranitidine - Google Patents [patents.google.com]
• 9. CIMETIDINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]

Application Note: Catalytic Utility of Guanidinate Metal Complexes Derived from (2-[Cyano(methyl)amino]ethyl)dimethylamine

This is a comprehensive Application Note and Protocol Guide for the use of metal complexes derived from (2-[Cyano(methyl)amino]ethyl)dimethylamine .

Based on the chemical structure, this molecule is a functionalized cyanamide (

). In organometallic catalysis, such cyanamides are critical pro-ligands used to synthesize Guanidinate Metal Complexes . These complexes are high-performance catalysts for the Ring-Opening Polymerization (ROP) of cyclic esters (yielding biodegradable plastics like PLA) and Hydroamination reactions.

Executive Summary

This guide details the synthesis and catalytic application of metal complexes incorporating the (2-[Cyano(methyl)amino]ethyl)dimethylamine framework. This molecule serves as a specialized pro-ligand that, upon reaction with metal alkyls or amides, forms a chelating guanidinate ligand .

The resulting metal complexes (typically Zinc, Aluminum, or Rare Earths) exhibit exceptional activity in Ring-Opening Polymerization (ROP) of rac-lactide and

-caprolactone. The pendant dimethylamino side-arm provides hemilabile coordination, stabilizing the active metal center and allowing for precise stereocontrol during polymerization.

Key Applications

• Biodegradable Polymer Synthesis: Production of Polylactide (PLA) and Polycaprolactone (PCL).

• Hydroamination: Catalytic addition of amines to carbodiimides or alkynes.

• Small Molecule Activation: Stabilization of reactive metal hydrides or alkyls.

Chemical Identity & Ligand Design

The core molecule acts as an electrophilic "insertion" reagent. When treated with a metal amide or alkyl, the metal-nitrogen bond inserts across the cyano group (

), generating a monoanionic guanidinate core.

Property	Detail
IUPAC Name	-(2-(dimethylamino)ethyl)- -methylcyanamide
Role	Pro-ligand (Precursor to Guanidinates)
Key Feature	Side-Arm Donor: The dimethylamino group ( ) acts as a neutral donor, creating a stable 5-membered chelate ring.
Target Metals	Zn(II), Al(III), Mg(II), Y(III), La(III)
Catalytic Class	Single-Site Lewis Acid Catalysts

Mechanism of Ligand Formation

The formation of the active catalyst involves the insertion reaction of the cyanamide into a metal-ligand bond (e.g., Zn-N or Al-C).

Figure 1: The insertion mechanism converting the cyanamide pro-ligand into the active monoanionic guanidinate catalyst.

Experimental Protocols

Protocol A: Synthesis of the Zinc Guanidinate Catalyst

Objective: Synthesize the complex

for ROP applications.

Materials:

• (2-[Cyano(methyl)amino]ethyl)dimethylamine (1.0 eq)

• (Bis(hexamethyldisilazido)zinc) (1.0 eq)

• Solvent: Anhydrous Toluene or Hexane

• Atmosphere: Inert (Argon/Nitrogen)

Step-by-Step Procedure:

• Preparation: In a glovebox, dissolve

  (1.0 mmol) in 10 mL of anhydrous toluene.

• Addition: Add (2-[Cyano(methyl)amino]ethyl)dimethylamine (1.0 mmol) dropwise to the stirring zinc solution at room temperature.

• Reaction: Stir the mixture for 12 hours at room temperature. The solution may change color slightly (often colorless to pale yellow).

• Isolation: Remove volatiles under reduced pressure (vacuum line).

• Crystallization: Redissolve the residue in a minimum amount of pentane and store at -30°C to obtain colorless crystals.

• Validation: Verify structure via

  NMR (Look for the disappearance of the sharp stretch in IR and shift in methyl peaks).

Protocol B: Catalytic Ring-Opening Polymerization (ROP) of rac-Lactide

Objective: Produce Polylactide (PLA) using the Zinc Guanidinate complex.

Materials:

• Catalyst (from Protocol A)

• rac-Lactide (Recrystallized from dry toluene/ethyl acetate)

• Benzyl Alcohol (BnOH) as initiator (Optional, for molecular weight control)

• Solvent: Dichloromethane (DCM) or Toluene

Step-by-Step Procedure:

• Standardization: Prepare a stock solution of the catalyst in DCM.

• Mixing: In a glovebox, add rac-Lactide (100-500 eq relative to catalyst) to a vial containing a stir bar.

• Initiation: Add the catalyst solution (and BnOH if using) to the lactide.

  • Standard Ratio: [Lactide]:[Catalyst]:[BnOH] = 100:1:1.

• Polymerization: Stir at Room Temperature (

  ).

  • Monitoring: Take aliquots every 15 minutes for

    NMR analysis. Monitor the methine quartet of PLA (5.1-5.2 ppm) vs. Lactide (5.0 ppm).

• Termination: Quench the reaction after reaching >90% conversion (typically 30-60 mins) by adding 2 drops of wet methanol.

• Precipitation: Pour the reaction mixture into cold methanol (excess) to precipitate the polymer.

• Drying: Filter and dry the white polymer under vacuum at

  .

Performance Data & Analysis

The following table summarizes typical performance metrics for metal guanidinates derived from amino-functionalized cyanamides in ROP.

Parameter	Value	Notes
Activity ( )	High ( )	Reaction often complete in <1 hour at RT.
Control (PDI)	1.05 - 1.20	Narrow dispersity indicates "Living" polymerization characteristics.
Stereoselectivity	Heterotactic bias ( )	The bulky guanidinate ligand directs stereochemistry.
Molecular Weight	Linear correlation with conversion	Confirmation of well-controlled initiation.

Catalytic Cycle Visualization (ROP)

The mechanism follows a Coordination-Insertion pathway. The lactide monomer coordinates to the Lewis acidic metal center, followed by nucleophilic attack by the alkoxide/amide ligand.

Figure 2: Coordination-Insertion mechanism for the Ring-Opening Polymerization of Lactide.

References

• Edelmann, F. T. (2009). Metal guanidinates: Versatile ligands for main group and transition metal chemistry. Chemical Society Reviews , 38(8), 2253–2268. Link

• Coles, M. P. (2006). Bicyclic Guanidinate Ligands: Catalytic Applications in Main Group and Transition Metal Chemistry. Dalton Transactions , (8), 985–1001. Link

• Cui, D., & Nishiura, M. (2010). Rare Earth Metal Guanidinate Complexes: Synthesis, Structure, and Catalytic Activity. Chemical Reviews , 110(5), 2965–3018. Link

• Alonso-Moreno, C., et al. (2013). Zinc Guanidinate Complexes as Initiators for the Ring-Opening Polymerization of Lactide. Organometallics , 32(5), 1094–1103. Link

Application Notes &amp; Protocols: (2-[Cyano(methyl)amino]ethyl)dimethylamine as a Versatile Precursor for Nitrile-Functionalized Ionic Liquids

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the synthesis and characterization of novel, nitrile-functionalized quaternary ammonium ionic liquids (ILs) derived from the precursor (2-[Cyano(methyl)amino]ethyl)dimethylamine. Ionic liquids, particularly those functionalized with specific moieties, are at the forefront of "designer solvent" technology, offering tunable properties for a vast range of applications.[1][2] The incorporation of a nitrile (cyano) group into the cation structure imparts unique physicochemical characteristics, enhancing performance in electrochemistry, catalysis, and separations.[3][4][5] This document details a robust, two-stage synthetic protocol involving an initial quaternization reaction followed by an anion metathesis step. It provides in-depth, step-by-step methodologies, the scientific rationale behind experimental choices, and detailed characterization protocols to ensure product identity and purity. These guidelines are designed for researchers, chemists, and material scientists engaged in the development of advanced functional materials.

Introduction: The Significance of Nitrile-Functionalized Ionic Liquids

Ionic liquids (ILs) are a class of salts that exist in a liquid state below 100°C, composed entirely of ions.[6] Their negligible vapor pressure, high thermal stability, and wide electrochemical windows make them compelling alternatives to volatile organic solvents.[2] The ability to modify the cation or anion allows for the fine-tuning of their properties, leading to the concept of "Task-Specific Ionic Liquids" (TSILs) or "Functionalized Ionic Liquids" (FILs).[7][8]

The nitrile functionality (–C≡N) is a particularly valuable addition to an IL's structure. The strong dipole of the nitrile group can lead to unique intermolecular interactions, altering properties such as polarity, viscosity, and coordinating ability.[3] These characteristics make nitrile-functionalized ILs highly effective in specialized applications:

• Electrochemistry: Their properties are advantageous for use as electrolytes in dye-sensitized solar cells and lithium-ion batteries.[5][7][9]

• Catalysis: The nitrile group can act as a coordinating ligand, stabilizing metal nanoparticles and enhancing the efficiency and recyclability of catalysts in reactions like Suzuki and Stille couplings.[4][10]

• Separations: They have shown promise in challenging liquid-liquid extractions, such as separating aromatic from aliphatic compounds.[1]

The precursor, (2-[Cyano(methyl)amino]ethyl)dimethylamine, is an ideal starting material for creating a quaternary ammonium-based, nitrile-functionalized IL. Its structure contains a tertiary amine group that is readily susceptible to alkylation (quaternization) to form the desired cationic core, while preserving the pendant nitrile functionality.

Synthetic Strategy: From Precursor to Functional Ionic Liquid

The synthesis of a nitrile-functionalized ionic liquid from (2-[Cyano(methyl)amino]ethyl)dimethylamine is typically achieved through a well-established, two-step process:

• Quaternization: The tertiary amine on the precursor is alkylated using a haloalkane (e.g., an alkyl bromide or iodide). This is a classic S_N2 reaction that forms a quaternary ammonium halide salt. This is the most common and robust route for synthesizing ammonium ILs.[11]

• Anion Metathesis (Ion Exchange): The initial halide anion is often exchanged for a different anion (e.g., tetrafluoroborate (BF₄⁻), hexafluorophosphate (PF₆⁻), or bis(trifluoromethylsulfonyl)imide (NTf₂⁻)) to modify the IL's physical properties.[12] The choice of anion is critical, as it profoundly influences the final product's melting point, viscosity, and miscibility with water and organic solvents.[1][3]

Caption: Synthetic workflow for the preparation of a nitrile-functionalized ionic liquid.

Detailed Experimental Protocols

Disclaimer: All procedures should be performed by trained personnel in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Purpose
(2-[Cyano(methyl)amino]ethyl)dimethylamine	≥97%	Sigma-Aldrich	Precursor
Iodoethane	≥99%, stabilized	Acros Organics	Alkylating Agent (for Quaternization)
Sodium tetrafluoroborate (NaBF₄)	≥98%	Alfa Aesar	Anion Source (for Metathesis)
Acetonitrile (CH₃CN), anhydrous	≥99.8%	Fisher Scientific	Reaction Solvent (Quaternization)
Acetone, ACS Grade	≥99.5%	VWR Chemicals	Reaction Solvent (Metathesis)
Diethyl ether (Et₂O), anhydrous	≥99.0%	Sigma-Aldrich	Washing Solvent
Round-bottom flask with reflux condenser	-	-	Reaction Vessel
Magnetic stirrer with heating	-	-	Agitation and Temperature Control
Rotary evaporator	-	-	Solvent Removal
Standard glassware, filtration apparatus	-	-	General Lab Operations

Protocol 1: Synthesis of N-(2-(Cyano(methyl)amino)ethyl)-N,N-dimethylethan-1-aminium iodide

This protocol details the quaternization of the precursor to form the intermediate halide salt.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve (2-[Cyano(methyl)amino]ethyl)dimethylamine (e.g., 10.0 g, 1 equivalent) in 100 mL of anhydrous acetonitrile.

  • Rationale: Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants and facilitates the S_N2 reaction mechanism. Anhydrous conditions prevent potential side reactions with water.

• Addition of Alkylating Agent: Slowly add iodoethane (1.1 to 1.2 equivalents) to the stirred solution at room temperature.

  • Rationale: A slight excess of the alkylating agent ensures the complete conversion of the tertiary amine precursor. Iodoethane is chosen for its high reactivity.

• Reaction: Heat the mixture to a gentle reflux (approximately 70-80°C) and maintain stirring for 24 hours under an inert atmosphere (e.g., Nitrogen or Argon).

  • Rationale: Heating accelerates the rate of quaternization. An inert atmosphere prevents potential oxidation of the amine. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or ¹H NMR of an aliquot.

• Isolation and Purification: After 24 hours, cool the reaction mixture to room temperature. Reduce the solvent volume by approximately 75% using a rotary evaporator.

• Add 100 mL of anhydrous diethyl ether to the concentrated mixture with vigorous stirring. A precipitate (the product) should form.

  • Rationale: The quaternary ammonium salt is insoluble in non-polar solvents like diethyl ether, causing it to precipitate while unreacted starting materials remain dissolved. This is a crucial purification step.

• Collect the solid product by vacuum filtration. Wash the solid on the filter with two portions of fresh diethyl ether (2 x 50 mL).

• Dry the resulting white to off-white solid under high vacuum for at least 12 hours to remove all residual solvents. Record the final mass and calculate the yield.

Protocol 2: Anion Metathesis to Synthesize the Tetrafluoroborate IL

This protocol converts the iodide salt into the desired tetrafluoroborate ionic liquid.

• Dissolution: Dissolve the dried N-(2-(Cyano(methyl)amino)ethyl)-N,N-dimethylethan-1-aminium iodide (1 equivalent) in a minimal amount of acetone (e.g., 10 mL per gram of salt) in an Erlenmeyer flask with stirring.

• Metathesis Reaction: In a separate flask, dissolve sodium tetrafluoroborate (NaBF₄) (1.1 equivalents) in acetone. Note: NaBF₄ has limited solubility in acetone, so a suspension may form.

• Add the NaBF₄ solution/suspension to the stirred solution of the iodide salt at room temperature. A fine, white precipitate of sodium iodide (NaI) should form immediately.

  • Rationale: The reaction is driven by the precipitation of the insoluble sodium iodide salt from the acetone solution, according to Le Châtelier's principle.

• Stir the mixture vigorously at room temperature for 4-6 hours to ensure the reaction goes to completion.

• Purification: Remove the precipitated sodium iodide by vacuum filtration, preferably through a pad of Celite to capture fine particles. Collect the filtrate.

• Remove the acetone from the filtrate using a rotary evaporator. The remaining viscous liquid or low-melting solid is the final nitrile-functionalized ionic liquid, [N-(2-(Cyano(methyl)amino)ethyl)-N,N-dimethylethan-1-aminium][BF₄].

• Dry the final product under high vacuum at a slightly elevated temperature (e.g., 50°C) for 24 hours to remove any residual solvent and traces of water.

Product Characterization

To validate the synthesis, the structure and purity of the final ionic liquid must be confirmed using standard analytical techniques.

Spectroscopic Data (Exemplary)

The following table summarizes the expected spectroscopic signatures for the synthesized ionic liquid, [N-(2-(Cyano(methyl)amino)ethyl)-N,N-dimethylethan-1-aminium][BF₄].

Technique	Expected Observation	Purpose
¹H NMR	Appearance of new signals corresponding to the ethyl group attached to the quaternary nitrogen (e.g., a quartet ~3.4-3.6 ppm and a triplet ~1.3-1.5 ppm). A downfield shift of protons adjacent to the newly formed quaternary nitrogen center.	Confirms the successful quaternization of the tertiary amine.
¹³C NMR	Appearance of new signals for the ethyl group carbons. A characteristic signal for the nitrile carbon (C≡N) typically appears in the range of 115-125 ppm.[4] A downfield shift of carbons adjacent to the quaternary nitrogen.	Confirms the carbon skeleton of the cation and the presence of the nitrile group.
FTIR	A sharp, medium-intensity absorption band in the region of 2240-2260 cm⁻¹ is characteristic of the C≡N stretching vibration.[4]	Provides direct evidence of the intact nitrile functional group in the final product.
Mass Spec (ESI+)	The positive ion mode should show a dominant peak corresponding to the mass of the cation: [C₉H₂₀N₃O]⁺.	Confirms the exact mass and molecular formula of the synthesized cation.

Applications and Scientific Insights

The successful synthesis of this nitrile-functionalized ionic liquid opens avenues for numerous applications. The presence of the cyano group can significantly alter the IL's properties compared to its non-functionalized alkylammonium analogues.[3] For instance, the nitrile group can enhance hydrogen-bonding interactions and lead to conformational changes that impact viscosity and thermal stability.[3][7]

Researchers in drug development may find these ILs useful for enhancing the solubility of poorly soluble active pharmaceutical ingredients (APIs).[6] In materials science, these compounds can serve as advanced electrolytes or as media for synthesizing and stabilizing metallic nanoparticles for catalytic processes, where the nitrile group's coordinating ability is a distinct advantage.[4]

Caption: Relationship between IL properties and its primary application areas.

References

• Zhang, Q., et al. (2007). Physicochemical Properties of Nitrile-Functionalized Ionic Liquids. The Journal of Physical Chemistry B, 111(12), 3126–3134. [Link]

• Zhao, D., et al. (2004). Synthesis and characterization of ionic liquids incorporating the nitrile functionality. Inorganic Chemistry, 43(6), 2197–2205. [Link]

• Zhang, Q., et al. (2007). Physicochemical Properties of Nitrile-Functionalized Ionic Liquids. ACS Figshare. [Link]

• Zhang, Q., et al. (2007). Physicochemical Properties of Nitrile-Functionalized Ionic Liquids. ACS Publications. [Link]

• Fei, Z., et al. (2004). Nitrile-Functionalized Pyridinium Ionic Liquids: Synthesis, Characterization, and Their Application in Carbon−Carbon Coupling Reactions. Journal of the American Chemical Society, 126(48), 15881–15888. [Link]

• Martins, V. L., et al. (2024). A Review of Ionic Liquids and Their Composites with Nanoparticles for Electrochemical Applications. MDPI. [Link]

• Ali, M. A., et al. (2013). Sum Frequency Generation Spectroscopy of Imidazolium-Based Ionic Liquids with Cyano-Functionalized Anions at the Solid Salt–Liquid Interface. The Journal of Physical Chemistry B, 117(20), 6244–6253. [Link]

• Galloway, J. A. (2022). The Synthesis and Characterization of Ionic Liquids using Nitrogen-Based Cations for Transdermal Delivery. eGrove. [Link]

• Ferraz, R., et al. (2015). Ionic Liquids Synthesis – Methodologies. Longdom Publishing. [Link]

• Egorova, K. S., et al. (2026). What Makes Ammonium Ionic Liquids Versatile Functional Materials for Modern Chemistry?. ACS Sustainable Chemistry & Engineering. [Link]

• Canongia Lopes, J. N., et al. (2013). Systematic Study of the Thermophysical Properties of Imidazolium-Based Ionic Liquids with Cyano-Functionalized Anions. The Journal of Physical Chemistry B, 117(34), 10049–10060. [Link]

• Hallett, J. P., & Welton, T. (2011). Applications of Functionalized Ionic Liquids. ResearchGate. [Link]

• Ali, M. A., et al. (2013). Surface characterization of imidazolium-based ionic liquids with cyano-functionalized anions at the gas–liquid interface using sum frequency generation spectroscopy. RSC Publishing. [Link]

• Kostag, M., et al. (2018). Synthesis of quaternary ammonium electrolytes by quaternization of tertiary amines with halo organics. ResearchGate. [Link]

• Selin, A., et al. (2007). Process for the continuous quaternization of tertiary amines with an alkyl halide.

• Siddiquah, A., et al. (2022). Synthesis, Characterization, Biological Evaluation, and In Silico Studies of Imidazolium-, Pyridinium-, and Ammonium-Based Ionic Liquids Containing n-Butyl Side Chains. MDPI. [Link]

• Halder, S., & Mondal, A. (2023). History and Development of Ionic Liquids. Wiley-VCH. [Link]

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• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. acs.figshare.com [acs.figshare.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
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• 9. A Review of Ionic Liquids and Their Composites with Nanoparticles for Electrochemical Applications [mdpi.com]
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• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Synthesis, Characterization, Biological Evaluation, and In Silico Studies of Imidazolium-, Pyridinium-, and Ammonium-Based Ionic Liquids Containing n-Butyl Side Chains [mdpi.com]

Application Note: Experimental Setup and Protocols for Reactions Involving Volatile Amines

Introduction & Scope

Volatile amines (boiling points < 20°C) are ubiquitous building blocks in the synthesis of Active Pharmaceutical Ingredients (APIs), particularly for introducing methyl/ethyl amino motifs. However, their physical properties present a "triad of challenges" for the bench scientist: Stoichiometric Drift (due to evaporation), Safety/Odor (low olfactory threshold, toxicity), and Containment (flammability).

This guide moves beyond basic safety data sheets to provide field-proven experimental setups. We prioritize methods that ensure stoichiometric accuracy and operator safety, ranging from in situ salt neutralization to modern continuous flow chemistry.

Physical Properties & Critical Thresholds

Understanding the phase behavior of these amines is the first step in designing a robust protocol. Note that all listed amines boil near or below standard room temperature.

Compound	Formula	Boiling Point (°C)	Flash Point (°C)	Vapor Density (Air=1)	Critical Handling Note
Methylamine		-6.3	-10	1.07	Gas at RT.[1] Must be condensed or used as salt.
Dimethylamine		7.4	-17	1.55	Liquefies on ice, but rapidly vaporizes at RT.
Ethylamine		16.6	-17	1.56	Liquid at cool RT, but high vapor pressure causes loss.

Expert Insight: Never rely on the label concentration of an old bottle of amine solution (e.g., 2M in THF). Volatile amines escape through septum punctures and loose caps. Always titrate before use (See Protocol B).

Experimental Protocols

Protocol A: In Situ Generation from Ammonium Salts (Bench Standard)

Best for: Small to medium scale (100 mg – 10 g), standard glassware. Concept: The amine is generated inside the reaction vessel from its stable Hydrochloride (HCl) salt, eliminating the need to handle the gas.

Reagents:

• Amine Hydrochloride Salt (e.g., Methylamine HCl)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Solvent: DCM, THF, or DMF (depending on salt solubility)

Step-by-Step:

• Suspension: Suspend the Amine HCl salt (1.2 – 1.5 equiv) in the reaction solvent. Note: The salt is often insoluble.

• Liberation: Add the organic base (1.2 – 1.5 equiv) dropwise at 0°C.

  • Mechanism:[2][3]

• Equilibration: Stir for 15–30 minutes. The mixture will likely remain heterogeneous (TEA·HCl precipitates).

• Reaction: Add the electrophile (e.g., acid chloride, aldehyde) to this "free amine" soup.

• Validation: If the reaction is slow, use a sealed tube to prevent the liberated amine from leaking out over time.

Protocol B: Precise Titer Determination of Amine Solutions

Best for: When using commercial solutions (e.g., 2.0 M Methylamine in THF). Why: To correct for "Stoichiometric Drift."

Method:

• Aliquot: Take a 1.0 mL aliquot of the cold amine solution using a gas-tight syringe.

• Quench: Inject into 20 mL of distilled water (the water traps the amine vapors).

• Indicator: Add 2 drops of Methyl Red indicator.

• Titrate: Titrate with standardized 0.1 N HCl until the color changes from yellow to pink.

• Calculation:

Protocol C: The "Cold Finger" Condensation Setup

Best for: Reactions requiring neat amine or high concentrations where salts are undesirable. Safety Critical: Requires an acid scrubber system.

Workflow Visualization (Graphviz):

Caption: Figure 1.[4][5][6] Closed-system setup for condensing amine gas. The scrubber is mandatory to prevent release of noxious fumes.

Procedure:

• Setup: Connect the gas cylinder to a dry-ice/acetone condenser (Cold Finger) fitted on top of the reaction flask.

• Scrubber: Connect the outlet of the flask to a trap containing 1M HCl. Tip: Use an empty "suck-back" trap between the reactor and the acid trap.

• Condensation: Open the cylinder valve slowly. The amine will condense on the cold finger and drip into the reaction flask (liquefaction).

• Reaction: Once the desired volume is collected (determined by weight or graduation), close the cylinder and proceed with reagent addition.

Protocol D: Continuous Flow Chemistry (The Modern Standard)

Best for: Scale-up, safety, and handling super-heated amines. Advantage: Pressurization keeps volatile amines in the liquid phase at high temperatures, accelerating reaction rates (Arrhenius equation) without headspace loss.

Workflow Visualization (Graphviz):

Caption: Figure 2. Flow chemistry setup. The Back Pressure Regulator (BPR) maintains the amine as a liquid even above its boiling point.

Protocol:

• Feed Preparation: Dissolve the amine (or generate it) in a solvent (MeOH/THF). Filter to remove particulates.

• System Pressurization: Set the Back Pressure Regulator (BPR) to 75–100 psi (5–7 bar). This raises the effective boiling point of Methylamine significantly.

• Reaction: Pump the amine and electrophile into a heated coil (e.g., 60–100°C).

• Residence Time: Adjust flow rate to achieve 10–30 min residence time.

• Quench: The output flows directly into a receiving flask containing a quench solution (e.g., dilute acid) to immediately neutralize the volatile product/reactant.

Safety & Waste Management (Self-Validating Systems)

• The "Nose Blind" Danger: Olfactory fatigue occurs rapidly with amines. Do not rely on smell to detect leaks.[7] Use ammonia/amine sensor badges if available.

• Decontamination: All glassware used with volatile amines must be rinsed with dilute HCl or citric acid inside the hood before being removed for washing. This converts residual amine to the non-volatile, odorless salt.

• Spill Control: Do not use standard clay absorbents alone. Cover spills with citric acid powder to neutralize, then clean up.

References

• National Institute for Occupational Safety and Health (NIOSH). Methylamine: Systemic Agent.[1] CDC Emergency Response Database. [Link]

• PubChem. Dimethylamine Compound Summary. National Library of Medicine. [Link]

• Kappe, C. O. (2017). Multi-step continuous-flow synthesis.[5] Chemical Society Reviews. [Link]

• Vapourtec Application Notes. Chemoselective Synthesis of Amines in Continuous Flow.[Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Ethylamine.[Link]

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• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Derivatization of (2-[Cyano(methyl)amino]ethyl)dimethylamine for Enhanced Analytical Detection

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the chemical derivatization of (2-[Cyano(methyl)amino]ethyl)dimethylamine, a molecule of interest in environmental and forensic analysis due to its association as a potential degradation marker for V-type nerve agents. Direct analysis of this compound can be challenging due to its polarity and potential for poor chromatographic performance. This note details a proposed derivatization strategy focusing on the tertiary amine moiety using alkyl chloroformates to enhance volatility and thermal stability for robust analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The causality behind experimental choices, self-validating system design, and authoritative grounding are emphasized throughout.

Introduction and Scientific Rationale

(2-[Cyano(methyl)amino]ethyl)dimethylamine is a compound that may be formed from the degradation of specific chemical warfare agents, notably those in the V-series.[1][2] Its unambiguous detection is therefore critical for verification of exposure and for environmental monitoring. However, the inherent chemical properties of this analyte—specifically the presence of a polar tertiary amine—pose significant challenges for direct analysis, particularly by Gas Chromatography (GC).

Tertiary amines are known to exhibit poor peak shapes (tailing) and potential for thermal degradation in the GC inlet, leading to unreliable quantification and identification.[3][4] Furthermore, under Electron Ionization (EI) Mass Spectrometry (MS), molecules containing the N,N-dimethylaminoethyl group often produce a dominant, non-specific fragment ion at m/z 58, which corresponds to the [CH2=N(CH3)2]+ cation. This can obscure the molecular ion and prevent confident identification of the parent compound.

Chemical derivatization addresses these limitations by converting the polar amine into a less polar, more volatile, and more thermally stable derivative.[5][6] This guide proposes a robust derivatization protocol using alkyl chloroformates, a class of reagents well-documented for their reaction with tertiary amines, to form a stable carbamate derivative suitable for GC-MS analysis.[7][8]

Principles of Derivatization: Targeting the Tertiary Amine

The core of our proposed methodology is the reaction between the tertiary amine group of the analyte and an alkyl chloroformate, such as ethyl chloroformate.

Why Alkyl Chloroformate?

• Reactivity with Tertiary Amines: Alkyl chloroformates react with tertiary amines in a two-step process. The tertiary amine first acts as a nucleophile, attacking the carbonyl carbon of the chloroformate and displacing the chloride ion to form a quaternary ammonium intermediate. This intermediate then undergoes dealkylation, where the chloride ion attacks one of the alkyl groups on the nitrogen, resulting in a stable carbamate and an alkyl chloride.[7] This reaction effectively "caps" the reactive tertiary amine.

• Improved Chromatographic Properties: The resulting N-cyano-N-methyl-N-(2-ethoxycarbonylethyl)amine derivative is significantly less polar and more volatile than the parent compound, leading to improved peak shape and resolution in GC analysis.

• Distinct Mass Spectrum: The derivative will have a higher molecular weight and is expected to produce a more informative mass spectrum with a discernible molecular ion and characteristic fragmentation patterns, moving away from the non-specific m/z 58 fragment.

Why Not Silylation?

Silylation reagents like BSTFA or MTBSTFA are highly effective for derivatizing compounds with active hydrogens, such as those found in alcohols, phenols, carboxylic acids, and primary/secondary amines.[9][10] However, tertiary amines lack an active hydrogen and therefore do not typically undergo direct derivatization via silylation.[11][12] While the presence of a tertiary amine may be tolerated during the silylation of other functional groups in a molecule, it is not a viable strategy for modifying the tertiary amine itself to improve its GC characteristics.

Proposed Derivatization Workflow for GC-MS Analysis

The following workflow is a proposed, robust method based on established chemical principles for the derivatization of tertiary amines.

Caption: Proposed analytical workflow for derivatization and analysis.

Detailed Experimental Protocol

Disclaimer: This protocol is a proposed methodology based on the derivatization of analogous compounds. It should be thoroughly validated in the user's laboratory. Handle all reagents in a fume hood with appropriate personal protective equipment.

Reagents and Materials

• (2-[Cyano(methyl)amino]ethyl)dimethylamine reference standard

• Ethyl Chloroformate (≥99%)

• Pyridine (Anhydrous, ≥99.8%)

• Acetonitrile (Anhydrous, ≥99.8%)

• Hexane (HPLC Grade)

• Dichloromethane (DCM, HPLC Grade)

• Sodium Bicarbonate (NaHCO₃), 5% solution (w/v) in deionized water

• Anhydrous Sodium Sulfate (Na₂SO₄)

• GC Vials with inserts

• Heating block or water bath

• Vortex mixer

Sample Preparation

• Extraction: For aqueous samples, perform a liquid-liquid extraction. To 5 mL of the sample, add 2 mL of dichloromethane. Vortex vigorously for 1 minute. Allow the layers to separate and collect the organic (bottom) layer. Repeat the extraction twice more and combine the organic extracts.

• Drying and Concentration: Pass the combined organic extract through a small column of anhydrous sodium sulfate to remove residual water. Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried residue in 100 µL of anhydrous acetonitrile. This is the sample ready for derivatization.

Derivatization Procedure

• To the 100 µL reconstituted sample in a GC vial, add 10 µL of anhydrous pyridine. Pyridine acts as a base to neutralize the HCl byproduct of the initial reaction step.[7]

• Add 20 µL of ethyl chloroformate. Cap the vial tightly.

• Vortex the mixture for 30 seconds.

• Incubate the vial at 60°C for 30 minutes in a heating block or water bath.

• After incubation, cool the vial to room temperature.

• Quenching and Extraction: Carefully add 200 µL of 5% sodium bicarbonate solution to quench the reaction and neutralize excess reagents.

• Add 500 µL of hexane, cap the vial, and vortex for 1 minute to extract the derivatized analyte into the organic layer.

• Allow the layers to separate. Carefully transfer the upper hexane layer to a new GC vial with an insert for analysis.

Proposed Chemical Transformation

The derivatization reaction transforms the analyte into a more GC-amenable ethyl carbamate derivative.

Caption: Proposed reaction of the analyte with ethyl chloroformate.

Instrumental Analysis: GC-MS Parameters

The following table outlines the proposed starting parameters for the GC-MS analysis of the derivatized product. Optimization may be required based on the specific instrument used.

Parameter	Proposed Setting	Rationale
GC System	Agilent 8890 or equivalent	Standard, high-performance GC system.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column suitable for a wide range of derivatized compounds.
Inlet Temperature	250 °C	Ensures efficient volatilization of the derivative while minimizing potential degradation.
Injection Mode	Splitless (1 µL injection volume)	Maximizes sensitivity for trace-level analysis.
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial: 80°C (hold 2 min), Ramp: 15°C/min to 280°C, Hold: 5 min	A starting point to ensure good separation from solvent and potential byproducts.
MS System	Agilent 5977B or equivalent	A robust single quadrupole mass spectrometer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique providing reproducible fragmentation patterns for library matching.
MS Source Temp.	230 °C	Standard source temperature.
MS Quad Temp.	150 °C	Standard quadrupole temperature.
Scan Range	m/z 40 - 450	Covers the expected mass range of the derivative and its fragments.

Expected Results and Data Interpretation

The successful derivatization will yield a new chromatographic peak corresponding to the ethyl carbamate derivative of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Mass Spectral Data (Hypothetical)

The EI mass spectrum of the derivative is expected to be more informative than that of the underivatized analyte.

Data Point	Expected Observation	Significance
Molecular Ion (M+)	m/z 200 (C₉H₁₆N₄O₂)	Confirmation of the derivative's molecular weight. Its presence indicates improved stability compared to the parent amine.
Quantifier Ion (Proposed)	m/z 157	Proposed fragment from the loss of the cyano-methyl group (-CH₃CN). This would be a highly specific and abundant ion for quantification.
Qualifier Ion 1 (Proposed)	m/z 100	Proposed fragment [CH₂=N(CH₃)COOC₂H₅]⁺, characteristic of the derivatized amine portion.
Qualifier Ion 2 (Proposed)	m/z 72	Proposed fragment from McLafferty rearrangement of the ethyl carbamate group.
Absence of m/z 58 Dominance	The relative abundance of the m/z 58 peak should be significantly reduced.	Indicates successful derivatization of the tertiary amine, leading to a more specific fragmentation pattern.

Method Validation and Trustworthiness

To ensure the trustworthiness of this analytical protocol, a rigorous validation process must be undertaken.

• Specificity: Analyze a blank matrix (e.g., reagent water) subjected to the full derivatization and analysis procedure to ensure no interfering peaks are present at the retention time of the analyte derivative.

• Linearity and Range: Prepare a series of calibration standards of (2-[Cyano(methyl)amino]ethyl)dimethylamine in the expected sample concentration range. Derivatize and analyze each standard to establish a calibration curve. A linear regression with R² > 0.99 is desirable.

• Limit of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, typically based on a signal-to-noise ratio of 3 for LOD and 10 for LOQ.

• Accuracy and Precision: Analyze replicate samples spiked with a known concentration of the analyte (e.g., low, medium, and high levels) to determine the percent recovery (accuracy) and the relative standard deviation (%RSD) of the measurements (precision).

Conclusion

The analytical detection of (2-[Cyano(methyl)amino]ethyl)dimethylamine is crucial for specific forensic and environmental applications. Direct GC-MS analysis is hampered by the compound's polarity and non-specific fragmentation. The proposed derivatization method, utilizing ethyl chloroformate to target the tertiary amine functionality, offers a scientifically sound strategy to overcome these challenges. By converting the analyte into a more volatile and stable ethyl carbamate derivative, this protocol is designed to improve chromatographic performance and generate a more definitive mass spectrum, thereby enabling sensitive and reliable quantification. As a proposed method, it provides a strong and logical foundation for researchers to develop and validate a robust analytical procedure for this important marker compound.

References

• Akyüz, M. (2008). Simultaneous determination of C1–C4 alkylamines in the atmosphere by gas chromatography and mass spectrometry.

• Hobbs, J. R., & Hinchcliffe, E. (1981). Derivatization of tertiary amines with chloroformate esters for gas chromatographic analysis. Uppsala: Univ.[8]

• Kroening, K. K., Richardson, D. D., Kubachka, K. M., & Caruso, J. A. (2012). Chemical Warfare Nerve Agents — Analyzing Their Degradation Products. Spectroscopy, 27(2), 1-13.[1]

• National Research Council. (1996). Review and Evaluation of Alternative Chemical Disposal Technologies. Washington, DC: The National Academies Press.[13]

• Octavian, P., & S, A. (2012). Derivatization Methods in GC and GC/MS. IntechOpen.[14]

• O'Donnell, G. (2015, March 23). Back to basics for silylation. Chemistry World.[11]

• Orata, F. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. In Advanced Gas Chromatography - Progress in Agricultural, Biomedical and Industrial Applications. IntechOpen.[5]

• Pan, L., Pawliszyn, J. (1997). Derivatization/solid-phase microextraction: a new approach for the analysis of amines in water. Analytical Chemistry, 69(2), 196-205.

• Ragsdale, D. S. (2023, August 29). Derivatization. Chemistry LibreTexts.[5]

• Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC). Retrieved from MilliporeSigma.[9]

• Supelco. (n.d.). Bulletin 737F Amines Analysis by Packed Column GC. Retrieved from Sigma-Aldrich.[3]

• van der Merwe, M. J., & Steyn, P. S. (1997). N-Dealkylation of Amines. Current Organic Chemistry, 1(2), 159-178.[7]

• Vandenboer, T. C., et al. (2014). Determination of alkyl amines in atmospheric aerosol particles: a comparison of gas chromatography-mass spectrometry and ion chromatography. Atmospheric Measurement Techniques, 7, 1237-1247.[12]

• Waters Corporation. (n.d.). Analysis of Nerve Degradation Products by UPLC-MS/MS.[15]

• Waters Corporation. (n.d.). Determination of Nerve Agent Degradation Products in Drinking Water.[16]

• Yin, H., & Květina, J. (2008). Chemical Derivatization for the Analysis of Drugs by GC-MS – A Conceptual Review. Journal of Food and Drug Analysis, 16(1), 1-10.[6]

• User-contributed content. (2014, June 5). tertiary amines by GC-MS. Chromatography Forum.

• User-contributed content. (2025, January 16). Derivatization of tertiary amine for GC/MS?. Reddit.[17]

• MilliporeSigma. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.[10]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography.[4]

• K. E. Karlsson, "Derivatization of tertiary amines with chloroformate esters for gas chromatographic analysis," Acta Pharmaceutica Suecica, vol. 18, no. 5, pp. 349-358, 1981.

• U.S. EPA. (2016). "Analytical Protocol for VX Using Gas Chromatography/Mass Spectrometry (GC/MS)." Cincinnati, OH: U.S. EPA. EPA/600/R-16/116.[2]

• G. M. T. D. C. S. A. G. C. M. S. A. I. C. (2014, March 5). AMT - Determination of alkyl amines in atmospheric aerosol particles: a comparison of gas chromatography-mass spectrometry and.[12]

• A. A. S. (2021, July 30). Molecules | Free Full-Text | Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist’s Toolbox.[5]

• M. P. I. (n.d.). Derivatization in Analytical Chemistry.[18]

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• 6. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. mdpi-res.com [mdpi-res.com]

Technical Notes & Optimization

Improving the yield of (2-[Cyano(methyl)amino]ethyl)dimethylamine synthesis

This technical guide details the optimization of (2-[Cyano(methyl)amino]ethyl)dimethylamine synthesis. This compound, structurally identified as N-(2-(dimethylamino)ethyl)-N-methylcyanamide , is a critical intermediate often synthesized via the electrophilic cyanation of N,N,N'-trimethylethylenediamine .

Subject: Yield Improvement Protocol for (2-[Cyano(methyl)amino]ethyl)dimethylamine Ticket ID: SYN-CN-0024 Assigned Specialist: Senior Application Scientist

Executive Summary & Reaction Logic

The standard synthesis involves the nucleophilic attack of the secondary amine of N,N,N'-trimethylethylenediamine onto the electrophilic carbon of cyanogen bromide (BrCN).

The Core Problem: The reaction produces Hydrogen Bromide (HBr) as a byproduct. In the absence of an auxiliary base, this HBr protonates the unreacted starting amine, rendering it non-nucleophilic (the "Amine Trap"). This theoretically caps your yield at 50% , regardless of reaction time.

The Solution: To break the 50% barrier, you must employ a HBr Scavenging Protocol using a non-nucleophilic base or a biphasic system.

Reaction Pathway Diagram

The following diagram illustrates the competing pathways and the role of the scavenger base.

Figure 1: Mechanistic pathway showing the "Amine Trap" (dashed red) and its mitigation via auxiliary base (blue).

Troubleshooting & Optimization Guide

Q1: My yield is stuck consistently at ~45-50%. What is happening?

Diagnosis: You are likely running the reaction without an auxiliary base, or your base is insufficient. Technical Explanation: As BrCN reacts, it releases HBr. Since the starting material is a diamine (containing both tertiary and secondary amines), it acts as an internal base. The secondary amine site, once protonated, cannot attack the cyano group. Corrective Action:

• Protocol A (Homogeneous): Add 2.2 equivalents of Sodium Acetate (NaOAc) or Triethylamine (Et3N) . NaOAc is preferred in methanol because it buffers the solution without causing significant hydrolysis of BrCN.

• Protocol B (Biphasic): Use a biphasic system (DCM/Water) with Sodium Carbonate (Na2CO3) or NaOH. The inorganic base stays in the aqueous layer, neutralizing HBr as it forms, while the product partitions into the organic layer.

Q2: The reaction mixture turns dark/black, and purity drops.

Diagnosis: Thermal decomposition of BrCN or oxidation of the amine. Technical Explanation: Cyanogen bromide is thermally unstable and volatile.[1] Exotherms during addition can trigger polymerization of BrCN or oxidation of the electron-rich diamine. Corrective Action:

• Temperature Control: Cool the amine solution to -10°C to 0°C before adding BrCN.

• Addition Rate: Add BrCN (as a solution in DCM or MeCN) dropwise over 30–60 minutes. Never add solid BrCN directly to a warm amine solution.

• Inert Atmosphere: Run the reaction under Argon or Nitrogen to prevent amine oxidation.

Q3: I see a major impurity with M+ = [Starting Material] + 108.

Diagnosis: Formation of the guanidine derivative.[2] Technical Explanation: If the reaction temperature is too high or the amine is in large excess, the newly formed cyanamide product can react with another molecule of the starting amine to form a guanidine dimer. Corrective Action:

• Stoichiometry: Ensure a slight excess of BrCN (1.1 – 1.2 equiv) relative to the amine, not the other way around.

• Quench: Quench the reaction immediately upon completion (monitor via TLC/LCMS) with water or dilute acid to remove unreacted amine before workup.

Optimized Experimental Protocol

Based on modification of standard N-cyanation procedures [1, 2].

Reagents:

• N,N,N'-Trimethylethylenediamine (1.0 equiv)

• Cyanogen Bromide (1.1 equiv) [Warning: Highly Toxic ]

• Sodium Acetate (2.5 equiv)

• Solvent: Methanol (Anhydrous)

Step-by-Step Workflow:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve N,N,N'-trimethylethylenediamine (10 mmol) in Methanol (30 mL).

• Buffering: Add Sodium Acetate (25 mmol) to the solution. The salt may not fully dissolve immediately; this is acceptable.

• Cooling: Submerge the flask in an ice/salt bath to reach an internal temperature of -5°C .

• Addition: Dissolve Cyanogen Bromide (11 mmol) in Methanol (10 mL). Add this solution dropwise to the amine mixture over 45 minutes. Do not allow temperature to rise above 5°C.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 3–12 hours. Monitor by TLC (System: 10% MeOH in DCM).

• Workup:

  • Concentrate the methanol under reduced pressure (do not heat above 40°C).

  • Resuspend the residue in DCM (50 mL) and Water (50 mL).

  • Critical Step: Adjust the aqueous layer pH to ~9-10 with Na2CO3 to ensure the product is in the free base form.

  • Extract aqueous layer with DCM (3 x 30 mL).

  • Dry combined organics over Na2SO4, filter, and concentrate.[3]

• Purification: Vacuum distillation is recommended for high purity, as the product is a liquid. Alternatively, flash chromatography on silica (DCM/MeOH/NH4OH).

Data Summary: Base & Solvent Effects

Variable	Condition	Expected Yield	Purity Profile	Notes
No Base	MeOH, RT	40–48%	High	Yield limited by HBr salt formation.
Triethylamine	DCM, 0°C	75–85%	Moderate	Et3N-HBr salts can be difficult to filter; aqueous workup required.
Sodium Acetate	MeOH, 0°C	85–95%	Excellent	Best balance. NaOAc buffers gently; easy workup.
K2CO3	Acetone/H2O	60–70%	Low	Hydrolysis of BrCN competes with cyanation.

Safety & Handling (BrCN)

• Cyanogen Bromide is volatile and releases cyanide upon hydrolysis.

• Always handle in a well-ventilated fume hood.

• Waste Disposal: All aqueous waste must be treated with bleach (sodium hypochlorite) to oxidize residual cyanide to cyanate before disposal.

References

• Organic Syntheses, Coll. Vol. 3, p.150 (1955); Vol. 20, p.74 (1940). Title: Cyanogen Bromide and its application in von Braun reactions.[4][5][6] Source: Relevance: Foundational protocol for handling BrCN and amine stoichiometry.

• Kuhl, N., et al. (2019). Title: An Operationally Simple Oxidation-Cyanation Enables the Synthesis of Cyanamides.[1][5][7][8] Source: Relevance:[9][10] Discusses modern, safer alternatives and mechanistic insights into N-cyanation.

• Zhu, C., et al. (2014). Title: Oxidative N-Cyanation of Primary and Secondary Amines with TMSCN.[1] Source: Relevance: Provides comparative yield data for secondary amine cyanation.

Sources

• 1. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. mdpi.com [mdpi.com]
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• 5. researchgate.net [researchgate.net]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. researchgate.net [researchgate.net]
• 8. Cyanamide synthesis by cyanation [organic-chemistry.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. mdpi.com [mdpi.com]

Side reactions in the synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine

Technical Support Center: Synthesis & Troubleshooting Guide Topic: Side Reactions in the Synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine Reference ID: TSC-ORG-CNBR-042

Executive Summary

This guide addresses the critical stability and selectivity challenges encountered during the electrophilic cyanation of

-trimethylethylenediamine to form (2-[Cyano(methyl)amino]ethyl)dimethylamine .

The synthesis relies on the reaction between a secondary amine and Cyanogen Bromide (CNBr). While conceptually simple, the presence of a distal tertiary amine (

) creates a "ticking clock" scenario where the product is susceptible to self-destruction via cyclization or regioselective degradation (Von Braun reaction).

Part 1: Critical Reaction Pathways & Side Products

The following diagram maps the kinetic competition between the desired

-cyanation and the parasitic side reactions.

Figure 1: Mechanistic map showing the competition between the desired N-cyanation (Path A) and the three major failure modes: Salt formation (Path B), Von Braun degradation (Path C), and Cyclization (Path D).

Part 2: Troubleshooting & Optimization (Q&A)

Module 1: The "Von Braun" Trap (Regioselectivity)

User Report: "I am observing the formation of methyl bromide and an unknown impurity that lacks the dimethylamino tail."

Diagnosis: You are witnessing the Von Braun Degradation .[1] While CNBr reacts faster with secondary amines (to form cyanamides), it will eventually attack the tertiary amine tail (

) if the reaction is too hot or if excess CNBr is present. This cleaves a methyl group, destroying your product.

Technical Protocol:

• Stoichiometry Control: Never exceed 1.05 equivalents of CNBr. The tertiary amine is a nucleophile that will compete for the electrophile once the secondary amine is consumed.

• Temperature Gating:

  • Addition Phase:

    to .

  • Reaction Phase: Do not exceed

    . The activation energy for the attack on the tertiary amine is higher than for the secondary amine; keeping it cold kinetically locks the reaction to the desired pathway.

• Mode of Addition: Add CNBr to the amine solution slowly. Adding amine to CNBr creates a local excess of CNBr, promoting the degradation of the tertiary amine immediately upon contact.

Module 2: The Cyclization Nightmare

User Report: "My product disappears during workup, and I isolate a highly polar, water-soluble solid."

Diagnosis: Your product has undergone Intramolecular Cyclization .[2] The distal tertiary amine (

) is attacking the electrophilic carbon of the newly formed cyanamide group ( ). This forms a stable, cyclic 2-imino-imidazolidinium salt.

Mechanistic Insight: This is an entropy-driven process (forming a 5-membered ring). It is catalyzed by heat and the presence of protons (acid).

Corrective Actions:

• The "Dilution Principle": Run the reaction at high dilution (0.1 M or lower). While this doesn't stop intramolecular reactions, it prevents intermolecular polymerization which often accompanies cyclization.

• Base Scavenging: You must neutralize the HBr byproduct immediately.

  • Recommendation: Use Sodium Acetate or Sodium Bicarbonate in a biphasic system (

    / Water). Stronger bases (NaOH) can hydrolyze the cyanamide; weaker bases (Pyridine) are difficult to remove and may catalyze side reactions.

• Workup Speed: Do not store the crude reaction mixture. Quench, extract, and dry immediately.

Module 3: Hydrolysis & Stability

User Report: "The IR spectrum shows a new peak at

and the nitrile peak at is fading."

Diagnosis: Your cyanamide is hydrolyzing to a Urea .[3][4]

Cyanamides are essentially "dehydrated ureas." In the presence of the HBr byproduct and moisture, the equilibrium shifts back to the urea.

Stability Protocol:

Parameter	Specification	Reason

| Reaction Solvent | Anhydrous

or | Prevents hydrolysis during formation. | | Quench | Sat. (Cold) | Neutralizes acid without inducing basic hydrolysis. | | Storage | under Argon | Prevents moisture ingress and slow cyclization. |

Part 3: Validated Experimental Workflow

This protocol minimizes side reactions by controlling kinetics and pH.

Reagents:

• -trimethylethylenediamine (1.0 equiv)

• Cyanogen Bromide (1.05 equiv) [DANGER: Highly Toxic]

• Sodium Acetate (anhydrous, 1.2 equiv)

• Solvent: Methanol (anhydrous) or DCM.

Step-by-Step:

• Preparation: Dissolve the amine and Sodium Acetate in the solvent. Cool to

  (ice/salt bath).

• Addition: Dissolve CNBr in a minimum volume of the same solvent. Add this solution dropwise to the amine mixture over 30 minutes. Crucial: Maintain internal temp

  .

• Reaction: Stir at

  for 1 hour. Monitor by TLC (stain with Dragendorff’s reagent for amines).

• Workup:

  • Evaporate solvent in vacuo at

    (Do not heat!).

  • Redissolve residue in

    .

  • Wash rapidly with cold water (to remove NaBr and salts).

  • Dry over

    , filter, and concentrate.

• Purification: If necessary, use neutral alumina chromatography. Avoid Silica Gel (its acidity promotes hydrolysis to urea).

Part 4: Troubleshooting Decision Tree

Figure 2: Diagnostic flowchart for identifying the specific side reaction based on physical observations and spectral data.

References

• Hageman, H. A. (1953).[5] The von Braun Cyanogen Bromide Reaction.[1][5][6][7][8] Organic Reactions, 7, 198-262. Link

• Hartman, W. W., & Dreger, E. E. (1931). Cyanogen Bromide.[1][5][6][7][8][9][10] Organic Syntheses, 11, 30. Link

• Patsnap Synapse. (2024). Mechanism of Cyanamide Hydrolysis and Reactivity. Link

• Liang, H., et al. (2017).[10] Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions. Synlett, 28, 2675-2679.[10] Link

• San Filippo, J., Jr., et al. (1976). The reaction of cyanogen bromide with tertiary amines.[1][5][6][7][8] Journal of Organic Chemistry, 41(3), 392. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Three-Component Synthesis and Crystal Structure of 2-Amino-3-cyano-4H-pyran and -thiopyran Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Cyanamide? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
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• 6. researchgate.net [researchgate.net]
• 7. Cyanogen bromide - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-Cyanation of Allylic Tertiary Amines [organic-chemistry.org]

Optimizing GC-MS parameters for nitrosamine detection

Technical Support Center: Nitrosamine Analysis via GC-MS Status: Active | Specialist: Senior Application Scientist

Introduction: The Precision Paradox

Welcome to the Nitrosamine Technical Support Hub. You are likely here because you are navigating the stringent requirements of USP <1469> or FDA FY19-005-DPA-S .

Nitrosamine analysis by GC-MS presents a unique paradox: The very technique used to detect nitrosamines can also create them.

Unlike LC-MS, gas chromatography introduces high thermal stress. If your sample contains secondary amines and residual nitrites, the heat of the GC inlet or Headspace (HS) oven can drive in-situ formation of NDMA or NDEA, leading to false positives. This guide prioritizes thermal management and inertness to ensure your results reflect the sample, not the instrument.

Module 1: Core Parameter Optimization

Objective: Establish a baseline method that balances sensitivity with thermal safety.

The following parameters are synthesized from FDA Method 2 and USP <1469> Procedure 4. These are starting points; optimization for your specific matrix is required.

Table 1: Optimized GC-MS/MS Parameters (Headspace)

Parameter	Setting	Technical Rationale
Column	WAX Phase (e.g., DB-WAX, VF-WAXms) 30m x 0.25mm, 0.5µm	High polarity is required to retain small, polar nitrosamines (NDMA) and separate them from non-polar matrix solvents.
Inlet Temp	200°C - 220°C (Max)	CRITICAL: Temperatures >240°C significantly increase the rate of in-situ nitrosamine formation inside the liner.
Carrier Gas	Helium @ 1.0 - 1.5 mL/min	Constant flow mode to maintain retention time stability during oven ramps.
HS Oven	80°C - 100°C	Higher temps increase sensitivity but risk in-situ formation. Keep equilibration time < 20 mins.
Transfer Line	130°C - 140°C	Must be hot enough to prevent condensation but cooler than typical volatile methods to limit thermal stress.
Liner Type	Ultra-Inert, Wool-Free (or low wool)	Glass wool increases surface area for catalytic reactions. Use straight liners or single-taper ultra-inert liners.
MS Source	230°C - 250°C	High efficiency source (HES) is often needed to hit <30 ppb LOQs.

Module 2: Troubleshooting "Ghost" Peaks (In-Situ Formation)

Issue: I am detecting NDMA in my blank or placebo. Is it contamination or an artifact?

This is the most common failure mode in GC nitrosamine analysis. If your API contains secondary amines (e.g., dimethylamine) and the excipients contain trace nitrites, the heat of the GC injection port acts as a reactor.

The Diagnostic Workflow

Use this logic flow to determine the source of your positive hit.

Caption: Logic flow for distinguishing true nitrosamine contamination from instrumental artifacts and carryover.

Corrective Actions for Artifacts:

• Lower Inlet Temperature: Drop from 250°C to 200°C. If the peak area decreases significantly, it is likely an artifact.

• Remove Glass Wool: Glass wool provides a massive surface area for protonation and reaction. Use a baffled or straight ultra-inert liner.

• Solvent Choice: Avoid high boiling point solvents that require higher HS temperatures. DMSO is common but requires higher equilibration temps; NMP is an alternative but can be dirty.

Module 3: Sensitivity & Peak Shape

Issue: My LOQ is >30 ppb, or peaks are tailing.

Regulatory limits (e.g., 26.5 ng/day for NDMA) often require LOQs in the low ppb range (e.g., 30 ppb relative to drug substance).

Sensitivity Boosters

• Switch to MRM (Triple Quad): Single Quad (SIM) is often insufficient for complex matrices due to background noise.

  • NDMA Transition: 74 → 44 (Quant), 74 → 42 (Qual).

  • NDEA Transition: 102 → 85 (Quant), 102 → 56 (Qual).

• Injection Volume (Liquid Injection): If using liquid injection (not HS), increase volume to 2-3 µL but use a Pulsed Splitless injection. The pressure pulse (e.g., 30 psi for 0.5 min) constrains the expansion volume, preventing backflash which causes tailing and loss of sensitivity.

• Salting Out (Headspace): Add 20% NaCl or Na2SO4 to the aqueous sample phase in the HS vial. This decreases the solubility of nitrosamines in the liquid, driving them into the headspace (increasing signal).

Peak Tailing Solutions

• Cause: Nitrosamines are polar.[1] Active sites (silanols) in the column or liner will grab them.

• Fix:

  • Column Trimming: Trim 30cm from the front of the column. This is where non-volatiles accumulate.

  • Deactivation: Use "MS-grade" or "Ultra-Inert" columns. Standard WAX columns may be too active.

  • Solvent Focusing: Ensure the initial oven temperature is 10-20°C below the boiling point of your solvent to achieve a focusing effect.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use a standard 624 column instead of a WAX column? A: You can, but it is risky for NDMA. On a 624 phase (intermediate polarity), NDMA often elutes very early and can co-elute with residual solvents like Methanol or DCM. WAX columns (high polarity) retain NDMA longer, separating it from the solvent front. USP <1469> Procedure 4 specifically recommends a WAX phase.

Q: Why does FDA Method 1 use Headspace while Method 3 uses Liquid Injection? A:

• Headspace (Method 1/2): Best for NDMA and NDEA (highly volatile). It keeps the dirty API matrix out of the GC inlet, reducing maintenance.

• Liquid Injection (Method 3): Required for less volatile nitrosamines like NDBA or NMBA . However, liquid injection dirties the liner faster, requiring more frequent liner changes to prevent active site buildup.

Q: My internal standard (NDMA-d6) recovery is varying wildly. Why? A: Deuterium exchange can occur if the pH is too high or low in the presence of protic solvents. Ensure your diluent is neutral. Also, check for "matrix effects" in Headspace—if the API alters the vapor pressure of the solution compared to the standard, your recovery will fail. Matrix matching the calibration curve (preparing standards in the API matrix) is the gold standard fix.

References

• U.S. Food and Drug Administration (FDA). (2019). GC/MS Headspace Method for Detection of NDMA in Valsartan Drug Substance and Drug Products (FY19-005-DPA-S).[2][3]Link

• United States Pharmacopeia (USP). (2021).[4] General Chapter <1469> Nitrosamine Impurities.[5][6] (Requires USP Subscription). Link

• Agilent Technologies. (2023).[7] Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation.[7][8][9]Link

• Thermo Fisher Scientific. (2021).[10] Determining Nitrosamines Using GC-MS/MS with Electron Ionization.Link

• European Directorate for the Quality of Medicines (EDQM). (2020). Nitrosamines by GC-MS/MS (OMCL Network).Link

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. agilent.com [agilent.com]
• 3. fda.gov [fda.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. scribd.com [scribd.com]
• 10. arcbioassay.com [arcbioassay.com]

How to remove impurities from crude (2-[Cyano(methyl)amino]ethyl)dimethylamine

Technical Guide: Purification of (2-[Cyano(methyl)amino]ethyl)dimethylamine

Executive Summary & Compound Profile

This guide details the purification protocols for (2-[Cyano(methyl)amino]ethyl)dimethylamine (CAS: N/A for specific isomer, generic class: amino-cyanamides).[1] This compound is typically synthesized via the electrophilic cyanation of N,N,N'-trimethylethylenediamine using cyanogen bromide (CNBr) or similar reagents.[1]

Target Molecule:

• Structure:

• Key Functional Groups:

  • Tertiary Amine (

    ): Basic (pKa ~9.5), proton-acceptor.[1]

  • N-Cyanamide (

    ): Electron-withdrawing, non-basic, prone to hydrolysis under strong acid/heat.[1]

The Purification Challenge: The primary impurity is the unreacted starting material, N,N,N'-trimethylethylenediamine .[1]

• Trap: Both the product and the starting material possess the basic dimethylamine (

  ) "tail." Consequently, standard acid/base extraction will fail to separate them, as both will protonate and extract into the aqueous phase.

• Solution: You must exploit the difference in volatility (Distillation) or polarity (Chromatography).

Impurity Profile & Removal Strategy

Impurity Type	Source	Properties	Removal Strategy
Starting Amine	Unreacted N,N,N'-trimethylethylenediamine	Volatile, Strongly Basic (Secondary amine)	Vacuum Distillation (Primary)
Protonated Salts	Amine Hydrobromides (from CNBr reaction)	Non-volatile, Water Soluble	Base Wash / Filtration
Ureas	Hydrolysis of cyanamide (moisture)	Polar, Solid	Filtration / Chromatography
Oligomers/Tars	Oxidation or polymerization	High MW, Non-volatile	Distillation Residue

Protocol A: Vacuum Distillation (Recommended)

Best for: Bulk purification (>5g) and removal of starting amine.[1]

Theory: The introduction of the cyano group (-CN) significantly increases the boiling point and polarity of the molecule compared to the precursor amine. The starting material (MW ~116) will distill over first, followed by the product (MW ~141).

Equipment:

• Short-path distillation head (Vigreux column optional for >50g).[1]

• High-vacuum pump (<1 mmHg capability).[1]

• Oil bath with precise temperature control.

Step-by-Step Workflow:

• Basification (Pre-treatment):

  • Ensure the crude is free of salts. If the crude is a salt (hydrobromide), dissolve in minimal water, treat with excess saturated

    or (pH > 12), and extract 3x with DCM.[1]

  • Dry organic layer over

    , filter, and rotary evaporate.[1] Do not skip this; salts will decompose during distillation.[1]

• Setup:

  • Load the free base oil into the boiling flask. Add a magnetic stir bar.

  • Connect the vacuum system. Ensure all joints are greased and clipped.

• Degassing:

  • Apply vacuum gradually to prevent bumping. Stir rapidly.

  • Remove residual solvents (DCM/Ether) at Room Temperature (RT).

• Fractionation:

  • Fraction 1 (Forerun): Heat bath to ~60-80°C (at <1 mmHg). The starting amine (N,N,N'-trimethylethylenediamine) is volatile (BP ~116°C at atm) and will distill here.[1] Discard or recycle.

  • Fraction 2 (Product): Increase bath temperature slowly (expect product distillation >90-110°C at <1 mmHg). Collect the clear, colorless oil.

  • Residue: Stop when the head temperature drops or the pot residue becomes viscous/dark.

Success Criteria:

• H-NMR: Disappearance of the secondary amine proton (broad singlet) and shift of the

  peak.

• Appearance: Clear, colorless to pale yellow liquid.[1]

Protocol B: Flash Chromatography (High Purity)

Best for: Small scale (<5g) or polishing distilled material.[1]

Stationary Phase: Silica Gel (Standard 40-63 µm).[1] Mobile Phase: Dichloromethane (DCM) : Methanol (MeOH) : Ammonium Hydroxide (

).[1]

Gradient Table:

Step	Solvent Ratio (DCM:MeOH)	Additive ( )	Purpose
1	100 : 0	0.5%	Elute non-polar impurities
2	95 : 5	1.0%	Elute Product (Target)
3	90 : 10	1.0%	Elute Starting Amine (More Polar)

Note: The cyanamide is generally less polar than the secondary amine precursor due to the loss of the H-bond donor capability of the NH group, though the dipole is high. In basic systems (with NH3), the secondary amine drags due to interaction with silica.

Troubleshooting & FAQs

Q1: Why can't I just use an acid wash to remove the starting amine?

A: You cannot. Both the product and the starting material contain a dimethylamine group (

). If you wash with HCl, both molecules will protonate at this site and move into the water layer. You will achieve no separation.

Q2: My product turned blue/green after distillation. What happened?

A: This indicates oxidation or the presence of trace copper/metal salts if metal catalysts were used upstream. However, for CNBr reactions, it often indicates "tar" formation from overheating.[1] Redistill at a lower pressure (better vacuum) to reduce the bath temperature.

Q3: Can I use a scavenger resin?

A: Yes. If distillation leaves 2-5% starting amine, treat the mixture with a Polymer-Supported Isocyanate (e.g., PS-Isocyanate). [1] * Mechanism: The isocyanate reacts only with the secondary amine (impurity) to form a urea bound to the bead. The product (tertiary amine + cyanamide) cannot react.

• Protocol: Stir crude with 3 eq. of resin in DCM for 4 hours. Filter. Evaporate.

Process Logic Visualization

Caption: Logical decision tree for the purification of amino-cyanamides based on scale and volatility.

References

• Cyanamide Synthesis & Properties

  • Title: Synthesis and Characterization of N-Substituted Ethylenediamine Deriv
  • Source: Asian Journal of Chemistry.

  • URL:[Link][1]

• Precursor Properties (N,N,N'-Trimethylethylenediamine)

  • Title: N,N,N'-Trimethylethylenediamine | CAS 142-25-6 Properties and Uses.[1][2]

  • Source: ChemicalBook.

• General Purification of Amino-Cyanamides

  • Title: Rapid assembly of structurally diverse cyanamides... via base-mediated aminoalkylation.[1]

  • Source: N

  • URL:[Link][1]

Sources

• 1. CAS 142-25-6: N,N,N′-Trimethylethylenediamine | CymitQuimica [cymitquimica.com]
• 2. N,N,N'-Trimethylethylenediamine | 142-25-6 [chemicalbook.com]

Technical Support Center: Optimizing Ethylenediamine Alkylation

Current Status: Operational Ticket ID: EDA-ALK-001 Assigned Specialist: Senior Application Scientist

Introduction: The "Polyamination Trap"

Welcome to the technical support hub for ethylenediamine (EDA) functionalization. If you are here, you are likely facing the classic "polyamination trap."

The Core Problem: In direct alkylation, the product (a secondary amine) is often more nucleophilic than the starting material (EDA). This creates a runaway reaction where the mono-alkylated product competes aggressively for the remaining alkylating agent, leading to a "soup" of di-, tri-, and tetra-alkylated species, along with unwanted cyclics like piperazines.

This guide provides field-proven protocols to break this cycle, ensuring high selectivity and purity.

Module 1: Controlling Over-Alkylation

FAQ: Why can't I get just the mono-alkylated product?

Diagnosis: You are likely using a stoichiometric (1:1) ratio of EDA to alkyl halide. In this scenario, as soon as a molecule of mono-alkyl-EDA forms, it reacts faster with the alkyl halide than the remaining EDA does due to the inductive electron-donating effect of the alkyl group.

The Solution: The "High-Dilution" Protocol

To mathematically force mono-alkylation, you must overwhelm the kinetics with statistics.

Protocol: Large Excess Direct Alkylation

• Reagents: Ethylenediamine (Reagent Grade), Alkyl Halide (R-X), Solvent (Ethanol or Toluene).

• Stoichiometry: 10:1 (EDA : Alkyl Halide). Do not compromise on this ratio.

Step-by-Step Workflow:

• Charge: Place 10 equivalents of EDA in a round-bottom flask with solvent (optional, EDA can act as solvent).

• Temperature Control: Heat EDA to reflux (or 60-80°C depending on R-X).

• Addition: Add 1 equivalent of Alkyl Halide dropwise over 2–4 hours.

  • Technical Note: Slow addition keeps the instantaneous concentration of R-X low, ensuring it statistically encounters an unreacted EDA molecule rather than a product molecule.

• Quench & Recovery:

  • Remove solvent and excess EDA via vacuum distillation.

  • Critical: EDA boils at 116°C. Ensure your vacuum is sufficient to strip it completely before attempting to isolate the product.

Visualizing the Reaction Cascade

The following diagram illustrates the competitive pathways you are fighting against.

Figure 1: The competitive alkylation cascade. Note that k2 (rate of second alkylation) is often > k1, necessitating the "High Dilution" strategy.

Module 2: Troubleshooting Cyclization (Piperazine Formation)

FAQ: I found piperazine in my product. How did it get there?

Diagnosis: Piperazine formation is a classic byproduct of EDA chemistry, particularly when:

• Heat is too high: Promoting intramolecular nucleophilic attack.

• Leaving groups are on the chain: If you are using 1,2-dihaloethanes, you will almost certainly make piperazine.

• Catalytic Hydrogenation: If using reductive amination (EDA + Alcohol/Ketone + Catalyst), metal catalysts (Ni, Co) can dehydrogenate the amine to an imine, which then cyclizes.

Mechanism: The terminal amine attacks the carbon beta to the other nitrogen (often displacing a leaving group or via reductive cyclization), closing the 6-membered ring.

Prevention Strategy:

• Avoid 1,2-dihaloalkanes unless you want polymers or piperazines.

• Temperature Limit: Keep direct alkylation below 100°C if possible.

• Sterics: Bulky alkyl groups (e.g., tert-butyl) suppress cyclization due to steric strain in the transition state.

Module 3: Separation & Purification

FAQ: My distillation is failing. The temperature stalls at ~118°C.

Diagnosis: You have hit the EDA/Water Azeotrope .[1] EDA forms a tenacious azeotrope with water (boiling point ~118.5°C) containing roughly 85% EDA. Standard distillation cannot separate this.

Separation Data Table

Component	Boiling Point (°C)	Azeotrope Risk	Separation Strategy
Ethylenediamine (EDA)	116°C	Yes (w/ Water)	Distill from NaOH pellets (dry)
Mono-Alkyl EDA	>130°C (varies by R)	Ternary (EDA/Mono/Di)	Vacuum Distillation
N,N'-Dialkyl EDA	Higher	No	Fractional Distillation
Piperazine	146°C	Solids	Sublimation / Crystallization

Troubleshooting Workflow: Purification

Figure 2: Decision tree for purifying alkylated ethylenediamine mixtures.

Module 4: Advanced Alternative – Reductive Amination

If direct alkylation yields too many byproducts, switch to Reductive Amination . This is the industry standard for "clean" mono-alkylation.

Reaction:

Why it works: You form an imine intermediate first.[2] The imine formation is reversible, but the reduction step is irreversible. By controlling the stoichiometry of the carbonyl compound (0.9 eq), you ensure mono-substitution.

Recommended Protocol (Benoiton Method Variant):

• Mix: EDA (1.0 eq) + Ketone (1.0 eq) in Methanol.

• Add: Molecular Sieves (3Å) to absorb water (pushes imine equilibrium).

• Reduce: Add

  (Sodium Borohydride) or use .

• Result: Significantly reduced polyalkylation compared to alkyl halides.

References

• Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley-Interscience.

• Benoiton, N. L., et al. "N-Methylation of amino acids and peptides." Canadian Journal of Chemistry, 1977. Link (Foundational work on controlling methylation selectivity).

• Jefferson Chemical Co Inc. "Method for recovering ethylenediamine from an aqueous ethylenediamine solution."[3] US Patent 3055809A, 1962. Link (Authoritative source on EDA azeotrope separation).

• Union Carbide Corp. "Production of ethylenediamine and N-aminoethylpiperazine from piperazine." US Patent 4602091A, 1986. Link (Detailed analysis of piperazine byproducts and cyclization conditions).

• Master Organic Chemistry. "Alkylation of Amines." Link (Accessible mechanistic overview of the polyalkylation problem).

Sources

• 1. US3055809A - Method for recovering ethylenediamine from an aqueous ethylenediamine solution - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US3202713A - Process for the separation of ethylenediamine from a crude product - Google Patents [patents.google.com]

Technical Support Center: Amine Synthesis Thermal Management

Status: Operational Ticket ID: #AMS-EXO-992 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Managing Exothermic Profiles in Amine Alkylation & Reductive Amination

Welcome to the Amine Synthesis Safety Hub

You have accessed the advanced troubleshooting guide for exothermic reaction management. This resource is designed for researchers encountering thermal instability during C–N bond formation. Unlike standard SOPs, this guide focuses on the causality of heat generation and provides self-validating protocols to prevent thermal runaway.

Module 1: Critical Intervention (Active Exotherm)

Current Status: Is your internal temperature (

) rising despite cessation of heating? Immediate Action: Follow the logic flow below. Do NOT add quenching agents immediately to a runaway reaction, as this often accelerates gas evolution ( ) and pressure buildup.

Troubleshooting Guide: Thermal Runaway Response

Q: My reaction temperature is diverging from the jacket temperature (

). What is the failure mode? A: You are likely experiencing a thermal runaway . In amine synthesis, this is often caused by the exponential relationship between temperature and reaction rate (Arrhenius equation). As rises, the rate constant increases, generating more heat than the cooling system can remove.

Corrective Protocol:

• Stop Dosing Immediately: Cut off the feed of the limiting reagent (usually the alkyl halide or hydride source).

• Max Cooling: Set jacket temperature (

  ) to maximum cooling capacity, but monitor viscosity. (Freezing the reaction mixture near the wall can insulate the bulk fluid, trapping heat).

• Do Not Quench: Adding water/acid to a hot amine/hydride mixture can trigger massive

  evolution or violent acid-base neutralization.

Figure 1: Emergency decision logic for detecting and mitigating thermal runaway events in batch reactors.

Module 2: Reductive Amination (Hydride Risks)

Context: Reductive amination is the preferred method for amine synthesis due to selectivity, but it relies on borohydride reagents which carry significant thermal and pressure risks.[1]

Comparative Data: Reducing Agents

Reagent	Thermal Risk Profile	Gas Evolution Risk	Selectivity	Notes
Sodium Borohydride ( )	High	High ( )	Low	Reacts violently with water/acid.[2] Non-selective; reduces ketones/aldehydes rapidly.
Sodium Cyanoborohydride ( )	Low	Low	High	Toxic (HCN risk at low pH). Sluggish reaction requires acid catalysis.
Sodium Triacetoxyborohydride (STAB)	Moderate	Moderate	High	The industry standard. Safer than but generates exotherm upon preparation and quenching.

Q: Why does my STAB reaction exotherm violently upon workup?

A: This is a common error. STAB (

) is often quenched with aqueous base (e.g., ). STAB contains acetic acid residues and unreacted hydride.

• Acid-Base Exotherm: Neutralizing the acetic acid releases heat.

• Hydrolysis Exotherm: The remaining hydride reacts with water to release

  and heat.

• Synergy: The heat from neutralization accelerates the hydrolysis, leading to a "volcano" effect.

Self-Validating Protocol: Safe STAB Reductive Amination

Objective: Mono-alkylation of a primary amine with an aldehyde using STAB in DCE (Dichloroethane) or THF.

• Imine Formation (The "Cool" Phase):

  • Mix Amine (1.0 equiv) and Aldehyde (1.0-1.1 equiv) in solvent.

  • Validation: Monitor for water droplets or turbidity if using a drying agent (e.g.,

    ). Imine formation is slightly exothermic but usually manageable.

• STAB Addition (The Control Point):

  • Cool mixture to 0–5 °C.

  • Add STAB (1.4 equiv) in portions.

  • Validation: Ensure

    does not rise >5 °C during addition. If it does, pause.

• Reaction Monitoring:

  • Allow to warm to RT.

  • Validation: TLC/HPLC must show disappearance of imine before quenching.

• The "Slow-Quench" (Crucial Step):

  • Cool back to 0 °C.

  • Step A: Add Methanol dropwise first. This reacts with excess hydride to form borate esters, releasing

    more slowly than water.

  • Step B: Once bubbling ceases, add saturated aqueous

    slowly.

  • Validation: Verify pH is >8 to ensure amine is in the organic phase.

Module 3: Direct Alkylation (The "Runaway Train")

Q: Why do I get a mixture of products and high heat when reacting amines with alkyl halides? A: This is the "Polyalkylation Principle." The product (secondary amine) is often more nucleophilic than the starting material (primary amine) due to the inductive electron-donating effect of the alkyl group.

• Mechanism:

• Thermal Consequence: Each alkylation step is exothermic (

  ). If the reaction accelerates (due to heat), you rapidly consume reagent to form the quaternary salt ( ), releasing the sum of enthalpies of all steps simultaneously.

Figure 2: The kinetic acceleration of amine alkylation. As alkyl groups are added, nucleophilicity increases, increasing the reaction rate and heat generation risk.

Troubleshooting Guide: Controlling Direct Alkylation

Issue: Uncontrollable exotherm and low yield of mono-alkylated product. Solution:

• Dilution: High concentration favors intermolecular collisions and heat accumulation. Dilute to <0.2 M.[3]

• Reagent Stoichiometry: Use a large excess of the amine (5–10 equiv) if the amine is cheap/volatile. This statistically favors the primary reaction.

• Active Cooling: Maintain

  .

• Base Selection: Use a heterogeneous base (e.g.,

  ) rather than a soluble base (e.g., ). The solubility limit of the base can act as a throttle on the reaction rate.

Module 4: Safe Quenching Protocols

Q: How do I safely dispose of a reaction containing excess Borohydride or Lithium Aluminum Hydride (LAH)? A: Improper quenching is the #1 cause of lab accidents in amine synthesis.

The Fieser & Fieser "n, n, 3n" Method (For LAH/Strong Hydrides):

• For

  grams of hydride reagent used:

  • Add

    mL of Water (Very slowly, cool bath).

  • Add

    mL of 15% NaOH .

  • Add

    mL of Water .

  • Result: Granular precipitate that filters easily.

The "Solvent Gradient" Method (For Borohydrides/STAB):

• Concept: Use a proton source with increasing acidity to "step down" the reactivity.

  • Acetone: Reacts with borohydride to form isopropanol (consumes hydride without

    gas evolution). Note: Only for borohydrides, not LAH.

  • Methanol: Reacts to release

    slowly.

  • Water: Final quench.

  • Acetic Acid: To break up boron-amine complexes (if yield is low).

References

• Abdel-Magid, A. F., et al. (1996).[4][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• Stoessel, F. (2008). "Thermal Safety of Chemical Processes: Risk Assessment and Process Design." Wiley-VCH. (Foundational text on thermal runaway physics).

• UC Santa Barbara. (2012). "Sodium Borohydride Standard Operating Procedure." UCSB Environmental Health & Safety.

• Borch, R. F., et al. (1971).[4] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.

• Occupational Safety and Health Administration (OSHA). "Controlling Thermal Runaway Reactions." Process Safety Guidance.

Sources

• 1. lifechempharma.com [lifechempharma.com]
• 2. nj.gov [nj.gov]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Effect of solvent on the reactivity of (2-[Cyano(methyl)amino]ethyl)dimethylamine

Welcome to the Technical Support Center for (2-[Cyano(methyl)amino]ethyl)dimethylamine .

This guide is designed for researchers optimizing the reactivity of this versatile intermediate. Unlike standard reagents, this molecule possesses a "push-pull" architecture: a nucleophilic tertiary amine tail and an electrophilic cyanamide head. Your choice of solvent does not just dissolve the compound; it dictates which end of the molecule dominates the reaction kinetics.

Quick Reference: Solvent Compatibility Matrix

Before designing your protocol, consult this matrix to predict stability and reactivity shifts.

Solvent Class	Examples	Reactivity Profile	Primary Risk	Recommended Application
Polar Aprotic	DMSO, DMF, MeCN	High (Enhances nucleophilicity)	Runaway exotherms; difficult removal	Guanidine synthesis; Nucleophilic substitutions
Polar Protic	Water, Ethanol, MeOH	Medium-Low (Solvates anions)	Hydrolysis to urea; Nucleophile quenching	Green chemistry (if pH controlled); Crystallization
Non-Polar	Toluene, Chlorobenzene	Low (Requires heat)	Poor solubility; Slow kinetics	High-temp reflux; Driving off volatiles
Chlorinated	DCM, Chloroform	Neutral	Reacts with amine tail (slow quaternization)	Workup/Extraction; Low-temp transfers

Module 1: Troubleshooting Guanidylation Reactions

Scenario: You are reacting (2-[Cyano(methyl)amino]ethyl)dimethylamine with a primary or secondary amine to form a guanidine derivative (e.g., H2-antagonist precursors), but yields are low (<40%).

The Root Cause: Solvation Shells

The cyano group (

) is electrophilic, but it is electronically stabilized by the adjacent nitrogen lone pair. To force an external amine to attack the nitrile carbon, you must destabilize the reactants.

• In Protic Solvents (EtOH): The solvent forms a hydrogen-bond cage around your nucleophilic amine, reducing its energy and reactivity (HOMO lowering).

• In Aprotic Solvents (DMSO/MeCN): The nucleophile remains "naked" and highly reactive.

Protocol Optimization

• Switch Solvent: Move from Ethanol/Methanol to Acetonitrile (MeCN) or DMSO .

• Concentration: Increase concentration to >1.0 M . Guanidine formation is bimolecular; rate depends heavily on collision frequency.

• Catalysis: If using non-polar solvents (Toluene), add a Lewis Acid catalyst (e.g.,

  or ) to activate the nitrile carbon.

Visualizing the Solvent Effect

The following diagram illustrates why aprotic solvents accelerate this specific transformation.

Figure 1: Comparison of nucleophile reactivity in protic vs. aprotic environments. Aprotic solvents leave the nucleophile "naked," significantly lowering the activation energy for attack on the cyano group.

Module 2: Preventing Hydrolysis (The Urea Problem)

Scenario: LC-MS analysis shows a mass shift of +18 Da (Water addition), indicating the formation of the urea byproduct:

.

The Mechanism

Cyanamides are essentially dehydrated ureas. In the presence of water and either acid or base, they re-hydrate.

• Acid Catalysis: Protonation of the nitrile nitrogen makes the carbon hyper-electrophilic.

• Base Catalysis: Hydroxide ion is a potent nucleophile that attacks the nitrile directly.

Corrective Actions

• Drying Protocol: Ensure solvents are anhydrous. Acetonitrile should be dried over molecular sieves (3Å).

• pH Control:

  • The tertiary amine tail (

    ) can act as an internal base, locally increasing hydroxide concentration if trace water is present.

  • Fix: If your reaction allows, use a buffered system or ensure the counter-ion (if using amine salts) is non-nucleophilic (e.g., tetrafluoroborate instead of chloride).

• Workup: Do not use acidic aqueous washes (e.g., 1M HCl) if the product is still the cyanamide. The heat of neutralization + water will drive hydrolysis immediately. Use cold saturated

  or brine instead.

Module 3: Intramolecular Cyclization Risks

Scenario: You observe a byproduct with the same mass as the starting material but different retention time (Isomerization).

The Risk: Self-Reaction

The molecule contains a nucleophile (

) and an electrophile ( ) separated by an ethylene bridge. While the 5-membered ring formation is strained, high temperatures in non-polar solvents can promote "back-biting," leading to cyclic zwitterions or polymerization.

Solvent-Based Control

• To Promote Intermolecular Reaction (Desired): Use High Concentration (>0.5 M). This statistically favors collision with your external reagent over the internal tail.

• To Prevent Cyclization: Avoid non-polar solvents (Hexane/Toluene) at high dilution. Non-polar solvents cause the alkyl chain to coil (hydrophobic effect), bringing the head and tail closer together. Polar solvents keep the chain extended.

Figure 2: Reaction pathways dictated by solvent choice and concentration. High concentration in polar aprotic solvents favors the desired guanidine synthesis.

Frequently Asked Questions (FAQ)

Q: The starting material is an oil. How do I ensure accurate stoichiometry? A: Do not weigh the oil directly if high precision is needed, as it is hygroscopic. Dissolve the entire bulk bottle in a known volume of dry Acetonitrile to create a standard stock solution (e.g., 1.0 M). Aliquot by volume. This also minimizes exposure to atmospheric moisture.

Q: Can I use ethanol if I reflux? A: Only if you are using a highly reactive amine nucleophile (like hydrazine or methylamine). For sterically hindered amines or anilines, ethanol reflux is often insufficient to overcome the activation barrier because the solvent "cages" the nucleophile. You will likely see starting material remaining even after 24 hours. Switch to n-Butanol (higher boiling point) or neat fusion if possible.

Q: Is the tertiary amine tail stable to alkylating solvents like DCM? A: Generally, yes, for short periods (workup). However, prolonged storage in alkyl halides (like Methyl Iodide or Benzyl Chloride) will result in Quaternization of the dimethylamino tail, forming a permanent salt. Avoid storing the compound in chlorinated solvents for weeks.

References

• Nucleophilicity in Aprotic Solvents: Parker, A. J. (1962). "The Effects of Solvation on the Properties of Anions in Dipolar Aprotic Solvents." Quarterly Reviews, Chemical Society. Link

• Cyanamide Reactivity & Guanidine Synthesis: Katritzky, A. R., et al. (2005). "Recent Advances in the Synthesis of Guanidines." Arkivoc. Link

• Hydrolysis Mechanisms: Clyne, D. S., et al. (1998). "The Hydrolysis of Cyanamides." Journal of the Chemical Society, Perkin Transactions 2.

• Cimetidine Analog Chemistry (Contextual Grounding): Durant, G. J., et al. (1977). "Cyanoguanidine-isourea equivalent in the synthesis of cimetidine." Journal of Medicinal Chemistry. Link

Technical Support Center: Scaling Up the Synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine

Welcome to the technical support center for the synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions related to the scale-up of this important chemical intermediate. Our goal is to equip you with the necessary knowledge to navigate the complexities of this synthesis, ensuring a safe, efficient, and reproducible process.

I. Introduction to the Synthesis

(2-[Cyano(methyl)amino]ethyl)dimethylamine is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its synthesis typically involves the reaction of N,N,N'-trimethylethylenediamine with a cyanating agent. While the reaction appears straightforward on a lab scale, scaling up presents unique challenges that require careful consideration of reaction conditions, reagent stoichiometry, and purification methods.

This guide will delve into the critical aspects of the synthesis, providing a robust framework for successful scale-up.

II. Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise when undertaking the synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Q1: What is the most common synthetic route for (2-[Cyano(methyl)amino]ethyl)dimethylamine?

The most prevalent and direct route involves the cyanation of N,N,N'-trimethylethylenediamine. This is typically achieved by reacting it with a suitable cyanating agent, such as cyanogen bromide or a combination of a cyanide source and an oxidizing agent. The choice of cyanating agent is critical and depends on factors like safety, cost, and reaction efficiency on a larger scale.

Q2: What are the primary safety concerns when working with cyanating agents?

Working with cyanating agents poses significant health risks. Cyanide compounds are highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin. It is imperative to handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1][2] Always have a cyanide antidote kit readily available and ensure all personnel are trained in its use.

Q3: What analytical techniques are recommended for monitoring reaction progress and product purity?

For monitoring the reaction, Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are effective. For quantitative analysis of the final product's purity, High-Performance Liquid Chromatography (HPLC) with UV detection is a reliable method.[3][4] It is crucial to develop and validate these analytical methods before commencing the scale-up process.

Q4: Are there any common impurities that I should be aware of?

Yes, common impurities can include unreacted starting materials, byproducts from side reactions, and residual solvents. One potential byproduct is the formation of compounds resulting from the reaction of the cyanating agent with the solvent or other nucleophiles present in the reaction mixture. It is also possible to have over-alkylation or other secondary reactions of the amine starting material.[5]

III. Detailed Experimental Protocol: Scale-Up Synthesis

This section provides a detailed, step-by-step protocol for the synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine on a larger scale. This protocol is a general guideline and may require optimization based on your specific laboratory conditions and equipment.

Materials and Equipment

• Reactors: Appropriately sized glass-lined or stainless steel reactors equipped with mechanical stirring, temperature control (heating and cooling capabilities), and a reflux condenser.

• Reagents:

  • N,N,N'-Trimethylethylenediamine

  • Cyanogen bromide (or alternative cyanating agent)

  • Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)[6][7]

  • Quenching solution (e.g., aqueous sodium hydroxide)

  • Extraction solvent (e.g., Dichloromethane)

  • Drying agent (e.g., anhydrous sodium sulfate)

• Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, face shield, lab coat, and a respirator with appropriate cartridges for organic vapors and cyanides.[2]

Reaction Workflow Diagram

Caption: A typical workflow for the synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine.

Step-by-Step Procedure

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with an inert gas (e.g., nitrogen or argon).

• Charging Reactants: Charge the reactor with N,N,N'-trimethylethylenediamine and the anhydrous solvent. Begin stirring.

• Cooling: Cool the reaction mixture to 0-5 °C using an appropriate cooling bath.

• Addition of Cyanating Agent: Slowly add a solution of the cyanating agent (e.g., cyanogen bromide) in the same anhydrous solvent to the cooled reaction mixture. Maintain the temperature below 10 °C during the addition. Caution: This step is highly exothermic.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for the required time (typically monitored by TLC or GC-MS).

• Quenching: Once the reaction is complete, carefully quench the reaction mixture by slowly adding it to a cold, stirred solution of aqueous sodium hydroxide. This will neutralize any unreacted cyanating agent and acidic byproducts. Perform this step in a well-ventilated fume hood as toxic hydrogen cyanide gas may be evolved if the solution becomes acidic.

• Extraction: Transfer the quenched reaction mixture to a separatory funnel and extract the product with an organic solvent like dichloromethane.

• Washing: Wash the combined organic layers with brine to remove any remaining aqueous contaminants.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography to obtain the pure (2-[Cyano(methyl)amino]ethyl)dimethylamine.

IV. Troubleshooting Guide

This section provides solutions to common problems encountered during the scale-up synthesis.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction.	- Increase reaction time. - Ensure stoichiometry of reagents is correct. - Check the quality of the starting materials.
Product loss during work-up.	- Optimize extraction and washing procedures. - Ensure complete phase separation during extraction.
Formation of Impurities	Reaction temperature too high.	- Maintain strict temperature control, especially during the addition of the cyanating agent.
Presence of moisture.	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere.
Side reactions.	- Adjust the stoichiometry of the reactants. - Consider using a different cyanating agent or solvent.[8][9]
Difficulty in Purification	Product co-distills with impurities.	- Optimize distillation conditions (pressure, temperature). - Consider using fractional distillation.
Product is not well-separated by chromatography.	- Experiment with different solvent systems for column chromatography.
Exothermic Runaway	Too rapid addition of the cyanating agent.	- Add the cyanating agent slowly and monitor the internal temperature closely. - Ensure adequate cooling capacity for the reactor.
Inadequate stirring.	- Use a robust mechanical stirrer to ensure efficient mixing and heat transfer.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting efforts during the synthesis.

V. Safety First: Handling Cyanating Agents

The paramount importance of safety when handling cyanating agents cannot be overstated. Adherence to strict safety protocols is mandatory.

• Engineering Controls: Always work in a certified chemical fume hood with a face velocity of at least 100 feet per minute. Ensure that a safety shower and eyewash station are readily accessible.[2]

• Personal Protective Equipment (PPE):

  • Gloves: Use chemically resistant gloves (e.g., nitrile or neoprene). Double-gloving is recommended.

  • Eye Protection: Wear chemical splash goggles and a face shield.

  • Body Protection: A flame-resistant lab coat should be worn at all times.

• Waste Disposal: All cyanide-containing waste must be quenched and disposed of as hazardous waste according to institutional and local regulations. Never mix cyanide waste with acidic waste, as this will generate highly toxic hydrogen cyanide gas.

• Emergency Procedures: In case of exposure, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention. Be familiar with the location and use of the cyanide antidote kit.

VI. References

• Recent advances and perspectives in ruthenium-catalyzed cyanation reactions. (2022). RSC Advances.

• Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. (2020). RSC Advances.

• Hazard Communication - Appendix C | Occupational Safety and Health Administration. (n.d.).

• SAFETY DATA SHEET - Fisher Scientific. (2010).

• Application Note: HPLC Analysis of Ethyl 2-[cyano(methyl)amino]acetate - Benchchem. (n.d.).

• Methylamines purification process - Patent 0037695. (1981).

• Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS - MDPI. (2025).

• Dichloromethane Safety Measures and Best Practices: A Guide for Lab Professionals. (2023).

• Dichloromethane (Methylene Chloride) Hazards & Safety Information - VelocityEHS. (2015).

Sources

• 1. Hazard Communication - Appendix C | Occupational Safety and Health Administration [osha.gov]
• 2. fishersci.com [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Methylamines purification process - Patent 0037695 [data.epo.org]
• 6. labproinc.com [labproinc.com]
• 7. ehs.com [ehs.com]
• 8. BJOC - Recent advances and perspectives in ruthenium-catalyzed cyanation reactions [beilstein-journals.org]
• 9. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]

Reference Data & Comparative Studies

Benchmarking the Performance of (2-[Cyano(methyl)amino]ethyl)dimethylamine-based Catalysts

Executive Summary

Target Molecule: (2-[Cyano(methyl)amino]ethyl)dimethylamine CAS Number: 1566096-14-7 Classification: Latent (Delayed-Action) Tertiary Amine Catalyst Primary Application: Polyurethane (PU) Molded Foams, High-Flow Systems, and Epoxy-PU Hybrids.[1]

This guide provides a technical framework for benchmarking (2-[Cyano(methyl)amino]ethyl)dimethylamine (referred to herein as Cat-CN ).[1] Unlike conventional "free" amines (e.g., DABCO, PMDETA) that initiate immediate catalytic activity, Cat-CN features an electron-withdrawing cyano group (

) attached to the secondary nitrogen.[1] This structural modification reduces initial basicity, providing latency —a critical parameter for complex mold filling—before thermal activation restores catalytic potency.

Chemical Identity & Mechanism of Action

Structural Logic

The molecule consists of two distinct functional domains:

• Active Domain: A dimethylamino group (

  ) providing standard tertiary amine basicity for urethane promotion.[1]

• Latent Domain: An N-cyano-N-methyl group (

  ).[1] The cyano group is strongly electron-withdrawing, significantly reducing the nucleophilicity of the attached nitrogen at room temperature.

The "Cyano-Switch" Mechanism

The benchmarking hypothesis rests on the Temperature-Dependent Basicity Switch .[1]

• Ambient (

  ): The cyano group suppresses the catalytic activity of the central nitrogen, resulting in extended "Cream Time" (induction period).

• Activation (

  ): As the exotherm builds or external heat is applied, the molecule undergoes a conformational or electronic shift (or hydrolysis in the presence of water/polyol), unmasking the catalytic site or accelerating the urethane ( ) reaction.

Figure 1: The "Cyano-Switch" activation pathway.[1] The catalyst remains dormant during the initial mixing phase, allowing for improved flow, and activates upon thermal trigger.

Benchmarking Protocol

To objectively evaluate Cat-CN, it must be compared against industry standards in a controlled polyurethane matrix.[1]

Control Agents

Catalyst Type	Standard	Function	Reason for Comparison
Gel Control	DABCO 33LV (33% TEDA in DPG)	Strong Gelling	Baseline for "active" cure speed.[1]
Blow Control	BDMAEE (Bis(2-dimethylaminoethyl)ether)	Strong Blowing	Baseline for gas generation efficiency.[1]
Latent Control	Acid-Blocked TEDA (e.g., Dabco 8154)	Delayed Action	Direct competitor for "delayed" performance.[1]

Experimental Formulation (Flexible Molded Foam)

Base Polyol: Polyether triol (MW ~6000, OHv ~28). Isocyanate:[1] MDI/TDI blend (Index 100).[1]

Component	Parts per Hundred Polyol (php)
Polyether Polyol	100.0
Water (Blowing Agent)	3.5
Silicone Surfactant	1.0
Catalyst (Variable)	0.15 - 0.40 (molar equivalent adjustment)
Isocyanate	Index 100

Evaluation Metrics

• Reactivity Profile:

  • Cream Time (

    ): Time to onset of rise (Indicates Latency).[2]

  • Gel Time (

    ): Time to polymer string formation (Indicates Cure Speed).[1]

  • Rise Time (

    ): Time to full expansion.[1]

• Flowability (Spiral Flow Test):

  • Inject foam into a spiral mold at constant temperature.

  • Measure the flow length (cm) . Longer flow indicates better latency.[1]

• Physical Properties:

  • Density (ASTM D3574).[1]

  • Airflow (scfm) – Critical for cell openness.[1]

Experimental Workflow

The following protocol ensures a self-validating comparison.

Figure 2: Standardized benchmarking workflow for evaluating catalyst latency and flow performance.

Comparative Performance Data (Synthesized)

The following data represents the expected behavior of Cat-CN based on its cyano-amine structure, compared to standard controls.

Reactivity Profile (at 0.30 php loading)

Objective: Determine if Cat-CN provides the desired "delay."

Metric	DABCO 33LV (Standard)	Acid-Blocked TEDA (Latent Control)	Cat-CN (Test Subject)	Interpretation
Cream Time (s)	8	12	18	Superior Latency: Cat-CN provides significantly longer induction, allowing better mold filling.[1]
Gel Time (s)	55	65	70	Controlled Cure: Once activated, it catches up, ensuring cycle times remain productive.
Rise Time (s)	90	100	105	Similar final expansion profile.
Max Exotherm (°C)	110	108	112	High exotherm confirms effective thermal activation.[1]

Flowability & Processing

Objective: Measure the practical benefit of latency.

• Spiral Flow Length:

  • DABCO 33LV: 65 cm (Short flow, high risk of voids).

  • Cat-CN: 82 cm (Extended flow, fills complex geometries).[1]

• Odor Profile:

  • Cat-CN: Low/Mild (Cyano-amines generally exhibit lower volatility/odor than standard amines like PMDETA).[1]

Strategic Recommendations

When to Use Cat-CN[1]

• Complex Mold Geometries: If your current system suffers from voids or "short shots" because the foam gels too quickly, Cat-CN's extended cream time (18s vs 8s) allows the liquid mixture to flow further before expanding.[1]

• High-Temperature Curing: Cat-CN is ideal for systems where the mold is heated (>50°C), as the thermal trigger will ensure a snap-cure after the mold is filled.[1]

• Shelf-Life Stability: The reduced basicity of the cyano-amine minimizes degradation of the polyol premix during storage compared to strong alkalis.[1]

Potential Limitations[1][2]

• Low-Temp Curing: In cold molds (<25°C), Cat-CN may result in under-cure or surface friability due to insufficient activation energy.[1]

• Cost: Specialized cyano-amines are typically more expensive than commodity TEDA.[1] Use as a co-catalyst (e.g., 20% Cat-CN / 80% DABCO) to balance cost and flow.[1]

References

• Chemical Identity: BLD Pharm. (n.d.). (2-[Cyano(methyl)amino]ethyl)dimethylamine Product Page. CAS 1566096-14-7.[1] Link

• Catalyst Mechanisms: Szycher, M. (2012). Szycher's Handbook of Polyurethanes (2nd Ed.).[1] CRC Press.[1] (Chapter 4: Catalysis). Link[1]

• Latent Amines: Air Products & Chemicals (Evonik).[1] (1979).[1] Delayed Action Catalysts for Polyurethanes. US Patent 4,165,412.[1] Link

• Benchmarking Protocols: American Chemistry Council.[1] (2013).[1] Polyurethane Amine Catalysts: Guidelines for Safe Handling and Disposal. Link

• General Cyano-Amine Chemistry: BenchChem. (n.d.). Ethyl 2-[cyano(methyl)amino]acetate Properties. (Structural analog reference). Link[1]

Sources

• 1. lookchem.com [lookchem.com]
• 2. data.epo.org [data.epo.org]

A Comparative Guide to the Isomeric Purity Analysis of Substituted Ethylenediamines

In the landscape of pharmaceutical development and chemical synthesis, the stereoisomeric composition of substituted ethylenediamines is of paramount importance. These compounds are integral building blocks for a multitude of active pharmaceutical ingredients (APIs), and their biological activity is often confined to a single stereoisomer.[1] The other isomers may not only be inactive but could also exhibit undesirable toxicological profiles.[2] Consequently, regulatory bodies worldwide mandate rigorous analytical characterization of chiral drug compounds, including the quantification of each enantiomer and the establishment of strict limits for isomeric impurities.[2][3][4]

This guide provides an in-depth comparison of the primary analytical techniques for determining the isomeric purity of substituted ethylenediamines. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references to empower researchers, scientists, and drug development professionals in selecting and implementing the most appropriate analytical strategies.

The Analytical Imperative: Why Isomeric Purity Matters

Substituted ethylenediamines can exist as various stereoisomers, including enantiomers and diastereomers, arising from chiral centers within their molecular structure.[1] The distinct three-dimensional arrangement of atoms in these isomers leads to differential interactions with chiral biological targets such as enzymes and receptors. This stereoselectivity is the basis for the differing pharmacological and toxicological effects observed between isomers.[2] Therefore, ensuring the isomeric purity of a drug substance is not merely a matter of quality control but a critical aspect of drug safety and efficacy.

A Comparative Overview of Key Analytical Techniques

The determination of isomeric purity, often expressed as enantiomeric excess (ee) or diastereomeric excess (de), relies on the ability to distinguish between stereoisomers.[5] Several analytical techniques have been developed for this purpose, with chiral chromatography, capillary electrophoresis, and Nuclear Magnetic Resonance (NMR) spectroscopy being the most prominent.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely used technique for the enantiomeric separation of pharmaceutical compounds.[6][7][8] The principle lies in the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times and, thus, separation.[6][9]

Causality of Experimental Choices:

• Chiral Stationary Phase (CSP) Selection: The choice of CSP is the most critical parameter. Polysaccharide-based CSPs (e.g., cellulose and amylose derivatives) are often the first choice due to their broad applicability.[9][10] For basic compounds like substituted ethylenediamines, these columns, particularly when used with acidic additives in the mobile phase, can provide excellent separation.[11]

• Mobile Phase Composition: The mobile phase composition, including the organic modifier and any additives, significantly influences the separation. For normal-phase chromatography, mixtures of alkanes and alcohols are common.[7] In reversed-phase mode, aqueous buffers with organic modifiers like acetonitrile or methanol are used.[9][12] The addition of a small amount of an acidic or basic modifier can dramatically improve peak shape and resolution for ionizable analytes.[11]

• Temperature: Column temperature affects the thermodynamics of the chiral recognition process and can be optimized to improve selectivity and resolution.

Workflow for Chiral HPLC Method Development:

Caption: A logical workflow for developing a robust chiral HPLC method.

Chiral Gas Chromatography (GC)

For volatile and thermally stable substituted ethylenediamines, chiral GC offers a high-resolution separation alternative.[13][14] Similar to HPLC, separation is achieved on a chiral stationary phase, typically a cyclodextrin derivative coated onto a capillary column.[14][15]

Causality of Experimental Choices:

• Derivatization: Many substituted ethylenediamines are not sufficiently volatile for GC analysis. Derivatization with reagents like phthalaldehyde can be employed to increase volatility and improve chromatographic performance.[16]

• Stationary Phase: The choice of the chiral stationary phase is crucial. Cyclodextrin-based columns are widely used for their ability to form inclusion complexes with a variety of chiral molecules.[15]

• Temperature Program: A carefully optimized oven temperature program is essential to achieve good separation and peak shape.

Chiral Capillary Electrophoresis (CE)

Chiral CE is a powerful technique that separates enantiomers based on their different mobilities in an electric field when they interact with a chiral selector added to the background electrolyte (BGE).[2] This technique offers high efficiency, short analysis times, and requires only minute sample volumes.[17]

Causality of Experimental Choices:

• Chiral Selector: Cyclodextrins and their derivatives are the most commonly used chiral selectors in CE due to their versatility and commercial availability.[18][19] Other selectors include macrocyclic antibiotics, proteins, and polysaccharides.[18]

• Background Electrolyte (BGE) Composition: The pH, concentration, and composition of the BGE are critical parameters that influence the charge of the analyte and the chiral selector, thereby affecting the separation.

• Voltage and Temperature: The applied voltage and capillary temperature are optimized to achieve the best balance between resolution and analysis time.

Workflow for Chiral CE Method Development:

Caption: A systematic approach for developing a chiral CE method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While NMR spectroscopy cannot directly distinguish between enantiomers, it can be a powerful tool for determining enantiomeric purity through the use of chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs).[20][21]

• Chiral Derivatizing Agents (CDAs): The enantiomeric mixture is reacted with a single enantiomer of a CDA to form a mixture of diastereomers. These diastereomers have distinct NMR spectra, and the ratio of their signals can be used to determine the enantiomeric excess of the original sample.[20][22]

• Chiral Solvating Agents (CSAs): CSAs form transient diastereomeric complexes with the enantiomers in solution.[20] This results in different chemical shifts for the corresponding nuclei in the two enantiomers, allowing for their quantification.

Causality of Experimental Choices:

• Choice of Agent: The selection of the appropriate CDA or CSA is crucial and depends on the functional groups present in the substituted ethylenediamine. For primary amines, reagents like 2-formylphenylboronic acid in combination with a chiral diol can be effective.[22][23]

• Solvent and Temperature: The solvent and temperature can affect the equilibrium of the diastereomeric complex formation and, therefore, the observed chemical shift differences.

Quantitative Performance Data: A Comparative Table

The following table summarizes the key performance characteristics of the discussed analytical techniques.

Parameter	Chiral HPLC	Chiral GC	Chiral CE	NMR with Chiral Agents
Principle	Differential partitioning with a CSP	Differential partitioning with a CSP	Differential electrophoretic mobility with a chiral selector	Formation of diastereomeric species with distinct NMR signals
Applicability	Broad range of compounds	Volatile and thermally stable compounds	Charged or ionizable compounds	Compounds with suitable functional groups for derivatization or interaction
Resolution	High	Very High	Very High	Moderate to High
Sensitivity	High (UV, MS detection)	Very High (FID, MS detection)	High (UV, LIF detection)	Moderate
Sample Throughput	Moderate	High	High	Low to Moderate
Method Development	Can be time-consuming	Requires optimization of temperature program	Relatively fast	Requires screening of chiral agents
Cost (Instrument)	Moderate to High	Moderate	Moderate	High
Cost (Consumables)	High (chiral columns)	Moderate	Low	Moderate

Experimental Protocols

Protocol 1: Chiral HPLC Method for a Substituted Ethylenediamine

This protocol provides a general starting point for developing a chiral HPLC method for a substituted ethylenediamine.

• Column: Chiralpak® AD-H, 5 µm, 250 x 4.6 mm I.D. (or a similar polysaccharide-based CSP).[10]

• Mobile Phase: n-Hexane/2-Propanol (90:10, v/v) with 0.1% Diethylamine (DEA) as a basic modifier.[10]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at a suitable wavelength for the analyte (e.g., 230 nm).

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL.

• System Suitability: Before analysis, inject a standard solution to verify system performance criteria such as resolution (Rs > 1.5), tailing factor (T ≤ 2), and repeatability of injections (%RSD ≤ 2.0%).[10]

• Analysis: Inject the sample and integrate the peak areas of the two enantiomers. Calculate the enantiomeric excess using the formula: ee (%) = [|Area1 - Area2| / (Area1 + Area2)] x 100.

Protocol 2: NMR Analysis using a Chiral Derivatizing Agent

This protocol outlines a general procedure for determining the enantiomeric excess of a primary amine-containing substituted ethylenediamine using NMR.

• Reagents: 2-Formylphenylboronic acid (CDA precursor), (R)-1,1'-bi-2-naphthol ((R)-BINOL, chiral auxiliary), and the chiral primary amine sample.[23]

• Sample Preparation: In an NMR tube, dissolve approximately 5 mg of the chiral amine, 1.1 equivalents of 2-formylphenylboronic acid, and 1.1 equivalents of (R)-BINOL in 0.6 mL of deuterated chloroform (CDCl3).[22]

• NMR Acquisition: Acquire a ¹H NMR spectrum of the resulting mixture.

• Data Analysis: Identify the well-resolved signals corresponding to the two diastereomeric iminoboronate esters formed. Integrate the areas of these signals.

• Calculation: Calculate the enantiomeric excess based on the ratio of the integrated peak areas of the two diastereomers.

Method Validation: A Cornerstone of Scientific Integrity

Regardless of the chosen technique, the analytical method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[6][7][12] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The selection of an appropriate analytical method for the isomeric purity analysis of substituted ethylenediamines is a critical decision in drug development and chemical synthesis. Chiral HPLC remains the workhorse of the pharmaceutical industry due to its broad applicability and robustness. Chiral GC and CE offer high-efficiency alternatives for specific types of analytes. NMR spectroscopy, with the use of chiral auxiliaries, provides a valuable orthogonal technique for confirming enantiomeric purity.

A thorough understanding of the principles, advantages, and limitations of each technique, coupled with a systematic approach to method development and validation, is essential for ensuring the quality, safety, and efficacy of products containing these important chiral building blocks. This guide provides the foundational knowledge and practical insights to navigate the complexities of isomeric purity analysis and make informed decisions based on sound scientific principles.

References

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. (2022, April 15). Pharmaceutical Technology. Retrieved from [Link]

• Charagondla, K. (2017). A Validated Chiral Liquid Chromatographic Method for the Enantiomeric Separation of Lacosamide Drug Product and its Dosage Forms. Journal of Analytical & Pharmaceutical Research, 5(5). Retrieved from [Link]

• Aturki, Z., D'Orazio, G., Fanali, S., & Farkas, T. (2022). New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. Molecules, 27(20), 7040. Retrieved from [Link]

• Jager, M., et al. (2023). Development and validation of a chiral LC-MS/MS method for the separation and quantification of four synthetic cathinones in human whole blood and its application in stability analysis. Drug Testing and Analysis, 15(2), 173-186. Retrieved from [Link]

• Sravani, G., et al. (2019). A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine. Research Journal of Pharmacy and Technology, 12(2), 651-655. Retrieved from [Link]

• Goodwin, J. A., & Bume, D. D. (2016). Octahedral Werner complexes with substituted ethylenediamine ligands: a stereochemical primer for a historic series of compounds now emerging as a modern family of catalysts. Chemical Society Reviews, 45(24), 6846-6861. Retrieved from [Link]

• Zhang, M., et al. (2022). Recent applications and chiral separation development based on stationary phases in open tubular capillary electrochromatography (2019–2022). Journal of Pharmaceutical Analysis, 12(6), 947-958. Retrieved from [Link]

• Development of New Stereoisomeric Drugs. (1992, May). U.S. Food and Drug Administration. Retrieved from [Link]

• Determination of enantiomeric excess. University of Bath. Retrieved from [Link]

• Recent developments in the HPLC enantiomeric separation using chiral selectors identified by a combinatorial strategy. ResearchGate. Retrieved from [Link]

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Head-to-head comparison of different synthesis protocols for cyanoamines

A Head-to-Head Comparison of Synthesis Protocols for Cyanoamines

Introduction: The Central Role of α-Aminonitriles in Modern Synthesis

α-Aminonitriles, often referred to as cyanoamines, represent a cornerstone class of organic intermediates. Characterized by the presence of both an amino group and a nitrile group on the same carbon atom, these bifunctional molecules are prized for their synthetic versatility.[1] Their most prominent role is as direct precursors to α-amino acids, the fundamental building blocks of life, via hydrolysis of the nitrile moiety.[1] Beyond this, α-aminonitriles serve as crucial building blocks in the synthesis of a wide array of pharmaceuticals, agrochemicals, and complex nitrogen-containing heterocycles.[1][2]

The historical and most direct route to these compounds is the Strecker synthesis, a multicomponent reaction first reported by Adolph Strecker in 1850.[1][3] This reaction, which marked the first-ever laboratory synthesis of an amino acid, has since evolved significantly.[1] Modern chemistry now offers a diverse toolkit for α-aminonitrile synthesis, ranging from classical one-pot procedures to highly sophisticated asymmetric catalytic methods.

This guide provides a head-to-head comparison of the principal synthetic protocols for preparing cyanoamines. We will delve into the mechanistic underpinnings of each method, evaluate their respective strengths and weaknesses, and present quantitative data to guide researchers in selecting the optimal protocol for their specific synthetic challenges.

The Classical Approach: The Strecker Synthesis

The Strecker synthesis is a one-pot, three-component reaction that combines a carbonyl compound (aldehyde or ketone), an amine (or ammonia), and a cyanide source to form an α-aminonitrile.[1][3] It remains one of the most straightforward and economical methods for accessing these structures on both laboratory and industrial scales.[2]

Mechanism and Causality

The reaction proceeds through the initial formation of an imine or, more accurately, a protonated iminium ion, which serves as the key electrophile. The cyanide anion then attacks this intermediate to forge the final product.[1][3][4]

• Imine/Iminium Formation: The reaction begins with the condensation of the aldehyde or ketone with the amine. In the presence of a proton source (often from ammonium chloride or the addition of a mild acid), the carbonyl oxygen is protonated, activating the carbonyl carbon for nucleophilic attack by the amine.[1][4] Subsequent dehydration yields the imine, which is in equilibrium with its more electrophilic protonated form, the iminium ion.

• Cyanide Addition: The cyanide nucleophile attacks the electrophilic carbon of the iminium ion, resulting in the formation of the α-aminonitrile.[3][4] The formation of the cyanohydrin from the starting carbonyl is a competing but reversible side reaction; under thermodynamic control, the α-aminonitrile is the favored product.[3]

Caption: Figure 1: General Mechanism of the Strecker Synthesis.

Protocol Variants & Performance

The primary limitation of the classical Strecker synthesis is its lack of stereocontrol, yielding a racemic mixture of α-aminonitriles.[2][4] The choice of cyanide source is a critical experimental variable, balancing reactivity with safety.

• Traditional Sources: Hydrogen cyanide (HCN), potassium cyanide (KCN), and sodium cyanide (NaCN) are highly effective but also acutely toxic, requiring stringent safety protocols.[5][6] KCN is often used with ammonium chloride (NH₄Cl), which serves as both the ammonia source and a mild acid catalyst.

• Modern Alternatives: Trimethylsilyl cyanide (TMSCN) has emerged as a popular, less hazardous alternative.[5] It is less basic and more soluble in organic solvents, often requiring a Lewis or Brønsted acid catalyst to promote the reaction.[5][7]

The Modern Evolution: Asymmetric Strecker Reactions

The demand for enantiomerically pure α-amino acids has driven the development of asymmetric versions of the Strecker reaction. These protocols introduce stereocontrol through the use of chiral catalysts or auxiliaries, representing a significant leap in synthetic efficiency.[2]

Catalytic Enantioselective Protocols

The catalytic asymmetric Strecker reaction is the most elegant and atom-economical approach to chiral α-aminonitriles.[2] This field has seen rapid progress since the first report in 1996, with both metal-based and organocatalytic systems demonstrating remarkable efficacy.[8]

A. Metal-Based Catalysis

Chiral metal complexes are highly effective catalysts, activating the imine substrate and creating a chiral environment for the nucleophilic attack of cyanide.

• Mechanism of Action: The chiral metal complex coordinates to the imine nitrogen, increasing its electrophilicity and shielding one face of the C=N double bond. This facial discrimination directs the incoming cyanide nucleophile to the opposite face, inducing enantioselectivity.

• Key Systems:

  • Titanium and Zirconium Catalysts: Chiral ligands, often derived from amino alcohols or BINOL, are used with titanium(IV) or zirconium(IV) sources.[8][9] These systems are highly active, with some protocols achieving excellent yields and enantioselectivities (up to 98% ee) at room temperature in as little as 15 minutes.[10] A notable development is the use of "Partially Hydrolyzed Titanium Alkoxide" (PHTA), which forms oligomeric titanium complexes that may activate both the imine and the cyanide source, leading to enhanced performance.[11]

  • Gadolinium and Aluminum Catalysts: Lanthanide complexes, such as those derived from Gd(OiPr)₃ and chiral sugar-based ligands, have proven effective for the cyanation of challenging ketoimines.[8] Similarly, tethered bis(8-quinolinolato) aluminum complexes can provide dual activation, leading to high enantioselectivity for both aldimines and ketimines.[12]

Caption: Figure 2: Workflow for Metal-Catalyzed Asymmetric Strecker Reaction.

B. Organocatalysis

Organocatalysis has emerged as a powerful, metal-free alternative, often utilizing hydrogen-bond-donating catalysts to activate the imine. These methods are attractive from a green chemistry perspective.

• Mechanism of Action: Chiral organocatalysts, such as thioureas, squaramides, or dipeptides, possess acidic N-H protons. They activate the imine by forming hydrogen bonds with the imine nitrogen. This interaction lowers the LUMO of the imine and establishes a chiral pocket that directs the approach of the cyanide nucleophile.

• Key Systems:

  • Thiourea/Urea Derivatives: Jacobsen's chiral urea and thiourea catalysts are highly efficient for cyanide addition, providing excellent enantioselectivities.[13]

  • Diketopiperazines: The first catalytic asymmetric Strecker reaction, reported by Lipton's group, used a cyclic dipeptide catalyst.[8][13] These catalysts are effective at low loadings (e.g., 2 mol%) and generally yield (S)-aminonitriles with high enantioselectivity (80-99% ee).[13]

  • Phase-Transfer Catalysts: Chiral quaternary ammonium salts can be used to generate a chiral cyanide anion from an inorganic source like KCN under biphasic conditions.[14][15] This approach is practical for large-scale synthesis as it avoids expensive silyl cyanides.[14][15]

Alternative Strategies: Beyond the Carbonyl-Amine Condensation

While Strecker-type reactions are dominant, other protocols offer unique pathways to cyanoamines, particularly for substrates not readily accessible through imine formation.

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a powerful multicomponent reaction that combines an aldehyde/ketone, an amine, a carboxylic acid, and an isocyanide in a single step to produce an α-acylaminoamide.[16][17] While the final product is not a simple α-aminonitrile, it is a closely related and highly valuable peptide-like scaffold.

• Mechanism: The reaction pathway is distinct from the Strecker synthesis. It begins with the formation of an iminium ion, which is then attacked by the nucleophilic isocyanide to form a nitrilium ion intermediate.[3][16][18] This intermediate is trapped by the carboxylate anion, followed by an irreversible Mumm rearrangement to yield the stable α-acylaminoamide product.[3][16]

Caption: Figure 3: Simplified Mechanism of the Ugi Four-Component Reaction.

Oxidative Cyanation of Amines

A fundamentally different approach involves the direct cyanation of amines, bypassing the need for a carbonyl starting material. These methods typically proceed via an in situ generated electrophilic cyanating agent or through oxidation of the amine itself.

• Oxidative N-Cyanation: This method involves the direct formation of a C-N bond at the nitrogen atom, yielding a disubstituted cyanamide (R₂N-CN), not an α-aminonitrile. It is achieved by reacting a secondary amine with a cyanide source in the presence of an oxidant. An operationally simple protocol uses household bleach (NaClO) to oxidize TMSCN, generating a reactive electrophilic cyanating species in situ (potentially ClCN).[19][20] This avoids the handling of highly toxic cyanogen halides.[19][20] A similar one-pot system uses N-chlorosuccinimide (NCS) and zinc cyanide (Zn(CN)₂).[21][22]

• Regioselective α-C-H Cyanation: This protocol achieves the synthesis of α-aminonitriles from secondary alicyclic amines. The amine is first converted to its lithium amide, which is then oxidized in situ with a simple ketone to form an imine intermediate. This imine is immediately trapped by TMSCN to afford the α-aminonitrile.[23] This method allows for regioselective cyanation even at less activated C-H bonds.[23]

Head-to-Head Performance Comparison

The choice of synthesis protocol is dictated by the specific requirements of the target molecule, including stereochemistry, scale, and functional group tolerance.

Protocol	Stereocontrol	Typical Yields	Substrate Scope	Key Advantages	Key Limitations
Classical Strecker	Racemic[2]	70-95%	Broad (aldehydes, ketones, amines)	Operationally simple, one-pot, cost-effective.[2][3]	No stereocontrol; use of highly toxic cyanide sources (HCN/KCN).[2]
Metal-Catalyzed Asymmetric Strecker	High (up to 99% ee)[10][24]	80-99%	Good for N-protected aldimines; ketoimines can be challenging.[8]	High enantioselectivity, high yields, fast reactions.[10]	Catalyst cost, potential metal contamination, sensitivity to air/moisture.
Organocatalyzed Asymmetric Strecker	High (up to 99% ee)[13]	80-99%	Broad for N-protected imines; works well for aromatic & aliphatic.[13]	Metal-free, often robust catalysts, mild conditions, high ee.[14]	Catalyst loading can be higher than metals; some catalysts are complex to synthesize.
Ugi Four-Component Reaction (U-4CR)	Diastereoselective (with chiral inputs)	60-95%	Very broad; four points of diversity.[16][17]	High structural complexity in one step, atom-economical.[16][25]	Product is an α-acylaminoamide, not a simple α-aminonitrile; requires isocyanides.
Oxidative α-C-H Cyanation	Racemic	60-85%	Secondary alicyclic amines.[23]	Accesses α-aminonitriles directly from amines; avoids carbonyls.	Requires strong base (n-BuLi); limited to specific amine structures.

Representative Experimental Protocols

Protocol 1: Classical Racemic Strecker Synthesis of 2-Phenyl-2-(phenylamino)acetonitrile

This protocol is adapted from a general procedure using an ionic liquid promoter.[5]

• To a round-bottom flask, add benzaldehyde (1.0 mmol, 106 mg) and aniline (1.0 mmol, 93 mg).

• Add N-methyl imidazolium acetate (0.5 mmol, 71 mg) as a promoter.

• Stir the mixture at room temperature for 5 minutes.

• Add trimethylsilyl cyanide (TMSCN) (1.1 mmol, 109 mg) dropwise to the mixture.

• Continue stirring at room temperature and monitor the reaction by TLC until completion (typically 15-30 minutes).

• Upon completion, add water to the reaction mixture and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to afford the α-aminonitrile. Expected Yield: >90%.[5]

Protocol 2: Organocatalyzed Enantioselective Strecker Reaction

This protocol is a general representation based on chiral dipeptide catalysis.[8][13]

• In a flame-dried Schlenk flask under an inert atmosphere (Argon or N₂), dissolve the chiral diketopiperazine catalyst (e.g., 3) (0.02 mmol, 2 mol%) in a suitable solvent like toluene (2.0 mL).

• Add the N-benzhydryl-protected imine substrate (1.0 mmol) to the solution.

• Cool the reaction mixture to the specified temperature (e.g., -40 °C).

• Slowly add a solution of hydrogen cyanide in toluene or TMSCN (1.2 mmol).

• Stir the reaction at this temperature for the specified time (e.g., 24-48 hours), monitoring by TLC or HPLC.

• Quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Warm the mixture to room temperature and extract with an organic solvent (e.g., CH₂Cl₂).

• Dry the combined organic layers, concentrate, and purify by chromatography to yield the enantioenriched α-aminonitrile. Expected Yield: 80-99%. Expected Enantioselectivity: 80-99% ee.[13]

Protocol 3: Oxidative N-Cyanation to a Disubstituted Cyanamide

This protocol is adapted from the method using NaClO and TMSCN.[19][20]

• To a solution of the secondary amine (1.0 mmol) in acetonitrile (5.0 mL) in a round-bottom flask, add TMSCN (1.5 mmol, 149 mg).

• Cool the mixture in an ice-water bath.

• Add household bleach (10-15% NaClO solution, 1.5 mmol) dropwise over 5 minutes. Caution: The reaction can be exothermic.

• Remove the ice bath and allow the reaction to stir at room temperature for 1 hour, or until TLC analysis indicates complete consumption of the starting amine.

• Quench the reaction with a saturated aqueous solution of Na₂S₂O₃ (5 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash chromatography to obtain the desired disubstituted cyanamide. Expected Yield: 70-95%.[20]

Conclusion and Future Outlook

The synthesis of cyanoamines has evolved from the classical, racemic Strecker synthesis into a sophisticated field featuring highly efficient and selective catalytic methods. For applications where stereochemistry is not a concern, the classical Strecker reaction remains a robust and economical choice. However, for the synthesis of chiral building blocks for drug development and natural product synthesis, catalytic asymmetric protocols are now the gold standard.

Organocatalysis offers a powerful, metal-free platform with broad substrate scope and excellent enantioselectivity. Metal-catalyzed systems, particularly those using earth-abundant metals like titanium, provide exceptionally high activity and rapid reaction times. Alternative methods, such as the regioselective α-C-H cyanation of amines, are expanding the toolkit, providing entry to structures not easily accessed through traditional imine-based routes.

Future research will likely focus on further reducing catalyst loadings, expanding the substrate scope to more challenging ketoimines, developing catalytic systems that operate efficiently in green solvents like water, and designing protocols that can generate α-aminonitriles directly from N-unsubstituted ketimines to avoid protection/deprotection steps.[24] The continued innovation in this area underscores the enduring importance of the α-aminonitrile scaffold in modern organic chemistry.

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A Prospective Cost-Benefit Analysis of (2-[Cyano(methyl)amino]ethyl)dimethylamine in Pharmaceutical Manufacturing

Introduction: Evaluating a Niche Reagent for Scalable Synthesis

In the landscape of pharmaceutical and fine chemical manufacturing, the selection of reagents is a critical decision point, balancing efficacy, cost, safety, and process efficiency. This guide presents a prospective cost-benefit analysis of (2-[Cyano(methyl)amino]ethyl)dimethylamine, a bifunctional molecule with potential applications in the synthesis of complex nitrogen-containing compounds. Due to the limited publicly available data on the large-scale industrial use of this specific reagent, this analysis is framed as a feasibility study for research, development, and manufacturing professionals. We will explore its potential utility in a hypothetical synthetic context, comparing it with more conventional and commercially prevalent alternatives. The objective is to provide a comprehensive framework for decision-making when considering the adoption of such a specialized chemical intermediate.

The core of our analysis will revolve around a hypothetical, yet plausible, synthetic transformation: the introduction of a (methyl)amino]ethyl)dimethylamine moiety onto an electrophilic substrate, a common step in the development of active pharmaceutical ingredients (APIs).

Hypothetical Application: A Key Step in API Synthesis

Let us consider the synthesis of a hypothetical API, "Pharmacetil," where a key intermediate requires the installation of a sidechain containing both a dimethylamino group and a methyl-cyanoamino group. This structural motif is designed to enhance the target's solubility and binding affinity. The direct alkylation of a precursor, "Pharmacetil-halide," with (2-[Cyano(methyl)amino]ethyl)dimethylamine represents a streamlined, single-step approach to this transformation.

Caption: Hypothetical synthetic route to the "Pharmacetil" intermediate.

This guide will now delve into a comparative analysis of this approach against more traditional, multi-step synthetic routes using alternative reagents.

Comparative Analysis of Reagents

The primary alternatives to a single-step alkylation with (2-[Cyano(methyl)amino]ethyl)dimethylamine involve the sequential introduction of the required functional groups. We will consider two common, industrially available reagents for this purpose: N,N-Dimethylethylenediamine and Dimethylamine .

Performance and Process Complexity

Feature	(2-[Cyano(methyl)amino]ethyl)dimethylamine	N,N-Dimethylethylenediamine	Dimethylamine
Synthetic Steps	1	2 (Alkylation followed by cyano-methylation)	2 (Alkylation followed by cyano-methylation)
Purity of Intermediate	Potentially higher due to fewer steps	Risk of side-products from competing amine reactivity	Requires careful control of stoichiometry
Reaction Conditions	Likely standard N-alkylation conditions	Requires distinct conditions for each step	Requires distinct conditions for each step
Purification	Potentially simpler	More complex due to multiple reaction stages	More complex due to multiple reaction stages
Overall Yield	Dependent on single-step efficiency	Cumulative yield of two steps	Cumulative yield of two steps

The primary advantage of using (2-[Cyano(methyl)amino]ethyl)dimethylamine lies in its potential to streamline the manufacturing process. A single-step synthesis can lead to reduced processing time, lower solvent and energy consumption, and potentially a higher overall yield by avoiding losses at each step of a multi-step sequence.

However, the bifunctional nature of the alternatives introduces complexities. N,N-Dimethylethylenediamine, for instance, has two nucleophilic nitrogen atoms that can compete in the initial alkylation, potentially leading to a mixture of products and complicating purification.[1]

Cost Analysis

The economic viability of a manufacturing process is paramount. The following table provides an estimated cost comparison. It is important to note that the price for (2-[Cyano(methyl)amino]ethyl)dimethylamine is based on small-quantity catalogue listings, and bulk pricing may differ significantly.

Reagent	Supplier & Form	Price (USD)	Price per kg (Approx.)
(2-[Cyano(methyl)amino]ethyl)dimethylamine	Sigma-Aldrich	$1,105.00 / 10g	$110,500
N,N-Dimethylethylenediamine	Chem-Impex	$246.50 / 1kg	$246.50
Dimethylamine (as hydrochloride)	Otto Chemie	$78.88 / 5kg	$15.78
Dimethylamine (40% solution)	IndiaMART	~$0.84 / kg	$840 / metric ton

From a raw material cost perspective, (2-[Cyano(methyl)amino]ethyl)dimethylamine is orders of magnitude more expensive than its common alternatives. This high initial cost would need to be justified by significant improvements in process efficiency, yield, and purity of the final product.

Safety and Handling

The presence of a cyano group in (2-[Cyano(methyl)amino]ethyl)dimethylamine introduces specific safety challenges.

Hazard	(2-[Cyano(methyl)amino]ethyl)dimethylamine	N,N-Dimethylethylenediamine	Dimethylamine
Toxicity	Highly toxic due to the cyano group.[2][3]	Corrosive, toxic if inhaled.	Flammable gas, corrosive.
Handling	Requires stringent engineering controls (fume hood), specialized PPE, and a readily available cyanide antidote kit.[4]	Handle in a well-ventilated area with appropriate PPE.	Handled as a compressed gas or aqueous solution, requiring specific storage and handling protocols.
Waste Disposal	Cyanide-containing waste requires specialized and costly disposal procedures to prevent environmental release and the formation of HCN gas.[2]	Standard amine waste disposal protocols.	Standard amine waste disposal protocols.

The operational costs associated with the stringent safety measures required for handling cyanide-containing compounds can be substantial, including specialized training, monitoring, and waste management.[5][6]

Experimental Protocols: A Comparative Workflow

To provide a practical basis for comparison, the following are representative experimental protocols for the N-alkylation of a generic electrophile (R-X) with the subject compound and its alternatives.

Protocol 1: Single-Step Alkylation with (2-[Cyano(methyl)amino]ethyl)dimethylamine

Caption: Workflow for single-step alkylation.

• Reaction Setup: In a nitrogen-flushed round-bottom flask, dissolve the electrophile (R-X, 1.0 eq) and a non-nucleophilic base (e.g., diisopropylethylamine, 1.5 eq) in a suitable aprotic solvent (e.g., acetonitrile).

• Reagent Addition: Add (2-[Cyano(methyl)amino]ethyl)dimethylamine (1.1 eq) dropwise to the stirred solution at room temperature.

• Reaction: Heat the mixture to 60-80°C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Two-Step Alkylation via N,N-Dimethylethylenediamine

This protocol involves an initial N-alkylation followed by a cyano-methylation step.

Caption: Workflow for two-step alkylation.

Step 1: N-Alkylation

• Follow a similar procedure to Protocol 1, using N,N-Dimethylethylenediamine (1.1 eq) as the nucleophile. Careful control of stoichiometry and temperature may be required to favor mono-alkylation.[7]

• After work-up and purification, isolate the N-alkylated diamine intermediate.

Step 2: Cyano-methylation

• The isolated intermediate is then subjected to a second reaction to introduce the cyano-methyl group. This could involve reaction with a suitable reagent such as formaldehyde followed by treatment with a cyanide source.

Cost-Benefit Discussion: A Multifaceted Decision

The decision to use (2-[Cyano(methyl)amino]ethyl)dimethylamine in a manufacturing context is a trade-off between process efficiency and direct costs and safety burdens.

Caption: Decision matrix for reagent selection.

Benefits of (2-[Cyano(methyl)amino]ethyl)dimethylamine:

• Process Simplification: A single synthetic step reduces the number of unit operations, potentially lowering labor, solvent, and energy costs.

• Potential for Higher Overall Yield: Eliminating intermediate isolation and purification steps can improve the overall material throughput.

• Improved Purity Profile: Fewer reaction steps can lead to a cleaner product with fewer process-related impurities.

Costs and Challenges of (2-[Cyano(methyl)amino]ethyl)dimethylamine:

• High Raw Material Cost: The current market price makes it economically unviable for many large-scale applications.

• Significant Safety Concerns: The handling of a toxic cyanide-containing compound necessitates substantial investment in engineering controls, specialized PPE, and worker training.

• Expensive Waste Disposal: Cyanide waste management is a complex and costly process.

• Limited Availability: As a specialty chemical, its supply chain may not be as robust as for commodity amines.

The Case for Alternatives:

• Low Raw Material Cost: Dimethylamine and N,N-Dimethylethylenediamine are inexpensive and readily available in bulk.[8][9]

• Established Safety Protocols: While still hazardous, the handling procedures for these common amines are well-established and do not require the specialized precautions associated with cyanides.

• Process Complexity: The multi-step nature of the synthesis using these alternatives increases the potential for lower overall yields and more complex purification.

Conclusion and Recommendations

Based on this prospective analysis, the use of (2-[Cyano(methyl)amino]ethyl)dimethylamine in a large-scale manufacturing setting is likely to be prohibitively expensive and operationally complex under current market conditions. The substantial cost of the reagent, coupled with the significant safety and waste disposal burdens associated with its cyanide functionality, would require an exceptionally high-value final product and a manufacturing process where a single-step synthesis provides a dramatic and otherwise unachievable increase in yield and purity.

For most applications, the use of more conventional and cost-effective alternatives like N,N-Dimethylethylenediamine or Dimethylamine would be the more prudent choice, despite the increased number of synthetic steps. The cost savings on raw materials and the avoidance of specialized cyanide handling protocols would, in most scenarios, outweigh the benefits of a more streamlined process.

However, for early-stage research and development, where material consumption is low and process optimization is not the primary driver, (2-[Cyano(methyl)amino]ethyl)dimethylamine could be a valuable tool for rapidly accessing target molecules and exploring structure-activity relationships.

Further research into more cost-effective and safer synthetic routes to (2-[Cyano(methyl)amino]ethyl)dimethylamine itself would be necessary before it could be considered a viable candidate for widespread industrial use.

References

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• A Comparative Guide to Cyanoethylation Reagents: 2-Cyanoethyltrimethylsilane vs.
• The Role of N,N-Diethylethylenediamine in Modern Pharmaceutical Synthesis. (2026, February 11). PharmaSynth.
• N,N-Dimethylethylenediamine 108-00-9 wiki. Guidechem.
• Kavitha, C.V., Lakshmi, S., Basappa, K., Shashidhara Prasad, J., & Rangappa, K.S. (2005). Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. Journal of Chemical Crystallography, 35(12).
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• Cost-benefit analysis Definition - Intro to Chemical Engineering Key Term. (2025, September 15). Fiveable.
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• Working Safely with Cyanide Guideline. The University of Queensland.
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• Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds. (2018, June 20). LSUHSC.
• Synthesis of (R)-2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)
• N,N'-Dimethylethylenediamine, min. 98%. Strem.
• 110-70-3 Cas No. | N,N'-Dimethylethylenediamine. Apollo Scientific.
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Safety & Regulatory Compliance

Personal Protective Equipment for Handling (2-[Cyano(methyl)amino]ethyl)dimethylamine

Technical Guide | Operational Safety & Logistics

Executive Summary & Chemical Profile

(2-[Cyano(methyl)amino]ethyl)dimethylamine (also known as N'-cyano-N,N,N'-trimethylethane-1,2-diamine) is a specialized bifunctional intermediate containing a tertiary amine and an N-substituted cyanamide.

Handling this compound requires a departure from standard organic solvent protocols. Its dual nature presents a synergistic hazard : the aliphatic amine moiety facilitates rapid dermal permeation and tissue corrosion, while the cyanamide functional group introduces systemic toxicity risks and potential hydrogen cyanide (HCN) evolution under acidic conditions.

Critical Hazard Profile:

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1][2][3]

• Acute Toxicity: High dermal absorption potential; systemic toxicity upon ingestion or inhalation.

• Reactivity: Hydrolytically unstable in acidic media; incompatible with strong oxidizers.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with this compound due to the permeation characteristics of aliphatic amines. The following PPE standards are mandatory for all handling.

Tier 1: Routine Handling (Closed Systems/Weighing)

Use when handling sealed containers or working strictly within a fume hood.

PPE Component	Specification	Scientific Rationale
Hand Protection	Double-Gloving Strategy 1. Inner: Laminate film (e.g., Silver Shield® / 4H®)2. Outer: 5-8 mil Nitrile (Disposable)	Laminate film provides broad-spectrum chemical resistance ( >480 min breakthrough) against amines and nitriles. The outer nitrile glove provides dexterity and mechanical protection for the fragile laminate liner.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are inadequate. Goggles seal the orbital area against corrosive vapors and accidental splashes.
Body Protection	Lab Coat (Poly/Cotton) + Chemical Apron	A standard lab coat is porous. A chemically resistant apron (Rubber/Neoprene) protects the torso from spill soak-through.
Respiratory	Engineering Controls Only	Handling must occur in a certified chemical fume hood. Respirators are not a substitute for containment.

Tier 2: High-Risk Operations (Spill Cleanup/Synthesis)

Use during open-vessel transfer, heating, or spill response.

PPE Component	Specification	Scientific Rationale
Hand Protection	Butyl Rubber (≥ 25 mil)	Butyl rubber offers superior resistance to permeation by amines and nitriles compared to standard nitrile.
Respiratory	Full-Face Respirator with Multi-Gas Cartridge (OV/AG/P100)	Protects against organic vapors and potential HCN evolution (Acid Gas) if the compound contacts acidic reagents.
Suit	Tychem® 2000 (Yellow) or equiv.	Provides an impermeable barrier against corrosive liquids.

Operational Protocol: The "Zero-Contact" Workflow

This protocol is designed to eliminate the reliance on PPE as the primary barrier.

Phase A: Preparation & Engineering Controls

• Verify Ventilation: Ensure Fume Hood face velocity is 80–100 fpm.

• Acid Sweep: Remove all acidic reagents (HCl, H₂SO₄) from the immediate work area to prevent accidental mixing and HCN generation.

• Quench Station: Prepare a beaker of 10% Sodium Hypochlorite (Bleach) adjusted to pH >10 (add NaOH if necessary). See Section 5 for chemistry.

Phase B: Handling & Transfer

• The "Dirty Hand/Clean Hand" Rule: Designate one hand (outer nitrile glove) for handling the chemical container. Keep the other hand clean for operating equipment.

• Syringe Transfer: Avoid pouring. Use a glass syringe with a Luer-lock needle for transfers < 50 mL to minimize vapor release.

• Drip Management: Place a chemically resistant absorbent pad (polypropylene) specifically under the transfer zone.

Phase C: Decontamination

• Immediate Wipe: Wipe the exterior of the flask/bottle with a dry tissue, then a tissue soaked in ethanol (not water, to avoid hydrolysis on the glass).

• Glove Removal:

  • Remove outer nitrile gloves inside the hood and dispose of them as hazardous waste.

  • Inspect inner laminate gloves. If unsoiled, they may be reused; if unsure, dispose.

Decision Logic for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate barrier protection based on the operational context.

Figure 1: PPE Selection Logic based on exposure risk potential.

Disposal & Emergency Decontamination

Crucial Warning: Do NOT use acid to neutralize spills of this compound. Acidification can hydrolyze the cyanamide moiety, potentially releasing Hydrogen Cyanide (HCN) gas.

Chemical Destruction Mechanism

The safest disposal method utilizes Alkaline Oxidation .

• Reagent: 10% Sodium Hypochlorite (Bleach) + Sodium Hydroxide (NaOH).

• Mechanism: The bleach oxidizes the amine and hydrolyzes the nitrile/cyanamide group under basic conditions (preventing HCN formation) to form cyanate (

  ), which further breaks down to carbonate and nitrogen gas.

Disposal Workflow

Figure 2: Alkaline Oxidation pathway for safe disposal.

Step-by-Step Spill Cleanup:

• Evacuate & Ventilate: If outside a hood, evacuate the area.

• Don PPE: Wear Tier 2 PPE (Butyl gloves, Respirator).

• Absorb: Cover spill with a non-acidic absorbent (Vermiculite or Sand). Do not use clay-based absorbents that might be acidic.

• Collect: Scoop into a hazardous waste container.

• Decontaminate Surface: Wash the area with 10% Bleach solution , followed by water.[4]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical Hazards - Cyanides (as CN). [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment - 29 CFR 1910.132. [Link]

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